RO0711401

Core Science & Biosynthesis

An In-depth Technical Guide to the Mechanism of Action of RO0711401

For Researchers, Scientists, and Drug Development Professionals

Abstract

RO0711401 is a potent and selective positive allosteric modulator (PAM) of the metabotropic glutamate (B1630785) receptor 1 (mGlu1). It does not activate the receptor directly but enhances the receptor's response to the endogenous agonist, glutamate. This modulation occurs through binding to a distinct allosteric site within the transmembrane domain of the mGlu1 receptor. The potentiation of mGlu1 signaling by RO0711401 has shown therapeutic potential in preclinical models of neurological disorders, particularly spinocerebellar ataxia type 1 (SCA1). This technical guide provides a comprehensive overview of the mechanism of action of RO0711401, including its effects on downstream signaling pathways and its pharmacological activity in vitro and in vivo. Detailed experimental protocols for key assays are provided to facilitate further research and drug development efforts.

Core Mechanism of Action: Positive Allosteric Modulation of mGlu1

RO0711401 is a selective and orally active positive allosteric modulator of the mGlu1 receptor, with a reported EC50 of 56 nM.[1] Unlike orthosteric agonists that bind to the same site as glutamate, RO0711401 binds to a topographically distinct allosteric site located within the seven-transmembrane (7TM) domain of the mGlu1 receptor. This binding event induces a conformational change in the receptor that increases the affinity and/or efficacy of glutamate. Consequently, in the presence of RO0711401, a lower concentration of glutamate is required to elicit a given level of receptor activation, and the maximal response to glutamate can be potentiated.

Key Signaling Pathways Modulated by RO0711401

The primary signaling cascade initiated by mGlu1 receptor activation is the Gαq/11 G-protein pathway. This leads to the activation of phospholipase Cβ (PLCβ), which hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 subsequently binds to its receptor on the endoplasmic reticulum, triggering the release of intracellular calcium (Ca2+). DAG, in conjunction with Ca2+, activates protein kinase C (PKC).

In addition to this canonical pathway, mGlu1 receptor activation can also modulate other signaling cascades, including:

• Extracellular Signal-Regulated Kinase 1/2 (ERK1/2) Phosphorylation: Activation of the mGlu1 receptor can lead to the phosphorylation and activation of ERK1/2, a key component of the mitogen-activated protein kinase (MAPK) pathway, which is involved in regulating cellular processes like proliferation, differentiation, and survival.

• Cyclic Adenosine Monophosphate (cAMP) Modulation: While primarily coupled to Gαq/11, mGlu1 receptors can also influence intracellular cAMP levels, although the exact mechanism and physiological relevance are still under investigation.

By potentiating the action of glutamate on the mGlu1 receptor, RO0711401 effectively amplifies these downstream signaling events.

References

• 1. medchemexpress.com [medchemexpress.com]

An In-depth Technical Guide to RO0711401: A Positive Allosteric Modulator of the mGlu1 Receptor

For Researchers, Scientists, and Drug Development Professionals

Introduction

RO0711401 is a potent, selective, and orally available positive allosteric modulator (PAM) of the metabotropic glutamate (B1630785) receptor 1 (mGlu1).[1][2][3] As a PAM, RO0711401 does not activate the mGlu1 receptor directly but enhances the receptor's response to the endogenous agonist, glutamate. This mechanism of action offers a nuanced approach to modulating glutamatergic neurotransmission, with potential therapeutic applications in a range of neurological and psychiatric disorders. This technical guide provides a comprehensive overview of RO0711401, including its pharmacological properties, key experimental data, detailed methodologies for its evaluation, and a visualization of the mGlu1 signaling pathway.

Pharmacological Profile and Mechanism of Action

RO0711401 acts as a positive allosteric modulator of the mGlu1 receptor, a G-protein coupled receptor (GPCR) that plays a crucial role in modulating synaptic plasticity and neuronal excitability. By binding to an allosteric site on the receptor, RO0711401 potentiates the signaling cascade initiated by glutamate binding to the orthosteric site. This potentiation leads to an increased intracellular calcium response and enhanced downstream signaling.

Quantitative Data Summary

The following tables summarize the key quantitative data for RO0711401 from in vitro and in vivo studies.

Table 1: In Vitro Potency and Efficacy of RO0711401

Assay Type	Cell Line	Species	Parameter	Value	Reference
Intracellular Calcium Mobilization (FLIPR)	HEK293 expressing rat mGlu1	Rat	EC50	56 nM	[1][3]
Intracellular Calcium Mobilization (FLIPR)	HEK293 expressing rat mGlu1	Rat	IC50	56 nM	[2]

Table 2: In Vivo Efficacy of RO0711401 in a Preclinical Model

Preclinical Model	Species	Dosing	Route of Administration	Key Finding	Reference
Spinocerebellar Ataxia Type 1 (SCA1)	Mouse	10 mg/kg	Subcutaneous (s.c.)	Long-lasting improvement in motor performance	[1][4]
Absence Epilepsy	Rat	Not specified	Systemic injection	Reduction in the frequency of spike-and-wave discharges	[1]
Autoimmune Encephalomyelitis (EAE)	Mouse	Not specified	Systemic injection	Improvement in motor signs	[1]

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below. These protocols are representative of standard techniques used to characterize mGlu1 receptor PAMs like RO0711401.

In Vitro Assay: Intracellular Calcium Mobilization (FLIPR Assay)

This assay measures the potentiation of glutamate-induced intracellular calcium mobilization in a recombinant cell line expressing the mGlu1 receptor.

1. Cell Culture and Plating:

• Human Embryonic Kidney (HEK293) cells stably expressing the rat mGlu1 receptor are cultured in Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% fetal bovine serum, penicillin (100 U/mL), and streptomycin (B1217042) (100 µg/mL).
• Cells are seeded into 384-well black-walled, clear-bottom plates and grown to confluence.

2. Compound Preparation:

• RO0711401 is dissolved in DMSO to create a stock solution.
• Serial dilutions of RO0711401 are prepared in assay buffer (e.g., Hanks' Balanced Salt Solution with 20 mM HEPES).

3. Dye Loading:

• The cell culture medium is removed, and cells are incubated with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM) in assay buffer for 1 hour at 37°C.

4. FLIPR Assay:

• The plate is placed in a Fluorometric Imaging Plate Reader (FLIPR).
• A baseline fluorescence reading is taken.
• RO0711401 dilutions are added to the wells, and the plate is incubated for a specified period.
• A sub-maximal concentration of glutamate (e.g., EC20) is added to stimulate the mGlu1 receptor.
• Changes in fluorescence, corresponding to changes in intracellular calcium levels, are monitored in real-time.

5. Data Analysis:

• The increase in fluorescence over baseline is calculated.
• EC50 values are determined by plotting the response against the concentration of RO0711401 and fitting the data to a four-parameter logistic equation.

In Vivo Study: Murine Model of Spinocerebellar Ataxia Type 1 (SCA1)

This protocol describes the evaluation of RO0711401's efficacy in a transgenic mouse model of SCA1, a neurodegenerative disease characterized by progressive motor dysfunction.

1. Animal Model:

• Transgenic mice expressing the human ataxin-1 gene with an expanded polyglutamine tract, a model for SCA1, are used.
• Age-matched wild-type littermates serve as controls.

2. Compound Administration:

• RO0711401 is formulated in a suitable vehicle (e.g., saline with a small percentage of a solubilizing agent).
• A single dose of 10 mg/kg is administered subcutaneously.[1][4]

3. Behavioral Assessment (Rotarod Test):

• Motor coordination and balance are assessed using an accelerating rotarod apparatus.
• Mice are trained on the rotarod for several days before the experiment.
• On the test day, a baseline performance (latency to fall) is recorded.
• Following RO0711401 administration, mice are tested on the rotarod at various time points (e.g., 30, 60, 120 minutes, and on subsequent days).

4. Data Analysis:

• The latency to fall from the rotarod is recorded for each mouse.
• The data is analyzed using appropriate statistical methods (e.g., ANOVA) to compare the performance of the RO0711401-treated group with the vehicle-treated control group.

Electrophysiology: Whole-Cell Patch Clamp

This technique is used to measure the effect of RO0711401 on mGlu1 receptor-mediated currents in neurons.

1. Slice Preparation:

• Brain slices (e.g., from the hippocampus or cerebellum) are prepared from rodents.
• Slices are maintained in artificial cerebrospinal fluid (aCSF) bubbled with 95% O2/5% CO2.

2. Recording:

• Whole-cell patch-clamp recordings are obtained from neurons expressing mGlu1 receptors.
• The intracellular pipette solution contains a physiological concentration of ions.
• The membrane potential is clamped at a holding potential (e.g., -70 mV).

3. Drug Application:

• A baseline of synaptic activity or agonist-evoked currents is established.
• RO0711401 is applied to the bath or locally via a perfusion system.
• The effect of RO0711401 on glutamate- or a specific agonist-induced currents is recorded.

4. Data Analysis:

• The amplitude and frequency of synaptic currents or the magnitude of agonist-evoked currents are measured before and after the application of RO0711401.
• Statistical analysis is performed to determine the significance of any observed changes.

Signaling Pathway and Experimental Workflow Visualizations

The following diagrams illustrate the mGlu1 receptor signaling pathway and a typical experimental workflow for evaluating a PAM.

Caption: mGlu1 Receptor Signaling Pathway.

Caption: Experimental Workflow for PAM Evaluation.

Conclusion

RO0711401 is a valuable pharmacological tool for studying the physiological and pathophysiological roles of the mGlu1 receptor. Its positive allosteric modulatory activity, combined with its in vivo efficacy in preclinical models, highlights the therapeutic potential of targeting the mGlu1 receptor for neurological disorders. This guide provides a foundational understanding of RO0711401 for researchers and drug development professionals, offering key data and experimental protocols to facilitate further investigation into this and similar compounds.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. axonmedchem.com [axonmedchem.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. researchgate.net [researchgate.net]

RO0711401: A Technical Guide to its Discovery and Synthesis

For Researchers, Scientists, and Drug Development Professionals

Abstract

RO0711401 is a potent, selective, and orally bioavailable positive allosteric modulator (PAM) of the metabotropic glutamate (B1630785) receptor 1 (mGlu1). As a member of the 9H-xanthene-9-carboxamide class of compounds, it has emerged as a valuable tool for investigating the therapeutic potential of mGlu1 modulation in various central nervous system disorders. This technical guide provides a comprehensive overview of the discovery and synthesis of RO0711401, including detailed experimental protocols, quantitative biological data, and visualizations of key pathways and workflows.

Discovery and Rationale

The discovery of RO0711401 was driven by the therapeutic potential of enhancing mGlu1 receptor activity. The mGlu1 receptor, a G-protein coupled receptor (GPCR), plays a crucial role in modulating synaptic plasticity and neuronal excitability. Positive allosteric modulation offers a nuanced approach to enhancing receptor function only in the presence of the endogenous agonist, glutamate, potentially reducing the risk of over-activation and associated side effects.

The development of RO0711401 originated from a lead optimization program focused on 9H-xanthene-9-carboxylic acid derivatives. Earlier work had identified compounds with mGlu1 PAM activity, but with suboptimal pharmacokinetic properties. The research leading to RO0711401 specifically aimed to improve oral bioavailability and central nervous system (CNS) penetration.

Lead Optimization and Structure-Activity Relationship (SAR)

The core scaffold, 9H-xanthene-9-carboxylic acid, was systematically modified to explore the structure-activity relationship. Key modifications included the introduction of a fluorinated oxazole (B20620) moiety. This was found to significantly enhance potency and improve the overall drug-like properties of the molecule. The trifluoromethyl group on the oxazole ring was a critical determinant of the high potency observed for RO0711401. A subsequent re-exploration of the RO0711401 scaffold confirmed the steep SAR, with only a small fraction of analogs demonstrating comparable mGlu1 PAM activity.[1]

Synthesis of RO0711401

The synthesis of RO0711401 is a multi-step process involving the preparation of two key intermediates: 9H-xanthene-9-carboxylic acid and 2-amino-4-(trifluoromethyl)oxazole. These intermediates are then coupled to yield the final product.

Synthesis of Key Intermediates

2.1.1. Synthesis of 9H-xanthene-9-carboxylic acid

A common route to 9H-xanthene-9-carboxylic acid involves the reduction of xanthone (B1684191) to xanthene, followed by carboxylation.

• Step 1: Reduction of Xanthone. Xanthone is reduced to xanthene using a suitable reducing agent, such as sodium borohydride (B1222165) in the presence of a Lewis acid or through a Wolff-Kishner or Clemmensen reduction.

• Step 2: Carboxylation of Xanthene. Xanthene is deprotonated with a strong base, such as an organolithium reagent (e.g., n-butyllithium), to form an anion at the 9-position. This anion is then quenched with carbon dioxide (dry ice) to yield 9H-xanthene-9-carboxylic acid after acidic workup.

2.1.2. Synthesis of 2-amino-4-(trifluoromethyl)oxazole

The synthesis of this intermediate can be achieved through various methods, often starting from a trifluoromethyl-containing building block. One plausible route involves the reaction of a trifluoroacetoacetate derivative with a source of ammonia (B1221849) or a protected amine, followed by cyclization to form the oxazole ring.

Final Coupling Step

The final step in the synthesis of RO0711401 is the amide coupling of 9H-xanthene-9-carboxylic acid and 2-amino-4-(trifluoromethyl)oxazole. This is typically achieved using standard peptide coupling reagents.

• Activation of the Carboxylic Acid: 9H-xanthene-9-carboxylic acid is activated using a coupling agent such as 1,1'-carbonyldiimidazole (B1668759) (CDI), or by conversion to the acyl chloride using thionyl chloride or oxalyl chloride.

• Amide Bond Formation: The activated carboxylic acid derivative is then reacted with 2-amino-4-(trifluoromethyl)oxazole in the presence of a non-nucleophilic base (e.g., triethylamine (B128534) or diisopropylethylamine) in an inert solvent (e.g., dichloromethane (B109758) or tetrahydrofuran) to form the final product, RO0711401.

Quantitative Data

The following tables summarize the key quantitative data for RO0711401.

Parameter	Value	Assay System	Reference
EC50	56 nM	Rat mGlu1 receptor expressed in HEK293 cells	[2]
Molecular Weight	360.29 g/mol	-	-
Molecular Formula	C18H11F3N2O3	-	-

Table 1: In Vitro Potency and Physicochemical Properties of RO0711401

Animal Model	Dosing	Key Findings	Reference
Mouse model of spinocerebellar ataxia	10 mg/kg, s.c.	Long-lasting improvement in motor performance on the rotarod and paw-print tests.	[2]
Rat model of absence epilepsy	Systemic injection	Reduction in the frequency of spike-and-wave discharges.	[2]
Mouse model of autoimmune encephalomyelitis (EAE)	Systemic injection	Improvement in motor signs.	[2]

Table 2: Preclinical Efficacy of RO0711401

Experimental Protocols

General Synthesis of N-[4-(trifluoromethyl)-1,3-oxazol-2-yl]-9H-xanthene-9-carboxamide (RO0711401)

Materials:

• 9H-xanthene-9-carboxylic acid

• Oxalyl chloride

• Dichloromethane (DCM), anhydrous

• N,N-Dimethylformamide (DMF), catalytic amount

• 2-amino-4-(trifluoromethyl)oxazole

• Triethylamine (TEA)

• Saturated aqueous sodium bicarbonate

• Brine

• Anhydrous magnesium sulfate

• Silica (B1680970) gel for column chromatography

Procedure:

• To a solution of 9H-xanthene-9-carboxylic acid in anhydrous DCM, add a catalytic amount of DMF.

• Slowly add oxalyl chloride to the solution at 0 °C.

• Allow the reaction mixture to warm to room temperature and stir for 2 hours, or until the evolution of gas ceases.

• Remove the solvent and excess oxalyl chloride under reduced pressure to obtain the crude 9H-xanthene-9-carbonyl chloride.

• Dissolve the crude acyl chloride in anhydrous DCM and cool to 0 °C.

• To this solution, add 2-amino-4-(trifluoromethyl)oxazole followed by the slow addition of TEA.

• Allow the reaction mixture to warm to room temperature and stir overnight.

• Quench the reaction with water and separate the organic layer.

• Wash the organic layer successively with saturated aqueous sodium bicarbonate and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography to afford RO0711401.

In Vitro mGlu1 PAM Assay

Cell Culture and Transfection:

• Human Embryonic Kidney (HEK293) cells are cultured in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum, penicillin, and streptomycin.

• Cells are transiently transfected with a plasmid encoding the rat mGlu1 receptor using a suitable transfection reagent.

Calcium Mobilization Assay:

• Plate the transfected HEK293 cells in black-walled, clear-bottom 96-well plates.

• After 24 hours, load the cells with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM) in a buffered saline solution for 1 hour at 37 °C.

• Wash the cells to remove excess dye.

• Prepare serial dilutions of RO0711401 and a fixed, sub-maximal concentration of glutamate (e.g., EC20).

• Measure baseline fluorescence using a fluorescence plate reader.

• Add the RO0711401 and glutamate solutions to the wells and immediately measure the change in fluorescence intensity over time.

• The increase in intracellular calcium concentration is proportional to the fluorescence signal.

• Calculate the EC50 value by fitting the concentration-response data to a sigmoidal dose-response curve.

Visualizations

Figure 1: Simplified mGlu1 receptor signaling pathway.

Figure 2: General synthesis workflow for RO0711401.

References

• 1. Re-exploration of the mGlu₁ PAM Ro 07-11401 scaffold: Discovery of analogs with improved CNS penetration despite steep SAR - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

A Comprehensive Technical Guide to RO0711401 (CAS Number: 714971-87-6): A Selective mGlu1 Positive Allosteric Modulator

For Researchers, Scientists, and Drug Development Professionals

Introduction

RO0711401, with CAS number 714971-87-6, is a potent, selective, and orally active positive allosteric modulator (PAM) of the metabotropic glutamate (B1630785) receptor subtype 1 (mGlu1). As a member of the 9H-xanthene-9-carboxamide class of compounds, RO0711401 has emerged as a significant research tool for elucidating the physiological and pathophysiological roles of mGlu1 receptors. Its ability to enhance the receptor's response to the endogenous ligand, glutamate, without directly activating it, offers a nuanced approach to modulating glutamatergic neurotransmission. This technical guide provides an in-depth overview of RO0711401, including its chemical properties, mechanism of action, synthesis, in vitro and in vivo pharmacology, and detailed experimental protocols.

Chemical Properties and Synthesis

RO0711401, chemically named N-(4-(Trifluoromethyl)oxazol-2-yl)-9H-xanthene-9-carboxamide, possesses the molecular formula C18H11F3N2O3 and a molecular weight of 360.29 g/mol .

Table 1: Physicochemical Properties of RO0711401

Property	Value
CAS Number	714971-87-6
Molecular Formula	C18H11F3N2O3
Molecular Weight	360.29 g/mol
Appearance	White to off-white solid
Solubility	Soluble in DMSO

Synthesis of RO0711401

The synthesis of RO0711401 has been described by Vieira et al. (2009). The key final step involves the amidation of 9H-xanthene-9-carboxylic acid with 2-amino-4-(trifluoromethyl)oxazole.

Experimental Protocol: Synthesis of N-(4-(Trifluoromethyl)oxazol-2-yl)-9H-xanthene-9-carboxamide

• Activation of Carboxylic Acid: To a solution of 9H-xanthene-9-carboxylic acid (1 equivalent) in an anhydrous aprotic solvent such as dichloromethane (B109758) or N,N-dimethylformamide, a coupling agent like oxalyl chloride or thionyl chloride (1.1 equivalents) is added dropwise at 0 °C. A catalytic amount of DMF can be added if oxalyl chloride is used. The reaction is stirred at room temperature for 1-2 hours to form the corresponding acyl chloride. The solvent and excess reagent are removed under reduced pressure.

• Amide Coupling: The resulting acyl chloride is dissolved in an anhydrous aprotic solvent. To this solution, 2-amino-4-(trifluoromethyl)oxazole (1 equivalent) and a non-nucleophilic base such as triethylamine (B128534) or diisopropylethylamine (2 equivalents) are added. The reaction mixture is stirred at room temperature for 12-24 hours.

• Work-up and Purification: The reaction mixture is diluted with an organic solvent and washed sequentially with aqueous acid (e.g., 1N HCl), saturated aqueous sodium bicarbonate, and brine. The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The crude product is purified by column chromatography on silica (B1680970) gel using an appropriate eluent system (e.g., a gradient of ethyl acetate (B1210297) in hexanes) to yield RO0711401 as a solid.

Mechanism of Action

RO0711401 acts as a positive allosteric modulator of the mGlu1 receptor. This means it binds to a site on the receptor that is topographically distinct from the glutamate binding site. This binding event induces a conformational change in the receptor that increases the affinity and/or efficacy of glutamate. Consequently, in the presence of RO0711401, the concentration of glutamate required to elicit a half-maximal response (EC50) is reduced, and the maximal response to glutamate may be enhanced.

This allosteric modulation is dependent on the presence of the orthosteric agonist, glutamate. In the absence of glutamate, RO0711401 has minimal or no direct agonist activity. This property is advantageous for therapeutic applications as it preserves the temporal and spatial dynamics of physiological glutamatergic signaling, only amplifying the signal when and where glutamate is released.

Signaling Pathway of mGlu1 Receptor Modulation by RO0711401

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RO0711401 pharmacology

An In-depth Technical Guide on the Pharmacology of RO0711401

Executive Summary

RO0711401 is a potent, selective, and orally bioavailable positive allosteric modulator (PAM) of the metabotropic glutamate (B1630785) receptor subtype 1 (mGlu1). As a PAM, it does not activate the receptor directly but enhances the receptor's response to the endogenous agonist, glutamate. This modulation of the mGlu1 receptor, a key player in excitatory neurotransmission, has shown therapeutic potential in various preclinical models of central nervous system (CNS) disorders. This document provides a comprehensive overview of the pharmacology of RO0711401, including its mechanism of action, key in vitro and in vivo data, experimental methodologies, and associated signaling pathways.

Core Pharmacology and Mechanism of Action

RO0711401 is classified as a selective mGlu1 receptor positive allosteric modulator.[1][2][3] Its primary mechanism involves binding to an allosteric site within the transmembrane (TM) domain of the mGlu1 receptor, distinct from the orthosteric site where glutamate binds.[4] This binding event induces a conformational change that increases the affinity of the receptor for glutamate and potentiates the maximal efficacy of agonist-stimulated responses.[4]

The mGlu1 receptor is a G-protein coupled receptor (GPCR) that primarily signals through the Gαq/11 pathway.[5] Upon activation, it stimulates phospholipase C (PLC), leading to the hydrolysis of phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular calcium ([Ca2+]i), while DAG activates protein kinase C (PKC).[2][6] RO0711401 enhances this canonical signaling cascade.

Interestingly, studies on similar mGlu1 PAMs have revealed biased modulation, where the modulator can have different effects on various downstream signaling pathways. For instance, while RO0711401 acts as a PAM for glutamate-mediated calcium mobilization, it has been shown to act as a direct agonist for the activation of the extracellular signal-regulated kinase (ERK) and cyclic adenosine (B11128) monophosphate (cAMP) pathways, even in the absence of an orthosteric agonist.[7]

Signaling Pathway Diagram

Caption: mGlu1 receptor signaling pathway modulated by RO0711401.

Quantitative Pharmacology Data

The following tables summarize the key quantitative parameters reported for RO0711401.

Table 1: In Vitro Potency

Parameter	Value	Receptor/System	Reference
EC50	56 nM	mGlu1 Receptor	[1][2][3]
pEC50	7.3	mGlu1 Receptor	[8]

EC50 (Half maximal effective concentration) refers to the concentration of the drug that gives half of the maximal response.

Table 2: In Vivo Efficacy and Dosing

Animal Model	Species	Dose & Route	Observed Effect	Reference
Spinocerebellar Ataxia Type 1 (SCA1)	Mouse	10 mg/kg, s.c.	Long-lasting improvement in motor performance.	[1]
Spinocerebellar Ataxia Type 1 (SCA1)	Mouse	10 mg/kg, s.c.	Corrected learning deficits and restored memory.	[9]
Absence Epilepsy	Rat	Not specified	Reduced frequency of spike-and-wave discharges.	[1]
Experimental Autoimmune Encephalomyelitis (EAE)	Mouse	Not specified	Improved motor signs.	[1][10]

s.c. = subcutaneous

Preclinical Research Findings

RO0711401 has been evaluated in several preclinical models, demonstrating potential therapeutic utility.

• Neurodegenerative Disorders: In a mouse model of Spinocerebellar Ataxia Type 1 (SCA1), a single 10 mg/kg subcutaneous dose of RO0711401 resulted in a sustained improvement in motor performance for at least six days.[1] Further studies in younger SCA1 mice showed that the compound could also correct spatial learning deficits and restore memory retention, suggesting benefits for both motor and cognitive symptoms.[9] This cognitive improvement was associated with an enhancement of hippocampal anandamide (B1667382) levels.[9]

• Epilepsy: Systemic administration of RO0711401 has been shown to reduce the frequency of spike-and-wave discharges in a genetic rat model of absence epilepsy.[1]

• Autoimmune Disorders: In mice with experimental autoimmune encephalomyelitis (EAE), a model for multiple sclerosis, RO0711401 improved motor symptoms.[1][10]

Experimental Protocols

Detailed methodologies are crucial for the replication and extension of scientific findings. Below are representative protocols for key assays used in the characterization of RO0711401.

In Vitro Calcium Mobilization Assay

This assay measures the ability of a compound to potentiate agonist-induced intracellular calcium release via the mGlu1 receptor.

Protocol:

• Cell Culture: Stably transfect a suitable cell line (e.g., HEK293 or CHO) with the human or rat mGlu1 receptor. Culture cells to 80-90% confluency in appropriate media.

• Cell Plating: Plate the cells in black-walled, clear-bottom 96- or 384-well plates and allow them to adhere overnight.

• Dye Loading: Wash the cells with a buffered saline solution (e.g., HBSS). Load the cells with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM) for 60 minutes at 37°C, according to the manufacturer's instructions.

• Compound Preparation: Prepare serial dilutions of RO0711401 and a standard agonist (e.g., glutamate or quisqualate) in the assay buffer.

• Assay Execution:

  • Wash the cells to remove excess dye.

  • Add RO0711401 (or vehicle) to the wells and incubate for a specified period (e.g., 5-15 minutes).

  • Place the plate in a fluorescence imaging plate reader (e.g., FLIPR).

  • Establish a baseline fluorescence reading.

  • Add an EC20 concentration of the agonist (a concentration that gives 20% of the maximal response) to all wells and measure the change in fluorescence over time.[11]

• Data Analysis: The increase in fluorescence corresponds to the increase in intracellular calcium. Data are typically normalized to the response of a maximal agonist concentration. The potentiation by RO0711401 is used to calculate its EC50 value.

In Vivo Rotarod Motor Coordination Test

This test assesses motor coordination and balance in rodents, relevant for ataxia models.

Protocol:

• Animal Acclimation: Acclimate mice to the testing room for at least 1 hour before the experiment.

• Training: Train the mice on the rotarod apparatus (e.g., an accelerating rod from 4 to 40 rpm over 5 minutes) for 2-3 consecutive days prior to the test day. Conduct 3-4 trials per day.

• Drug Administration: On the test day, administer RO0711401 (e.g., 10 mg/kg, s.c.) or vehicle. The compound is typically dissolved in a vehicle such as 10% DMSO and 90% Corn Oil.[1]

• Testing: At specified time points post-injection (e.g., 1 hour, 24 hours, and daily for up to 6 days), place the mouse on the rotarod and start the acceleration protocol.

• Data Collection: Record the latency to fall from the rod for each trial. The trial ends if the mouse falls off or clings to the rod and completes a full passive rotation.

• Data Analysis: Compare the average latency to fall between the RO0711401-treated group and the vehicle-treated group using appropriate statistical tests (e.g., two-way ANOVA).

Workflow for In Vivo Efficacy Study

Caption: General workflow for an in vivo efficacy study of RO0711401.

Clinical Development Status

As of the latest review, there is no publicly available information from sources such as ClinicalTrials.gov indicating that RO0711401 has entered human clinical trials.[12] Its development appears to be in the preclinical stage.

Conclusion

RO0711401 is a valuable research tool and a potential therapeutic lead, acting as a selective positive allosteric modulator of the mGlu1 receptor. Its ability to enhance glutamatergic signaling through a specific receptor subtype has demonstrated robust efficacy in preclinical models of both motor and cognitive dysfunction. The compound's well-defined in vitro potency and demonstrated in vivo effects provide a strong foundation for further investigation into its therapeutic potential for neurological and psychiatric disorders characterized by dysregulated glutamate neurotransmission. Future work should focus on elucidating its full pharmacokinetic and pharmacodynamic profile and further exploring its safety and efficacy in a broader range of disease models.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. axonmedchem.com [axonmedchem.com]
• 4. Positive allosteric modulators of metabotropic glutamate 1 receptor: Characterization, mechanism of action, and binding site - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Altered Expression and In Vivo Activity of mGlu5 Variant a Receptors in the Striatum of BTBR Mice: Novel Insights Into the Pathophysiology of Adult Idiopathic Forms of Autism Spectrum Disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Molecular Insights into Metabotropic Glutamate Receptor Allosteric Modulation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. guidetopharmacology.org [guidetopharmacology.org]
• 9. mdpi.com [mdpi.com]
• 10. researchgate.net [researchgate.net]
• 11. Discovery of Novel Allosteric Modulators of Metabotropic Glutamate Receptor Subtype 5 Reveals Chemical and Functional Diversity and In Vivo Activity in Rat Behavioral Models of Anxiolytic and Antipsychotic Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 12. ClinicalTrials.gov [clinicaltrials.gov]

Preclinical Profile of RO0711401: An In-depth Technical Review

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive review of the preclinical data available for RO0711401, a selective and orally active positive allosteric modulator (PAM) of the metabotropic glutamate (B1630785) receptor 1 (mGlu1). The information presented herein is intended to offer a detailed overview of the compound's pharmacological properties, efficacy in various preclinical models, and the experimental methodologies employed in its evaluation.

Core Pharmacological Data

RO0711401 acts as a positive allosteric modulator of the mGlu1 receptor, enhancing the receptor's response to the endogenous ligand, glutamate. This modulation is characterized by a potentiation of the receptor's signaling cascade.

Parameter	Value	Source
Mechanism of Action	Positive Allosteric Modulator (PAM) of mGlu1 receptor	[1]
Potency (EC₅₀)	56 nM	[1]
Activity	Orally active	[1]

In Vitro Efficacy

Currently, detailed public data on specific in vitro assays for RO0711401 beyond its primary potency are limited. Preclinical packages would typically include assessments of selectivity against other mGlu receptors and a broader panel of CNS targets.

In Vivo Efficacy

RO0711401 has demonstrated significant therapeutic potential in a range of preclinical animal models for neurological disorders. A notable effective dose identified in multiple studies is 10 mg/kg administered subcutaneously (s.c.).[1]

Spinocerebellar Ataxia Type 1 (SCA1)

In a mouse model of SCA1, a single administration of RO0711401 (10 mg/kg, s.c.) resulted in a sustained improvement in motor performance.[1] This effect was observed in both the rotarod and paw-print tests and was maintained for at least six days.[1] Furthermore, treatment with RO0711401 was shown to partially correct learning deficits in the Morris water maze and restore memory retention in SCA1 model mice. This cognitive improvement was associated with an enhancement of hippocampal levels of the endocannabinoid anandamide.

Absence Epilepsy

In a rat model of absence epilepsy, systemic injection of RO0711401 was effective in reducing the frequency of spike-and-wave discharges, indicating potential anti-seizure activity.[1]

Autoimmune Encephalomyelitis (EAE)

RO0711401 has also shown promise in a mouse model of autoimmune encephalomyelitis (EAE), where it improved motor signs.[1]

Animal Model	Key Findings
Spinocerebellar Ataxia Type 1 (SCA1) Mouse Model	- Long-lasting improvement in motor performance (Rotarod and Paw-print tests) for at least 6 days.[1]- Partial correction of learning deficits (Morris water maze).- Restoration of memory retention.- Enhanced hippocampal levels of anandamide.
Rat Model of Absence Epilepsy	- Reduced frequency of spike-and-wave discharges.[1]
Autoimmune Encephalomyelitis (EAE) Mice	- Improvement in motor signs.[1]

Experimental Protocols

Detailed methodologies for the key behavioral assessments are crucial for the interpretation and replication of preclinical findings.

Rotarod Test

The rotarod test is a standard method for assessing motor coordination and balance in rodents.

Apparatus: A commercially available rotarod apparatus with a rotating rod (e.g., 3 cm diameter, 30 cm long) is used.[2]

Procedure:

• Acclimation: Mice are acclimated to the testing room for at least 15-30 minutes before the experiment.[3][4]

• Training/Testing: Mice are placed on the rotating rod. The rod can be set to a constant speed or, more commonly, an accelerating speed (e.g., 4 to 40 rpm over 5 minutes).[2][3][5]

• Data Collection: The latency to fall from the rod is recorded. A trial may also be ended if the mouse clings to the rod and completes a full passive rotation.[3][5]

• Trials: Typically, multiple trials are conducted per day for several consecutive days, with an inter-trial interval of at least 15 minutes.[3][4]

Morris Water Maze (MWM)

The MWM is a widely used behavioral test to assess spatial learning and memory.

Apparatus: A large circular pool (e.g., 130-214 cm in diameter) is filled with opaque water.[6] A hidden escape platform is submerged just below the water's surface.[7] The room should contain various distal visual cues.[6][7]

Procedure:

• Acquisition Phase (Hidden Platform):

  • Mice are released into the pool from different starting locations and must use the distal cues to find the hidden platform.[6]

  • Each trial lasts for a specific duration (e.g., 60-90 seconds) or until the mouse finds the platform.[6]

  • If the mouse fails to find the platform within the allotted time, it is gently guided to it.

  • Multiple trials are conducted per day for several consecutive days.

• Probe Trial (Platform Removed):

  • Following the acquisition phase, the platform is removed from the pool.

  • The mouse is allowed to swim for a set period (e.g., 60 seconds).

  • The time spent in the target quadrant (where the platform was previously located) is measured as an indicator of memory retention.[7]

Signaling Pathways and Visualizations

RO0711401, as an mGlu1 PAM, modulates the canonical signaling pathway of this G-protein coupled receptor.

mGlu1 Receptor Signaling Pathway

Activation of the mGlu1 receptor, which is coupled to Gαq/11 proteins, initiates the hydrolysis of phosphatidylinositol 4,5-bisphosphate (PIP2) by phospholipase C (PLC).[8] This action generates two second messengers: inositol (B14025) 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 binds to its receptors on the endoplasmic reticulum, leading to the release of intracellular calcium (Ca2+).[9] DAG, along with the elevated intracellular Ca2+, activates protein kinase C (PKC).[8]

Caption: Canonical signaling pathway of the mGlu1 receptor modulated by RO0711401.

Preclinical Experimental Workflow

The general workflow for evaluating the in vivo efficacy of RO0711401 in a disease model, such as SCA1, follows a structured process from compound administration to behavioral assessment.

Caption: General workflow for in vivo preclinical evaluation of RO0711401.

Toxicology and Pharmacokinetics

• Pharmacokinetics: Absorption, distribution, metabolism, and excretion (ADME) studies in relevant species to determine parameters such as bioavailability, half-life, and brain penetration.

• Toxicology: Acute and repeated-dose toxicity studies in at least two species (one rodent, one non-rodent) to identify potential target organs of toxicity and establish a no-observed-adverse-effect level (NOAEL). Safety pharmacology studies to assess effects on vital functions (cardiovascular, respiratory, and central nervous systems). Genotoxicity and developmental and reproductive toxicology (DART) studies would also be required for further development.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Rotarod test. [bio-protocol.org]
• 3. Rotarod Protocol - IMPReSS [web.mousephenotype.org]
• 4. mmpc.org [mmpc.org]
• 5. Rotarod-Test for Mice [protocols.io]
• 6. Morris water maze: procedures for assessing spatial and related forms of learning and memory - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Optimizing Morris Water Maze Experiments: Tips and Tricks for Researchers [sandiegoinstruments.com]
• 8. ovid.com [ovid.com]
• 9. Metabotropic glutamate receptor - Wikipedia [en.wikipedia.org]

RO0711401: A Promising Therapeutic Avenue for Spinocerebellar Ataxia Type 1

An In-depth Technical Guide for Researchers and Drug Development Professionals

Introduction

Spinocerebellar ataxia type 1 (SCA1) is a progressive neurodegenerative disorder characterized by motor incoordination, balance deficits, and cognitive impairment.[1][2] The underlying pathology involves the degeneration of Purkinje cells in the cerebellum.[3] Current therapeutic options for SCA1 are limited, highlighting the urgent need for novel treatment strategies. Recent preclinical research has identified RO0711401, a positive allosteric modulator (PAM) of the metabotropic glutamate (B1630785) receptor 1 (mGlu1), as a potential therapeutic agent for SCA1. This technical guide provides a comprehensive overview of the role of RO0711401 in SCA1, focusing on its mechanism of action, preclinical efficacy, and the experimental protocols used to evaluate its effects.

Mechanism of Action of RO0711401 in SCA1

RO0711401 acts as a selective and orally active positive allosteric modulator of the mGlu1 receptor, with an EC50 of 56 nM.[4] In the context of SCA1, the therapeutic effects of RO0711401 are primarily mediated through the enhancement of mGlu1 receptor signaling in the cerebellum.

In symptomatic SCA1 model mice (30-week old heterozygous ataxin-1 [154Q/2Q] transgenic mice), there is a noted reduction in mGlu1 receptor mRNA and protein levels in the cerebellum.[3] RO0711401 addresses this deficit by potentiating the function of the remaining mGlu1 receptors. This enhancement of mGlu1 signaling leads to several downstream effects that contribute to the amelioration of SCA1 pathology.

One key effect is the reduction of ectopically expressed mGlu5 receptors in Purkinje cells.[3][5][6] In healthy mature Purkinje cells, mGlu5 receptors are typically absent.[2] However, in SCA1 mice, there is an intense expression of these receptors.[3] Treatment with RO0711401 leads to a striking reduction in these ectopically expressed mGlu5 receptors.[3][5][6]

Furthermore, RO0711401 treatment has been shown to increase the levels of total and Ser880-phosphorylated GluA2 subunit of AMPA receptors.[3][5][6] This modulation of AMPA receptors is significant as it is involved in synaptic plasticity. The treatment also leads to changes in the length of spines in the distal dendrites of Purkinje cells.[3][5][6]

Beyond the cerebellum, in younger, 8-week-old SCA1 mice that exhibit cognitive deficits, RO0711401 has been shown to partially correct learning deficits and restore memory retention.[1][2] This effect is associated with the enhancement of hippocampal levels of the endocannabinoid, anandamide.[1][2]

The signaling pathway of RO0711401's action in SCA1 is multifaceted, involving the interplay of mGlu1 receptor potentiation, normalization of mGlu5 receptor expression, modulation of AMPA receptor phosphorylation, and influence on the endocannabinoid system.

Caption: Signaling pathway of RO0711401 in Spinocerebellar Ataxia Type 1.

Preclinical Efficacy of RO0711401

Preclinical studies in a mouse model of SCA1 have demonstrated the significant therapeutic potential of RO0711401.

Motor Performance

Systemic treatment of symptomatic 30-week-old SCA1 mice with RO0711401 (10 mg/kg, s.c.) resulted in a prolonged improvement in motor performance as assessed by the rotarod and paw-print tests.[3] A single injection of the compound was found to improve motor symptoms for several days, and importantly, no tolerance to the drug was observed with repeated administration.[3]

Experimental Model	Treatment	Key Findings	Reference
Symptomatic 30-week old SCA1 mice (Q154/Q2)	RO0711401 (10 mg/kg, s.c.), single injection	Prolonged improvement in motor performance on rotarod and paw-print tests lasting for several days.	[3]
Symptomatic 30-week old SCA1 mice (Q154/Q2)	RO0711401 (10 mg/kg, s.c.), repeated injections	Sustained motor improvement with no development of tolerance.	[2]

Cognitive Function

In younger, 8-week-old SCA1 mice exhibiting defects in spatial learning and memory, systemic treatment with RO0711401 (10 mg/kg, s.c.) partially corrected the learning deficit in the Morris water maze and restored memory retention.[1][2]

Experimental Model	Treatment	Key Findings	Reference
8-week-old SCA1 mice (Q154/Q2)	RO0711401 (10 mg/kg, s.c.)	Partial correction of learning deficits in the Morris water maze and restored memory retention.	[1][2]

Clinical Status

A search for clinical trials involving RO0711401 for the treatment of spinocerebellar ataxia yielded no results. The available evidence is currently limited to preclinical animal models.

Experimental Protocols

The following are detailed methodologies for key experiments cited in the preclinical evaluation of RO0711401 in SCA1.

Rotarod Test for Motor Coordination

The rotarod test is a widely used behavioral assay to assess motor coordination and balance in rodents.

Caption: Experimental workflow for the rotarod test.

Detailed Protocol:

• Apparatus: A commercially available rotarod apparatus for mice with a rotating rod (e.g., 3 cm diameter) is used.

• Acclimatization: Mice are brought to the testing room at least 30 minutes before the experiment to acclimate.

• Training (optional but recommended):

  • Set the rotarod to a constant low speed (e.g., 4-5 RPM).

  • Place the mouse on the rotating rod, facing away from the direction of rotation.

  • Allow the mouse to walk on the rod for a fixed duration (e.g., 60 seconds).

  • Repeat this for a total of three trials with a 5-15 minute inter-trial interval.

• Testing:

  • Set the rotarod to an accelerating speed (e.g., from 4 to 40 RPM over 300 seconds).

  • Place the mouse on the rod at the initial speed of 4 RPM.

  • Start the acceleration and the timer simultaneously.

  • Record the latency (in seconds) for the mouse to fall off the rod. A fall is registered when the mouse falls onto the platform below or clings to the rod and completes a full passive rotation.

  • Conduct a total of three trials with a 15-minute inter-trial interval.

• Data Analysis: The latency to fall is averaged across the trials for each mouse. Statistical analysis is then performed to compare the performance of different treatment groups.

Western Blot Analysis of Cerebellar Tissue

Western blotting is used to quantify the protein levels of mGlu1, mGlu5, and AMPA receptors in the cerebellum of SCA1 mice.

Detailed Protocol:

• Tissue Homogenization:

  • Sacrifice mice and rapidly dissect the cerebellum on ice.

  • Homogenize the cerebellar tissue in ice-cold RIPA buffer containing a protease and phosphatase inhibitor cocktail.

• Protein Quantification:

  • Determine the total protein concentration of the homogenates using a Bradford or BCA protein assay.

• SDS-PAGE:

  • Load equal amounts of protein (e.g., 20-40 µg) from each sample onto an 8-12% SDS-polyacrylamide gel.

  • Run the gel to separate the proteins by size.

• Protein Transfer:

  • Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane.

• Blocking:

  • Block the membrane with 5% non-fat dry milk or bovine serum albumin (BSA) in Tris-buffered saline with Tween 20 (TBST) for 1 hour at room temperature to prevent non-specific antibody binding.

• Primary Antibody Incubation:

  • Incubate the membrane with primary antibodies specific for the target proteins (e.g., anti-mGlu1, anti-mGlu5, anti-GluA2, anti-p-GluA2 Ser880) overnight at 4°C.

• Secondary Antibody Incubation:

  • Wash the membrane with TBST and then incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

• Detection:

  • Wash the membrane again with TBST and detect the protein bands using an enhanced chemiluminescence (ECL) substrate.

• Data Analysis:

  • Quantify the band intensities using densitometry software. Normalize the expression of the target proteins to a loading control (e.g., actin or GAPDH).

Conclusion

RO0711401 represents a promising pharmacological agent for the treatment of SCA1. Its mechanism of action, centered on the positive allosteric modulation of the mGlu1 receptor, addresses key pathological features of the disease in preclinical models. The robust and sustained improvement in both motor and cognitive function observed in SCA1 mice, without the development of tolerance, underscores its therapeutic potential. Further investigation, including future clinical trials, is warranted to translate these encouraging preclinical findings into a viable therapy for individuals with Spinocerebellar Ataxia Type 1.

References

• 1. Targeting mGlu1 Receptors in the Treatment of Motor and Cognitive Dysfunctions in Mice Modeling Type 1 Spinocerebellar Ataxia [iris.uniroma1.it]
• 2. Targeting mGlu1 Receptors in the Treatment of Motor and Cognitive Dysfunctions in Mice Modeling Type 1 Spinocerebellar Ataxia - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Therapeutic Strategies for Spinocerebellar Ataxia Type 1 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. openi.nlm.nih.gov [openi.nlm.nih.gov]
• 6. Pharmacological enhancement of mGlu1 metabotropic glutamate receptors causes a prolonged symptomatic benefit in a mouse model of spinocerebellar ataxia type 1 - PubMed [pubmed.ncbi.nlm.nih.gov]

The Role of RO0711401, a Positive Allosteric Modulator of mGluR1, in Synaptic Plasticity: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

RO0711401 is a selective positive allosteric modulator (PAM) of the metabotropic glutamate (B1630785) receptor 1 (mGluR1). While direct studies on RO0711401's effects on synaptic plasticity are limited, the critical role of mGluR1 in both long-term potentiation (LTP) and long-term depression (LTD) across different brain regions is well-established. This technical guide synthesizes the available data on mGluR1's involvement in synaptic plasticity to project the likely effects of RO0711401. It is anticipated that RO0711401 will enhance mGluR1-dependent synaptic plasticity, potentially facilitating LTP in the hippocampus and LTD in the cerebellum. This guide provides a comprehensive overview of the underlying signaling pathways, detailed experimental protocols for investigating these effects, and a summary of relevant quantitative data to inform future research and drug development.

Introduction to RO0711401 and mGluR1 in Synaptic Plasticity

RO0711401 acts as a positive allosteric modulator of the mGluR1 receptor, meaning it enhances the receptor's response to the endogenous ligand, glutamate, without directly activating it.[1] mGluR1 is a G-protein coupled receptor that plays a pivotal role in modulating synaptic transmission and plasticity, which are cellular mechanisms underlying learning and memory.[2][3]

The effects of mGluR1 activation on synaptic plasticity are region-specific. In the hippocampus , a brain region critical for learning and memory, mGluR1 activation is generally associated with the induction and maintenance of Long-Term Potentiation (LTP) , a long-lasting enhancement in signal transmission between two neurons that results from stimulating them synchronously.[2][4][5] Conversely, in the cerebellum , which is crucial for motor control and learning, mGluR1 activation is a key requirement for Long-Term Depression (LTD) , a long-lasting reduction in the strength of synaptic transmission.[6][7][8]

Given that RO0711401 enhances mGluR1 function, it is hypothesized that it will potentiate these forms of synaptic plasticity.

Quantitative Data on mGluR1 Modulation and Synaptic Plasticity

Brain Region	Synaptic Plasticity	Modulator	Effect on fEPSP Slope	Reference
Hippocampus (CA1)	LTP	mGluR1 Antagonist (LY367385)	Significant inhibition of LTP induction and expression.	[9]
Hippocampus (CA1)	LTP	mGluR5 PAM (VU-29)	Enhanced threshold theta-burst stimulation-induced LTP from a slight potentiation to 152 ± 8% of baseline.	[10]
Hippocampus (CA1)	LTD	mGluR1 Antagonist (LY367385)	Prevention of LTD induction when applied before low-frequency stimulation.	[9]
Cerebellum	LTD	Impaired Glutamate Uptake (facilitates mGluR1 activation)	Facilitated mGluR1-dependent LTD.	[11]

Table 1: Summary of quantitative data on the effects of mGluR1 modulation on synaptic plasticity. fEPSP (field excitatory postsynaptic potential) slope is a measure of synaptic strength.

Signaling Pathways

The potentiation of mGluR1 signaling by RO0711401 is expected to amplify downstream intracellular cascades that are critical for the induction of LTP and LTD.

mGluR1 Signaling Pathway in Hippocampal LTP

Activation of mGluR1 in the hippocampus contributes to LTP through the Gq protein-coupled pathway, leading to the activation of Phospholipase C (PLC), which in turn generates inositol (B14025) triphosphate (IP3) and diacylglycerol (DAG).[12][13] IP3 triggers the release of calcium (Ca2+) from intracellular stores, while DAG activates Protein Kinase C (PKC). This cascade, in conjunction with Ca2+ influx through NMDA receptors and voltage-sensitive calcium channels (VSCCs), activates downstream kinases like Extracellular signal-regulated kinase (ERK), which are crucial for the protein synthesis-dependent late phase of LTP.[13][14] Additionally, mGluR1 activation can inhibit SK-type potassium channels, leading to a more sustained depolarization and enhanced NMDA receptor activation.[5][14]

Caption: mGluR1 signaling pathway in hippocampal LTP.

mGluR1 Signaling Pathway in Cerebellar LTD

In cerebellar Purkinje cells, mGluR1-dependent LTD is initiated by the concurrent activation of parallel fibers (releasing glutamate) and climbing fibers (causing strong depolarization).[6][15] The Gq-PLC-IP3-Ca2+ pathway is also central here. The rise in intracellular Ca2+ from both IP3-mediated release and influx through voltage-gated Ca2+ channels, in conjunction with DAG, potently activates PKC.[15][16] Activated PKC then phosphorylates AMPA receptors, leading to their internalization from the postsynaptic membrane, which manifests as a long-lasting depression of synaptic strength.[7]

Caption: mGluR1 signaling pathway in cerebellar LTD.

Experimental Protocols

To investigate the effects of RO0711401 on synaptic plasticity, standard electrophysiological techniques in acute brain slices can be employed.

General Slice Preparation and Electrophysiology

1. Animal Model: Male Wistar rats or C57BL/6 mice (6-8 weeks old).

2. Slice Preparation:

• Anesthetize the animal with isoflurane (B1672236) and decapitate.

• Rapidly remove the brain and place it in ice-cold, oxygenated (95% O2 / 5% CO2) artificial cerebrospinal fluid (aCSF) containing (in mM): 124 NaCl, 3 KCl, 1.25 NaH2PO4, 2 MgSO4, 2 CaCl2, 26 NaHCO3, and 10 D-glucose.

• Prepare 300-400 µm thick horizontal (for hippocampus) or sagittal (for cerebellum) slices using a vibratome.

• Allow slices to recover in oxygenated aCSF at 32-34°C for at least 1 hour before recording.

3. Electrophysiological Recording:

• Transfer a slice to a recording chamber continuously perfused with oxygenated aCSF at 30-32°C.

• Place a stimulating electrode (e.g., concentric bipolar tungsten electrode) in the Schaffer collateral pathway (for hippocampal CA1 recordings) or parallel fibers (for cerebellar Purkinje cell recordings).

• Place a recording electrode (glass micropipette filled with aCSF) in the stratum radiatum of the CA1 region or the molecular layer of the cerebellum to record field excitatory postsynaptic potentials (fEPSPs).

• Establish a stable baseline of fEPSPs for at least 20 minutes by delivering single pulses at a low frequency (e.g., 0.033 Hz).

Investigating the Effect of RO0711401 on Hippocampal LTP

Caption: Experimental workflow for LTP studies.

Protocol:

• Following a stable baseline recording, bath-apply RO0711401 (e.g., 1-10 µM in aCSF) or vehicle (DMSO) for 20-30 minutes.

• Induce LTP using a high-frequency stimulation (HFS) protocol, such as theta-burst stimulation (TBS) or a single train of 100 Hz for 1 second.[17]

• Continue recording fEPSPs for at least 60 minutes post-HFS.

• Analyze the data by normalizing the fEPSP slope to the pre-HFS baseline. Compare the magnitude of LTP between the RO0711401-treated and vehicle-treated groups.

Investigating the Effect of RO0711401 on Cerebellar LTD

Caption: Experimental workflow for LTD studies.

Protocol:

• After establishing a stable baseline, apply RO0711401 or vehicle.

• Induce LTD by pairing low-frequency stimulation (LFS) of parallel fibers (e.g., 1 Hz for 5-15 minutes) with depolarization of the Purkinje cell (achieved via a whole-cell patch clamp or by stimulating climbing fibers).[18]

• Record fEPSPs for at least 60 minutes following the LTD induction protocol.

• Analyze the data by comparing the magnitude of LTD in the presence of RO0711401 versus vehicle.

Conclusion and Future Directions

RO0711401, as a positive allosteric modulator of mGluR1, holds significant potential to modulate synaptic plasticity. Based on the established roles of mGluR1, it is predicted that RO0711401 will enhance LTP in the hippocampus and LTD in the cerebellum. The experimental frameworks provided in this guide offer a robust starting point for researchers to empirically test these hypotheses. Future studies should focus on determining the precise dose-response relationship of RO0711401 on synaptic plasticity and elucidating its effects on the downstream signaling molecules. Such research will be invaluable for understanding the therapeutic potential of RO0711401 and other mGluR1 PAMs in cognitive and motor disorders.

References

• 1. Differential Effects of Short- and Long-Term Potentiation on Cell Firing in the CA1 Region of the Hippocampus - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Involvement of the mGluR1 receptor in hippocampal synaptic plasticity and associative learning in behaving mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Group 1 mGluR-dependent synaptic long-term depression (mGluR-LTD): mechanisms and implications for circuitry & disease - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Synapse-specific mGluR1-dependent long-term potentiation in interneurones regulates mouse hippocampal inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Hippocampal mGluR1-dependent long-term potentiation requires NAADP-mediated acidic store Ca2+ signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Research Portal [ourarchive.otago.ac.nz]
• 7. Electrophysiological Investigation of Metabotropic Glutamate Receptor-Dependent Metaplasticity in the Hippocampus | Springer Nature Experiments [experiments.springernature.com]
• 8. researchgate.net [researchgate.net]
• 9. Metabotropic glutamate receptor 1 (mGluR1) and 5 (mGluR5) regulate late phases of LTP and LTD in the hippocampal CA1 region in vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mGluR5 positive allosteric modulators facilitate both hippocampal LTP and LTD and enhance spatial learning - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Blockade of glutamate transporters facilitates cerebellar synaptic long-term depression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. mGluR-Dependent Synaptic Plasticity in Drug-Seeking - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Group I Metabotropic Glutamate Receptor-Mediated Gene Transcription and Implications for Synaptic Plasticity and Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 14. scientifica.uk.com [scientifica.uk.com]
• 15. Metabotropic Glutamate Receptor Activation in Cerebellar Purkinje Cells as Substrate for Adaptive Timing of the Classically Conditioned Eye-Blink Response - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Modeling mGluR1 mediated synaptic depression in cerebellar Purkinje cells - PMC [pmc.ncbi.nlm.nih.gov]
• 17. A Specific Role for Group I mGluRs in Hippocampal LTP and Hippocampus-Dependent Spatial Learning - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Metabotropic Glutamate Receptor-Mediated Long-Term Depression: Molecular Mechanisms - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

RO0711401: In Vivo Application Notes and Protocols for Preclinical Research

For Researchers, Scientists, and Drug Development Professionals

Abstract

RO0711401 is a potent, selective, and orally active positive allosteric modulator (PAM) of the metabotropic glutamate (B1630785) receptor 1 (mGlu1). As a critical player in synaptic plasticity and neuronal excitability, the mGlu1 receptor is a promising therapeutic target for a range of neurological and psychiatric disorders. This document provides detailed application notes and protocols for the in vivo use of RO0711401, including dosage, administration routes, and experimental methodologies derived from preclinical studies in various animal models.

Introduction

Metabotropic glutamate receptor 1 (mGlu1) is a G-protein coupled receptor that modulates excitatory synaptic transmission throughout the central nervous system. Its activation triggers a cascade of intracellular signaling events, primarily through the Gαq/11 pathway, leading to the mobilization of intracellular calcium and activation of protein kinase C. Dysregulation of mGlu1 receptor signaling has been implicated in conditions such as epilepsy, neurodegenerative diseases, and psychiatric disorders. RO0711401 acts as a PAM, enhancing the receptor's response to the endogenous ligand glutamate. This mode of action offers a nuanced approach to receptor modulation, potentially providing therapeutic benefits with a lower risk of over-activation compared to direct agonists.

Data Presentation

The following tables summarize the quantitative data on the in vivo dosage and administration of RO0711401 in various preclinical models.

Table 1: RO0711401 In Vivo Dosage and Administration in Rodent Models

Animal Model	Species/Strain	Disease/Condition Modelled	Dosage	Administration Route	Vehicle	Key Findings
Spinocerebellar Ataxia Type 1 (SCA1)	Mouse	Neurodegeneration	10 mg/kg	Subcutaneous (s.c.)	Not specified in snippet	Prolonged improvement in motor performance.[1]
Absence Epilepsy	WAG/Rij Rat	Epilepsy	10 mg/kg, 30 mg/kg	Subcutaneous (s.c.)	Arachis oil	Dose-dependent reduction in spike-and-wave discharges.[2][3]
Cocaine Craving	Rat	Substance Use Disorder	Not specified in snippet	Systemic	20% 2-hydroxypropyl-β-cyclodextrin in 0.9% saline	Attenuated cue-induced cocaine craving.[4]
Experimental Autoimmune Encephalomyelitis (EAE)	Mouse	Neuroinflammation/Multiple Sclerosis	Not specified in snippet	Not specified in snippet	Not specified in snippet	Improved motor signs.[3]

Signaling Pathway

RO0711401 positively modulates the mGlu1 receptor, which primarily signals through the Gαq protein pathway. The binding of glutamate to the receptor is enhanced in the presence of RO0711401, leading to a more robust activation of downstream signaling cascades.

Caption: mGlu1 Receptor Signaling Pathway enhanced by RO0711401.

Experimental Protocols

The following are detailed methodologies for key experiments cited in the literature.

Protocol 1: Administration in a Mouse Model of Spinocerebellar Ataxia Type 1 (SCA1)

Objective: To assess the effect of RO0711401 on motor coordination in a genetic mouse model of SCA1.

Animal Model: Symptomatic 30-week-old heterozygous ataxin-1 [154Q/2Q] transgenic mice (SCA1 mice).[1]

Materials:

• RO0711401

• Vehicle (e.g., arachis oil or a solution of 20% 2-hydroxypropyl-β-cyclodextrin in 0.9% saline)

• Syringes and needles for subcutaneous injection

• Rotarod apparatus

• Paw print analysis setup

Procedure:

• Drug Preparation: Dissolve RO0711401 in the chosen vehicle to a final concentration suitable for a 10 mg/kg dosage based on the average weight of the mice. For example, for a 25g mouse, you would need 0.25 mg of RO0711401. If the injection volume is 100 µL, the concentration should be 2.5 mg/mL.

• Administration: Administer a single subcutaneous (s.c.) injection of RO0711401 (10 mg/kg) or vehicle to the SCA1 mice.[1]

• Behavioral Testing (Rotarod):

  • Assess motor performance on an accelerating rotarod at baseline (before injection) and at various time points post-injection (e.g., 1, 3, 6, 24, 48, 72, 96, 120, and 144 hours).[1]

  • The rotarod can be set to accelerate from 4 to 40 rpm over a 5-minute period.

  • Record the latency to fall for each mouse.

• Behavioral Testing (Paw Print Analysis):

  • Coat the hind paws of the mice with non-toxic ink and have them walk along a runway covered with paper.

  • Analyze the paw prints for parameters such as stride length and gait variability.

• Data Analysis: Compare the performance of the RO0711401-treated group with the vehicle-treated group using appropriate statistical methods (e.g., two-way ANOVA for repeated measures).[1]

Protocol 2: Administration in a Rat Model of Absence Epilepsy (WAG/Rij)

Objective: To evaluate the anti-seizure efficacy of RO0711401 in a genetic rat model of absence epilepsy.

Animal Model: Symptomatic 6-7 month old WAG/Rij rats.[2]

Materials:

• RO0711401

• Arachis oil (vehicle)[2]

• Syringes and needles for subcutaneous injection

• EEG recording system (electrodes, amplifier, data acquisition software)

Procedure:

• Surgical Implantation of EEG Electrodes: Prior to the experiment, surgically implant EEG electrodes over the cortex of the WAG/Rij rats under anesthesia. Allow for a recovery period.

• Drug Preparation: Dissolve RO0711401 in arachis oil to the desired concentration for subcutaneous injection (e.g., for a 10 mg/kg dose).[2] Solutions should be prepared fresh daily.[2]

• Baseline EEG Recording: Record baseline EEG for a defined period (e.g., 1 hour) to determine the pre-treatment incidence and duration of spike-and-wave discharges (SWDs).

• Administration: Administer RO0711401 subcutaneously at doses of 10 mg/kg or 30 mg/kg.[2][3] Control animals should receive an equal volume of arachis oil.[2]

• Post-treatment EEG Recording: Continuously record EEG for several hours post-injection (e.g., 6 hours) to monitor the effect on SWDs.[5]

• Data Analysis: Quantify the number and duration of SWDs before and after drug administration. Compare the effects of different doses of RO0711401 with the vehicle control group. Statistical analysis can be performed using repeated-measures ANOVA.[2]

Experimental Workflow

The following diagram illustrates a typical experimental workflow for an in vivo study with RO0711401.

Caption: General experimental workflow for in vivo studies with RO0711401.

Conclusion

RO0711401 has demonstrated significant efficacy in various preclinical models of neurological disorders, highlighting its potential as a therapeutic agent. The provided protocols and data serve as a comprehensive guide for researchers planning in vivo studies with this compound. Careful consideration of the animal model, dosage, administration route, and vehicle is crucial for obtaining reliable and reproducible results. Further research is warranted to fully elucidate the therapeutic potential of RO0711401 and to translate these preclinical findings into clinical applications.

References

• 1. researchgate.net [researchgate.net]
• 2. Head-to head comparison of mGlu1 and mGlu5 receptor activation in chronic treatment of absence epilepsy in WAG/Rij rats - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Synaptic depression via mGluR1 positive allosteric modulation suppresses cue-induced cocaine craving - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Application Notes and Protocols for RO0711401 Subcutaneous Injection

For Research Use Only. Not for clinical use in humans.

Introduction

RO0711401 is a selective and orally active positive allosteric modulator (PAM) of the metabotropic glutamate (B1630785) receptor 1 (mGlu1).[1] As a PAM, RO0711401 does not activate the mGlu1 receptor directly but enhances its response to the endogenous agonist, glutamate.[2] This document provides detailed application notes and protocols for the subcutaneous administration of RO0711401 in a research setting, based on available preclinical data. The primary audience for this guide includes researchers, scientists, and drug development professionals working in preclinical pharmacology and neuroscience.

Mechanism of Action

RO0711401 acts as a positive allosteric modulator of the mGlu1 receptor, which is a G protein-coupled receptor (GPCR) involved in modulating synaptic plasticity and excitability.[2][3] The binding of RO0711401 to an allosteric site on the mGlu1 receptor increases the affinity and/or efficacy of glutamate, thereby potentiating receptor signaling through Gq/11 proteins.[4] This leads to the activation of phospholipase C (PLC) and subsequent downstream signaling cascades, including the mobilization of intracellular calcium and activation of protein kinase C (PKC).[5]

Signaling Pathway of mGlu1 Receptor Modulation by RO0711401

Caption: Simplified signaling pathway of the mGlu1 receptor potentiated by RO0711401.

Quantitative Data Summary

The following table summarizes the key quantitative data reported for RO0711401 in preclinical studies.

Parameter	Value	Species/Model	Source
In Vitro Potency
EC₅₀	56 nM	Recombinant mGlu1 Receptor	[1]
Preclinical Dosage
Subcutaneous (s.c.) Dose	10 mg/kg	Mouse (EAE model)	[1]
Pharmacodynamic Effects
Motor Performance Improvement	Long-lasting (at least 6 days)	Mouse (SCA1 model)	[1]
Reduction in Spike-and-Wave Discharges	Significant	Rat (Absence Epilepsy model)	[1]

Experimental Protocols

This protocol describes the preparation of RO0711401 for subcutaneous administration in a rodent model.

Materials:

• RO0711401 powder

• Vehicle (e.g., sterile saline, PBS, or a solution containing DMSO and Tween 80, followed by saline)

• Sterile microcentrifuge tubes

• Vortex mixer

• Sonicator (optional)

• Sterile syringes and needles (e.g., 27-30 gauge)

Procedure:

• Determine the required concentration: Based on the desired dose (e.g., 10 mg/kg) and the average weight of the animals, calculate the required concentration of the dosing solution.

• Weigh the compound: Accurately weigh the required amount of RO0711401 powder in a sterile microcentrifuge tube.

• Solubilization:

  • Due to the nature of many small molecule compounds, a multi-step solubilization process may be necessary. A common approach is to first dissolve the compound in a small amount of an organic solvent like DMSO.

  • Subsequently, a surfactant such as Tween 80 can be added to aid in creating a stable suspension.

  • Finally, bring the solution to the final volume with a sterile aqueous buffer like saline or PBS. The final concentration of the organic solvent should be minimized and kept consistent across all treatment groups, including the vehicle control.

• Mixing: Vortex the solution thoroughly until the compound is fully dissolved or a homogenous suspension is formed. Sonication can be used if necessary to aid dissolution.

• Administration:

  • Draw the prepared solution into a sterile syringe fitted with an appropriate needle.

  • Ensure there are no air bubbles in the syringe.

  • The injection volume should be appropriate for the size of the animal (e.g., 5-10 ml/kg for mice).

Storage:

• Stock solutions of RO0711401 should be stored at -20°C for up to one month or -80°C for up to six months.[1]

• Prepared dosing solutions should ideally be used immediately.

This protocol outlines the general procedure for subcutaneous injection in a research animal. All procedures should be performed in accordance with institutional animal care and use committee (IACUC) guidelines.

Procedure:

• Animal Handling: Properly restrain the animal to ensure its safety and to allow for accurate administration.

• Injection Site:

  • The subcutaneous injection is typically administered in the loose skin over the back, between the shoulder blades.

  • Clean the injection site with an alcohol wipe if required by institutional protocols.

• Injection Technique:

  • Pinch the skin to create a "tent."

  • Insert the needle at the base of the tent, parallel to the animal's body.

  • Aspirate briefly to ensure the needle has not entered a blood vessel.

  • Slowly depress the plunger to inject the solution.

  • Withdraw the needle and gently massage the injection site to aid in the dispersal of the solution.

• Monitoring: After administration, monitor the animal for any adverse reactions at the injection site or systemic effects.

Experimental Workflow for a Preclinical Study

Caption: A typical experimental workflow for evaluating RO0711401 in a rodent model.

Safety and Handling

• Personal Protective Equipment (PPE): Wear appropriate PPE, including a lab coat, gloves, and safety glasses, when handling RO0711401 powder and solutions.

• Handling: Avoid inhalation of the powder and contact with skin and eyes.

• Disposal: Dispose of all waste materials, including used syringes and vials, in accordance with institutional and local regulations for chemical waste.

Disclaimer

The information provided in this document is for research purposes only and is based on publicly available preclinical data. It is not intended as a guide for human use. Researchers should exercise their own independent judgment in the design and execution of their experiments. It is essential to consult relevant literature and adhere to all applicable safety and animal welfare regulations.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Positive allosteric modulators of metabotropic glutamate 1 receptor: Characterization, mechanism of action, and binding site - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Allosteric Potentiators of Metabotropic Glutamate Receptor Subtype 1a Differentially Modulate Independent Signaling Pathways in Baby Hamster Kidney Cells - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for RO0711401 Cell-Based Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

RO0711401 is a selective and orally active positive allosteric modulator (PAM) of the metabotropic glutamate (B1630785) receptor 1 (mGlu1).[1] It potentiates the receptor's response to the endogenous agonist glutamate, rather than directly activating the receptor itself. This modulation enhances downstream signaling pathways, making RO0711401 a valuable tool for studying mGlu1 receptor function and a potential therapeutic agent for neurological disorders. These application notes provide detailed protocols for cell-based assays to characterize the activity of RO0711401.

Mechanism of Action

RO0711401 binds to an allosteric site on the mGlu1 receptor, distinct from the glutamate binding site. This binding increases the affinity and/or efficacy of glutamate, leading to a more robust activation of the Gq/G11 G-protein-coupled signaling cascade. The primary downstream effects of mGlu1 receptor activation include the activation of phospholipase C (PLC), which catalyzes the hydrolysis of phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular calcium (Ca2+), while DAG activates protein kinase C (PKC). These events can subsequently lead to the phosphorylation of extracellular signal-regulated kinases 1 and 2 (ERK1/2).

Caption: mGlu1 Receptor Signaling Pathway.

Data Presentation

The following table summarizes the reported potency of RO0711401 in various cell-based assays.

Cell Line	Assay Type	Parameter	Value (nM)	Reference
HEK293	Calcium Mobilization	EC₅₀	56	[1] Bioorg Med Chem Lett (2016) 26: 2289-2292
CHO	Electrophysiology	EC₅₀	202	[1] Bioorg Med Chem Lett (2009) 19(6):1666-9
T-Rex 293	Calcium Mobilization	pEC₅₀	6.61	Bioorg Med Chem Lett (2016) 26: 2289-2292[2]
T-Rex 293	Glutamate EC₅₀ Potentiation	pEC₅₀	6.85	Bioorg Med Chem Lett (2016) 26: 2289-2292[2]

Experimental Protocols

Protocol 1: Calcium Mobilization Assay in HEK293 Cells

This protocol describes how to measure the potentiation of glutamate-induced intracellular calcium mobilization by RO0711401 in HEK293 cells stably expressing the human mGlu1 receptor.

Materials:

• HEK293 cells stably expressing human mGlu1 receptor

• DMEM supplemented with 10% FBS, 1% Penicillin-Streptomycin

• Phosphate-Buffered Saline (PBS)

• Fluo-4 AM calcium indicator dye

• Pluronic F-127

• Assay Buffer (e.g., HBSS with 20 mM HEPES, pH 7.4)

• Glutamate

• RO0711401

• 96-well black, clear-bottom microplates

• Fluorescence plate reader with automated injection capabilities

Caption: Calcium Mobilization Assay Workflow.

Procedure:

• Cell Plating: Seed HEK293-mGlu1 cells into a 96-well black, clear-bottom microplate at a density of 40,000-80,000 cells per well in 100 µL of culture medium. Incubate for 24 hours at 37°C in a 5% CO₂ incubator.

• Dye Loading: Prepare a Fluo-4 AM loading solution (e.g., 2 µM Fluo-4 AM with 0.02% Pluronic F-127 in Assay Buffer). Remove the culture medium from the cells and add 100 µL of the loading solution to each well. Incubate for 1 hour at 37°C.

• Washing: Gently wash the cells twice with 100 µL of Assay Buffer to remove extracellular dye. After the final wash, leave 100 µL of Assay Buffer in each well.

• Compound Addition: Prepare serial dilutions of RO0711401 in Assay Buffer. Add the desired concentration of RO0711401 (or vehicle control) to the wells.

• Incubation: Incubate the plate for 10-20 minutes at room temperature.

• Measurement: Place the plate in a fluorescence plate reader. Measure the baseline fluorescence (Excitation: 485 nm, Emission: 525 nm).

• Agonist Injection and Response Reading: Program the instrument to inject a sub-maximal concentration of glutamate (e.g., EC₂₀ concentration, which should be predetermined) and immediately begin reading the fluorescence intensity every 1-2 seconds for at least 60-90 seconds.

• Data Analysis: The response is calculated as the peak fluorescence intensity minus the baseline fluorescence. To determine the EC₅₀ of RO0711401's potentiation, plot the response against the log concentration of RO0711401 and fit the data to a four-parameter logistic equation. To measure the effect on glutamate potency, perform a glutamate dose-response curve in the presence and absence of a fixed concentration of RO0711401.

Protocol 2: ERK1/2 Phosphorylation Assay

This protocol outlines the measurement of ERK1/2 phosphorylation downstream of mGlu1 receptor activation, potentiated by RO0711401. This can be performed using various cell lines expressing mGlu1, such as CHO-mGlu1 or HEK293-mGlu1.

Materials:

• CHO or HEK293 cells stably expressing human mGlu1 receptor

• Appropriate cell culture medium (e.g., F-12 or DMEM with 10% FBS)

• Serum-free medium

• RO0711401

• Glutamate

• Cell lysis buffer

• Phospho-ERK1/2 and Total ERK1/2 antibodies

• ELISA or Western blot reagents

• 96-well tissue culture plates

Caption: ERK1/2 Phosphorylation Assay Workflow.

Procedure:

• Cell Plating: Seed cells into a 96-well plate at an appropriate density and allow them to adhere overnight.

• Serum Starvation: To reduce basal ERK1/2 phosphorylation, replace the growth medium with serum-free medium and incubate for 4-24 hours.

• Compound Pre-treatment: Add serial dilutions of RO0711401 (or vehicle) to the cells and incubate for 15-30 minutes at 37°C.

• Agonist Stimulation: Add glutamate to a final concentration that gives a submaximal response (e.g., EC₂₀ or EC₅₀) and incubate for 5-10 minutes at 37°C.

• Cell Lysis: Aspirate the medium and lyse the cells by adding ice-cold lysis buffer containing protease and phosphatase inhibitors.

• Detection:

  • ELISA: Use a commercially available phospho-ERK1/2 ELISA kit. Transfer the cell lysates to the ELISA plate and follow the manufacturer's instructions. Measure the absorbance or fluorescence. Normalize the phospho-ERK1/2 signal to the total ERK1/2 signal from parallel wells.

  • Western Blot: Determine the protein concentration of the lysates. Separate equal amounts of protein by SDS-PAGE, transfer to a membrane, and probe with primary antibodies against phospho-ERK1/2 and total ERK1/2. Use appropriate secondary antibodies and a detection reagent to visualize the bands. Quantify band intensities.

• Data Analysis: Calculate the ratio of phospho-ERK1/2 to total ERK1/2. Plot this ratio against the log concentration of RO0711401 to determine the EC₅₀ of potentiation.

Troubleshooting

• High background in calcium assay: Ensure complete removal of extracellular Fluo-4 AM by thorough washing. Optimize cell seeding density to avoid over-confluency.

• Low signal in ERK assay: Optimize the duration of serum starvation and agonist stimulation time. Ensure that lysis buffer contains fresh phosphatase inhibitors.

• Variability between wells: Ensure uniform cell seeding and careful pipetting. Use a multi-channel pipette for simultaneous additions where possible.

Conclusion

These protocols provide a framework for the in vitro characterization of RO0711401's activity as a positive allosteric modulator of the mGlu1 receptor. The calcium mobilization assay offers a high-throughput method for assessing direct receptor potentiation, while the ERK1/2 phosphorylation assay confirms downstream functional consequences. Proper optimization of cell line, agonist concentration, and incubation times will be crucial for obtaining robust and reproducible data.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Ro0711401 | Ligand Activity Charts | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]

Application Notes and Protocols for RO0711401 in the Morris Water Maze Test

For Researchers, Scientists, and Drug Development Professionals

Introduction

RO0711401 is a potent and selective positive allosteric modulator (PAM) of the metabotropic glutamate (B1630785) receptor 1 (mGlu1).[1] mGlu1 receptors are G-protein coupled receptors that play a crucial role in modulating synaptic plasticity and are implicated in learning and memory processes. As a PAM, RO0711401 does not activate the mGlu1 receptor directly but enhances its response to the endogenous ligand, glutamate. This modulation of glutamatergic neurotransmission makes RO0711401 and other mGlu1 PAMs valuable research tools for investigating cognitive function and potential therapeutic targets for neurological and psychiatric disorders.

The Morris water maze (MWM) is a widely used behavioral assay to assess hippocampal-dependent spatial learning and memory in rodents.[2][3] The test requires an animal to use distal visual cues to locate a hidden escape platform in a circular pool of opaque water.[2][3] Performance in the MWM is sensitive to pharmacological manipulations and is a standard for evaluating the cognitive effects of novel compounds.

These application notes provide a detailed protocol for utilizing RO0711401 in the Morris water maze test, based on available literature for this and similar compounds. It also presents quantitative data from a study that investigated the effects of RO0711401 on spatial memory in a mouse model.

Data Presentation

The following tables summarize quantitative data from a study investigating the effects of RO0711401 on spatial learning and memory in BACE1-null mice, a model exhibiting cognitive deficits.

Table 1: Effect of RO0711401 on Escape Latency in the Morris Water Maze in BACE1-Null Mice

Treatment Group	Day 1 Escape Latency (s)	Day 3 Escape Latency (s)
Wild-Type (WT)	21.99 ± 2.986	8.098 ± 1.318
BACE1-Null	41.32 ± 3.131	31.56 ± 3.432
BACE1-Null + RO0711401	24.88 ± 2.935	18.20 ± 3.203

Data are presented as mean ± SEM. N=12 per group.[1]

Table 2: Effect of RO0711401 on Platform Quadrant Entries in the Morris Water Maze Probe Trial in BACE1-Null Mice

Treatment Group	Number of Entries into Platform Quadrant
Wild-Type (WT)	6.364 ± 0.5094
BACE1-Null	3.700 ± 0.5385
BACE1-Null + RO0711401	4.900 ± 0.6403

Data are presented as mean ± SEM. N=12 per group. The probe trial was conducted on day 9.[1]

Experimental Protocols

This section outlines a detailed protocol for conducting a Morris water maze experiment to evaluate the effects of RO0711401 on spatial learning and memory. This protocol is a synthesized model based on standard MWM procedures and findings from research on mGlu1 modulators.[1][2][4][5]

Materials:

• Circular water tank (120 cm in diameter and 40 cm deep)[1]

• Transparent escape platform (8 cm in diameter)[1]

• Water opacifying agent (e.g., non-toxic white paint or powdered milk)[1]

• Video tracking system and software

• Distal visual cues (e.g., geometric shapes of different colors)

• RO0711401

• Vehicle for RO0711401

• Experimental animals (e.g., C57BL/6 mice)

• Holding cages with a heat source for drying animals

• Towels

Procedure:

• Animal Acclimation:

  • House the animals in the facility for at least one week before the experiment to acclimate them to the environment.

  • Handle the animals for a few minutes each day for several days leading up to the experiment to reduce stress.

• Apparatus Setup:

  • Fill the circular tank with water to a depth that submerges the escape platform by approximately 1-1.5 cm. The water temperature should be maintained at 22 ± 2°C.[1]

  • Make the water opaque with a non-toxic agent to hide the platform.[1]

  • Position the transparent platform in the center of one of the four imaginary quadrants of the pool. The platform location should remain constant throughout the acquisition phase.

  • Arrange a variety of distal visual cues around the room, visible from within the maze.

• Drug Preparation and Administration:

  • Prepare RO0711401 in a suitable vehicle.

  • Administer RO0711401 or vehicle to the animals at a predetermined time before the first trial of each day (e.g., 30 minutes prior to testing). The route of administration (e.g., intraperitoneal, oral) and dosage should be based on prior pharmacokinetic and pharmacodynamic studies.

• Acquisition Phase (e.g., 5-7 days):

  • Conduct four trials per animal per day.

  • For each trial, gently place the animal into the water facing the wall of the tank at one of four quasi-random starting positions (e.g., North, South, East, West).

  • Allow the animal to swim freely for a maximum of 60 seconds to find the hidden platform.

  • If the animal finds the platform, allow it to remain there for 15-30 seconds.

  • If the animal fails to find the platform within 60 seconds, gently guide it to the platform and allow it to stay there for 15-30 seconds.

  • Record the escape latency (time to find the platform) and path length for each trial using the video tracking software.

  • After each trial, remove the animal, gently dry it with a towel, and place it in a holding cage with a heat source to prevent hypothermia during the inter-trial interval (e.g., 10-15 minutes).

• Probe Trial (24 hours after the last acquisition trial):

  • Remove the escape platform from the pool.

  • Place the animal in the tank at a novel starting position.

  • Allow the animal to swim freely for 60 seconds.

  • Record the time spent in the target quadrant (the quadrant that previously contained the platform), the number of crossings over the former platform location, and the swim path.

• Data Analysis:

  • Acquisition Phase: Analyze the escape latency and path length across training days using a repeated-measures ANOVA to assess learning.

  • Probe Trial: Analyze the percentage of time spent in the target quadrant and the number of platform location crossings using a one-way ANOVA or t-test to assess memory retention. Compare the time spent in the target quadrant to the time spent in the other quadrants.

Mandatory Visualization

Signaling Pathways and Experimental Workflows

Caption: Simplified signaling pathway of the mGlu1 receptor.

Caption: Experimental workflow for the Morris water maze test.

References

• 1. scispace.com [scispace.com]
• 2. Morris water maze: procedures for assessing spatial and related forms of learning and memory - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Morris water maze - Scholarpedia [scholarpedia.org]
• 4. Activation of Metabotropic Glutamate Receptor (mGlu2) and Muscarinic Receptors (M1, M4, and M5), Alone or in Combination, and Its Impact on the Acquisition and Retention of Learning in the Morris Water Maze, NMDA Expression and cGMP Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Using the Morris Water Maze to Assess Spatial Learning and Memory in Weanling Mice | PLOS One [journals.plos.org]

Application Notes and Protocols for RO0711401 in Rotarod Performance Assay

For Researchers, Scientists, and Drug Development Professionals

Introduction

RO0711401 is a positive allosteric modulator (PAM) of the metabotropic glutamate (B1630785) receptor 1 (mGlu1).[1][2][3] It enhances the receptor's response to its endogenous ligand, glutamate.[4] The mGlu1 receptor is crucial for motor coordination, learning, and synaptic plasticity, primarily in the cerebellum.[1][5][6] In preclinical studies, particularly in mouse models of neurodegenerative diseases like Spinocerebellar Ataxia Type 1 (SCA1), RO0711401 has demonstrated the ability to improve motor coordination.[1][2][3] The rotarod performance assay is a standard and reliable method to evaluate motor coordination, balance, and motor learning in rodents, making it an essential tool for assessing the efficacy of compounds like RO0711401.[5][7][8][9][10] This document provides detailed application notes and protocols for utilizing RO0711401 in a rotarod performance assay.

Mechanism of Action and Signaling Pathway

RO0711401 acts by binding to an allosteric site on the mGlu1 receptor, which is a G-protein coupled receptor (GPCR). This binding potentiates the receptor's activation by glutamate. The mGlu1 receptor is coupled to the Gq/11 G-protein, and its activation leads to the stimulation of phospholipase Cβ (PLCβ).[1] PLCβ then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular calcium (Ca2+), while DAG activates protein kinase C (PKC). This signaling cascade ultimately modulates neuronal excitability and synaptic transmission, which are fundamental to motor control. In some contexts, mGlu1 receptor activation has also been linked to the synthesis of the endocannabinoid anandamide.[1][11]

Caption: Signaling pathway of RO0711401 via the mGlu1 receptor.

Data Presentation

The following tables summarize quantitative data from a study using RO0711401 in a rotarod performance assay in a mouse model of SCA1.

Table 1: Effect of a Single Injection of RO0711401 on Rotarod Performance in Symptomatic SCA1 Mice with Mild Motor Impairment.

Treatment Group	Time Post-Injection (minutes)	Latency to Fall (seconds)
Vehicle	0	~125
Vehicle	30	~125
Vehicle	60	~125
Vehicle	90	~125
RO0711401 (10 mg/kg)	0	~125
RO0711401 (10 mg/kg)	30	~175
RO0711401 (10 mg/kg)	60	~200
RO0711401 (10 mg/kg)	90	~180
p < 0.05 vs. corresponding values at time 0

Data adapted from a study on SCA1 mice.[3] Absolute values are illustrative based on graphical data.

Table 2: Effect of a Single Injection of RO0711401 on Rotarod Performance in Symptomatic SCA1 Mice with Severe Motor Impairment.

Treatment Group	Time Post-Injection (minutes)	Latency to Fall (seconds)
Vehicle	0	< 100
Vehicle	60	< 100
Vehicle	90	< 100
RO0711401 (10 mg/kg)	0	< 100
RO0711401 (10 mg/kg)	60	Significantly Increased
RO0711401 (10 mg/kg)	90	Significantly Increased
*A large improvement in motor coordination was observed.[3]

Experimental Protocols

Protocol 1: Preparation and Administration of RO0711401

• Reconstitution: Prepare RO0711401 in a vehicle suitable for subcutaneous (s.c.) injection. A common vehicle is a solution of saline with a small percentage of a solubilizing agent like DMSO, followed by dilution with saline to the final concentration. The final concentration of the solubilizing agent should be minimal and consistent across all treatment groups, including the vehicle control.

• Dosage: A dosage of 10 mg/kg has been shown to be effective in mice.[1][2] The injection volume should be calculated based on the animal's body weight. A typical injection volume is 10 mL/kg.

• Administration: Administer RO0711401 or the vehicle subcutaneously. The timing of administration relative to the rotarod test is critical. Effects have been observed at 30, 60, and 90 minutes post-injection.[3]

Protocol 2: Rotarod Performance Assay

This protocol is a synthesized standard procedure for an accelerating rotarod test.

• Apparatus: Use a commercially available rotarod apparatus for mice. The rod should have a diameter of approximately 3-5 cm and a surface that provides adequate grip.[10]

• Acclimation:

  • Acclimate the mice to the testing room for at least 30 minutes before the first trial.[12]

  • Handle the mice for several days leading up to the experiment to reduce stress.

• Training/Habituation (Optional but Recommended):

  • On the day before the test, or on the test day itself, a training trial can be performed.[13]

  • Place the mice on the stationary rod for a brief period (e.g., 1 minute).

  • Then, set the rod to a slow, constant speed (e.g., 4 rpm) for 1-2 minutes to allow the mice to become accustomed to the rotating motion.[14]

• Testing Procedure:

  • The test is typically conducted over multiple trials with a defined inter-trial interval.[12][14] A common protocol consists of three trials with a 15-minute inter-trial interval.[12]

  • For each trial, place the mouse on the rotarod.

  • Start the rotation, which accelerates from a low speed (e.g., 4 rpm) to a high speed (e.g., 40 rpm) over a set period (e.g., 300 seconds).[14][15]

  • Record the latency to fall for each mouse. A fall is defined as the point at which the mouse drops from the rod onto the platform below.

  • If a mouse clings to the rod and completes a full passive rotation, this is also considered the end of the trial for that mouse, and the time should be recorded.[14][15]

  • A maximum trial duration (e.g., 300 or 600 seconds) should be set. If the mouse does not fall within this time, the maximum duration is recorded.

• Data Collection and Analysis:

  • The primary endpoint is the latency to fall (in seconds) for each trial.

  • Data can be presented as the average latency to fall across the trials for each animal.

  • Statistical analysis, such as a two-way ANOVA for repeated measures, can be used to compare the performance of the RO0711401-treated group with the vehicle control group over time.[3]

Caption: Experimental workflow for the rotarod performance assay.

Important Considerations

• Animal Strain and Model: The effects of RO0711401 may vary depending on the mouse strain and the specific disease model being used.

• Off-Target Effects: To confirm that the observed effects are mediated by the mGlu1 receptor, studies can be conducted in mGlu1 knockout mice, where RO0711401 should have no effect on motor performance.[3]

• Motor Learning: The rotarod assay can also assess motor learning by observing improvement in performance across successive trials. RO0711401 may influence this aspect of motor function.[5][16][17]

• Environmental Factors: Ensure consistent environmental conditions (e.g., lighting, noise) during testing, as these can affect animal behavior.[14]

• Ethical Considerations: All animal experiments should be conducted in accordance with institutional and national guidelines for animal care and use.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Positive allosteric modulators of metabotropic glutamate 1 receptor: Characterization, mechanism of action, and binding site - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Rotarod - Rodent Behavioral Testing - Neurology CRO - InnoSer [innoserlaboratories.com]
• 6. Metabotropic Glutamate Receptors: Physiology, Pharmacology, and Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Rotarod performance test - Wikipedia [en.wikipedia.org]
• 8. Rotarod Test - Creative Biolabs [creative-biolabs.com]
• 9. maze.conductscience.com [maze.conductscience.com]
• 10. Measuring Motor Coordination in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. mmpc.org [mmpc.org]
• 13. Comprehensive characterization of motor and coordination functions in three adolescent wild-type mouse strains - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Rotarod Protocol - IMPReSS [web.mousephenotype.org]
• 15. Rotarod-Test for Mice [protocols.io]
• 16. researchgate.net [researchgate.net]
• 17. Robust enhancement of motor sequence learning with 4 mA transcranial electric stimulation - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Electrophysiological Characterization of RO0711401

For Researchers, Scientists, and Drug Development Professionals

Introduction

RO0711401 is a selective and orally active positive allosteric modulator (PAM) of the metabotropic glutamate (B1630785) receptor 1 (mGlu1).[1][2] As a PAM, RO0711401 does not activate the mGlu1 receptor directly but enhances the receptor's response to the endogenous agonist, glutamate.[3] This modulation of the mGlu1 receptor, a G-protein coupled receptor (GPCR) involved in neuronal signaling, makes RO0711401 a valuable tool for studying synaptic plasticity and a potential therapeutic agent for neurological disorders.[1][4] These application notes provide detailed protocols for characterizing the electrophysiological effects of RO0711401 using patch-clamp, local field potential (LFP), and multi-electrode array (MEA) recording techniques.

Mechanism of Action and Signaling Pathway

RO0711401 binds to an allosteric site within the transmembrane domain of the mGlu1 receptor.[3] This binding increases the affinity of glutamate for its binding site on the receptor and enhances the maximal efficacy of agonist-stimulated responses.[3] The mGlu1 receptor is coupled to Gq/11 proteins. Upon activation, it stimulates phospholipase C (PLC), leading to the hydrolysis of phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular calcium (Ca2+), while DAG activates protein kinase C (PKC).[5] This signaling cascade can modulate ion channel activity and synaptic transmission.

Caption: RO0711401 signaling pathway.

Quantitative Data Summary

Parameter	Value	Cell Line	Assay Type	Reference
EC50	56 nM	HEK293 cells expressing rat mGlu1	Intracellular calcium increase (FLIPR)	[1]
EC50	202 nM	CHO cells expressing rat mGlu1	Reversal of glutamate-activated K+ currents	[1]

Experimental Protocols

Whole-Cell Patch-Clamp Electrophysiology

This protocol is designed to measure the effect of RO0711401 on mGlu1-mediated currents in individual cells.[6][7][8][9][10]

Objective: To determine the potentiation of glutamate-evoked currents by RO0711401.

Materials:

• Cell line expressing mGlu1 receptors (e.g., HEK293 or CHO cells) or primary neurons.

• Patch-clamp rig with amplifier, micromanipulator, and data acquisition system.[11]

• Borosilicate glass capillaries for pipette pulling.

• External solution (ACSF): 125 mM NaCl, 2.5 mM KCl, 2 mM CaCl2, 1 mM MgCl2, 25 mM NaHCO3, 1.25 mM NaH2PO4, and 25 mM glucose, bubbled with 95% O2/5% CO2.[9]

• Internal solution: 130 mM K-gluconate, 10 mM KCl, 10 mM HEPES, 0.2 mM EGTA, 4 mM Mg-ATP, 0.3 mM Na-GTP, adjusted to pH 7.3 with KOH.

• RO0711401 stock solution (e.g., 10 mM in DMSO).

• Glutamate stock solution.

Procedure:

• Prepare cells in a recording chamber continuously perfused with oxygenated ACSF.

• Pull patch pipettes to a resistance of 3-5 MΩ when filled with internal solution.

• Establish a whole-cell recording configuration on a target cell.

• Clamp the cell at a holding potential of -70 mV.

• Establish a baseline recording in ACSF.

• Apply a sub-maximal concentration of glutamate to elicit an inward current.

• Wash out the glutamate and allow the current to return to baseline.

• Perfuse the chamber with ACSF containing a desired concentration of RO0711401 for 5-10 minutes.

• Co-apply the same sub-maximal concentration of glutamate in the presence of RO0711401.

• Record the potentiated inward current.

• Wash out both compounds to allow for recovery.

• Repeat with varying concentrations of RO0711401 and glutamate to determine dose-response relationships.

Data Analysis:

• Measure the peak amplitude of the glutamate-evoked currents in the absence and presence of RO0711401.

• Calculate the percentage potentiation of the current by RO0711401.

• Construct dose-response curves to determine the EC50 of RO0711401's potentiating effect.

Caption: Whole-cell patch-clamp experimental workflow.

Local Field Potential (LFP) Recordings in Brain Slices

This protocol is for assessing the effects of RO0711401 on synaptic plasticity, such as long-term potentiation (LTP), in ex vivo brain slices.[12][13][14][15][16][17]

Objective: To investigate the modulation of synaptic transmission and plasticity by RO0711401.

Materials:

• Rodent brain slices (e.g., hippocampus or cerebellum).

• Slice holding chamber and recording chamber.

• ACSF (same as for patch-clamp).

• Bipolar stimulating electrode and glass recording microelectrode.

• Amplifier and data acquisition system.

• RO0711401 and glutamate receptor agonists/antagonists.

Procedure:

• Prepare acute brain slices (300-400 µm thick) and allow them to recover in oxygenated ACSF for at least 1 hour.

• Transfer a slice to the recording chamber and perfuse with ACSF.

• Place a stimulating electrode on the afferent pathway (e.g., Schaffer collaterals in the hippocampus) and a recording electrode in the dendritic layer of the postsynaptic neurons (e.g., stratum radiatum of CA1).

• Deliver baseline stimuli (e.g., 0.05 Hz) and record the field excitatory postsynaptic potentials (fEPSPs).

• After establishing a stable baseline for 20-30 minutes, apply RO0711401 to the perfusing ACSF.

• Observe any changes in the baseline fEPSP slope.

• To induce LTP, apply a high-frequency stimulation (HFS) protocol (e.g., two trains of 100 Hz for 1 second, separated by 20 seconds).

• Continue recording fEPSPs for at least 60 minutes post-HFS to measure the magnitude and stability of LTP.

• Compare the LTP induced in the presence of RO0711401 to a control group without the compound.

Data Analysis:

• Measure the slope of the fEPSP.

• Normalize the fEPSP slope to the pre-drug baseline.

• Quantify the magnitude of LTP as the percentage increase in the fEPSP slope 60 minutes post-HFS compared to baseline.

Multi-Electrode Array (MEA) Recordings

MEA recordings allow for the simultaneous monitoring of spontaneous and evoked electrical activity from a network of neurons, providing insights into network-level effects of RO0711401.[18][19][20][21]

Objective: To assess the impact of RO0711401 on neuronal network activity and synchrony.

Materials:

• MEA system with integrated amplifier and data acquisition software.

• MEA plates (e.g., 24- or 48-well).

• Primary neuronal cultures (e.g., cortical or hippocampal neurons) or iPSC-derived neurons.

• Cell culture medium.

• RO0711401.

Procedure:

• Plate neurons on the MEA plates and culture them until a stable, spontaneously active network is formed (typically 14-21 days in vitro).

• Record baseline spontaneous network activity. Key parameters to measure include mean firing rate, burst frequency, and network synchrony.

• Apply RO0711401 at various concentrations to the culture medium.

• Record network activity at multiple time points after compound application (e.g., 30 minutes, 1 hour, 24 hours).

• To study evoked responses, a subset of electrodes can be used for electrical stimulation.

• Apply a stimulation protocol before and after RO0711401 application and record the network response.

Data Analysis:

• Analyze changes in mean firing rate, burst parameters (duration, frequency, spikes per burst), and synchronicity indices (e.g., using a raster plot analysis).

• Compare the network response to electrical stimulation before and after drug application.

Caption: Multi-electrode array experimental workflow.

Conclusion

These protocols provide a framework for the detailed electrophysiological characterization of the mGlu1 PAM, RO0711401. By employing a combination of patch-clamp, LFP, and MEA recordings, researchers can gain a comprehensive understanding of its effects from the single-cell to the network level. This information is crucial for elucidating its mechanism of action and for the development of novel therapeutics targeting the mGlu1 receptor.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Positive allosteric modulators of metabotropic glutamate 1 receptor: Characterization, mechanism of action, and binding site - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Allosteric Potentiators of Metabotropic Glutamate Receptor Subtype 1a Differentially Modulate Independent Signaling Pathways in Baby Hamster Kidney Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. scientifica.uk.com [scientifica.uk.com]
• 7. docs.axolbio.com [docs.axolbio.com]
• 8. Whole Cell Patch Clamp Protocol [protocols.io]
• 9. Patch Clamp Protocol [labome.com]
• 10. Protocol for simultaneous patch-clamp recording from tanycytes and neurons in living mouse brain slices - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. mdpi.com [mdpi.com]
• 13. A novel low-cost electrode for recording the local field potential of freely moving rat’s brain - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Differential recordings of local field potential: A genuine tool to quantify functional connectivity - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. Differential recordings of local field potential: A genuine tool to quantify functional connectivity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. Multielectrode Array | Axion Biosystems [axionbiosystems.com]
• 20. biosciences.ricoh.com [biosciences.ricoh.com]
• 21. criver.com [criver.com]

Application Notes and Protocols for RO0711401 in Brain Slice Electrophysiology

For Researchers, Scientists, and Drug Development Professionals

Introduction

RO0711401 is a potent and selective positive allosteric modulator (PAM) of the metabotropic glutamate (B1630785) receptor 1 (mGlu1). As a PAM, RO0711401 does not activate the mGlu1 receptor directly but enhances the receptor's response to its endogenous ligand, glutamate. This modulation of the glutamatergic system makes RO0711401 a valuable tool for investigating the role of mGlu1 receptors in synaptic transmission, plasticity, and various neurological disorders. Brain slice electrophysiology is a powerful technique to elucidate the effects of compounds like RO0711401 on neural circuits while preserving the local synaptic architecture.

These application notes provide detailed protocols for utilizing RO0711401 in acute brain slice preparations, along with expected outcomes and data presentation guidelines.

Data Presentation

The following tables summarize the key in vitro properties of RO0711401 and the expected effects on synaptic transmission based on studies with similar mGlu1 PAMs.

Table 1: In Vitro Properties of RO0711401

Parameter	Value	Species	Assay System	Reference
EC₅₀	56 nM	Rat	CHO cells expressing mGlu1 receptor (reversal of glutamate-activated K⁺ currents)	[1]

Table 2: Expected Electrophysiological Effects of RO0711401 in Brain Slices (based on mGlu1 PAM literature)

Parameter	Brain Region	Expected Effect	Putative Mechanism
EPSC Amplitude	Cerebellum, Nucleus Accumbens	Modulation of amplitude	Potentiation of glutamate's effect on postsynaptic mGlu1 receptors, leading to downstream signaling that can affect AMPA receptor function.[2]
Synaptic Plasticity (LTD)	Cerebellum, Hippocampus	Facilitation of Long-Term Depression (LTD)	Enhanced mGlu1 receptor signaling is known to be involved in the induction of certain forms of LTD.
Neuronal Excitability	Various	Can be increased or decreased depending on the neuronal population	Modulation of various ion channels downstream of mGlu1 receptor activation.

Experimental Protocols

I. Preparation of Acute Brain Slices

This protocol describes the preparation of acute brain slices suitable for electrophysiological recordings. The N-methyl-D-glucamine (NMDG) protective recovery method is recommended for enhanced neuronal viability.

Materials:

• NMDG-ACSF (Slicing Solution): 92 mM NMDG, 2.5 mM KCl, 1.25 mM NaH₂PO₄, 30 mM NaHCO₃, 20 mM HEPES, 25 mM glucose, 2 mM thiourea, 5 mM Na-ascorbate, 3 mM Na-pyruvate, 0.5 mM CaCl₂·2H₂O, 10 mM MgSO₄·7H₂O. pH 7.3-7.4, ~300-310 mOsm.

• HEPES-ACSF (Holding Solution): 92 mM NaCl, 2.5 mM KCl, 1.25 mM NaH₂PO₄, 30 mM NaHCO₃, 20 mM HEPES, 25 mM glucose, 2 mM thiourea, 5 mM Na-ascorbate, 3 mM Na-pyruvate, 2 mM CaCl₂·2H₂O, 2 mM MgSO₄·7H₂O. pH 7.3-7.4, ~300-310 mOsm.

• Recording ACSF: 124 mM NaCl, 2.5 mM KCl, 1.25 mM NaH₂PO₄, 26 mM NaHCO₃, 10 mM glucose, 2 mM CaCl₂·2H₂O, 1 mM MgSO₄·7H₂O. pH 7.4, ~300-310 mOsm.

• Carbogen gas (95% O₂, 5% CO₂)

• Vibrating microtome (vibratome)

• Dissection tools

• Recovery and recording chambers

Procedure:

• Anesthesia and Dissection:

  • Anesthetize the animal (e.g., mouse or rat) with an approved anesthetic protocol.

  • Rapidly decapitate the animal and dissect the brain, placing it immediately into ice-cold, carbogenated NMDG-ACSF.

• Slicing:

  • Mount the brain onto the vibratome stage.

  • Cut brain slices of the desired thickness (typically 250-350 µm) in the ice-cold, carbogenated NMDG-ACSF.

• Recovery:

  • Transfer the slices to a recovery chamber containing NMDG-ACSF at 32-34°C, continuously bubbled with carbogen, for 10-15 minutes.

  • Transfer the slices to a holding chamber containing HEPES-ACSF at room temperature, continuously bubbled with carbogen, for at least 1 hour before recording.

II. Whole-Cell Patch-Clamp Electrophysiology

This protocol details the recording of synaptic currents from individual neurons in acute brain slices.

Materials:

• Prepared acute brain slices

• Recording rig with microscope, micromanipulators, amplifier, and data acquisition system

• Borosilicate glass capillaries for patch pipettes

• Intracellular solution (e.g., for recording EPSCs): 135 mM Cs-methanesulfonate, 8 mM NaCl, 10 mM HEPES, 0.5 mM EGTA, 10 mM Na₂-phosphocreatine, 4 mM Mg-ATP, 0.4 mM Na-GTP. pH 7.2-7.3, ~290 mOsm.

• RO0711401 stock solution (e.g., 10 mM in DMSO)

• Recording ACSF

Procedure:

• Slice Preparation:

  • Transfer a brain slice to the recording chamber on the microscope stage.

  • Continuously perfuse the slice with carbogenated recording ACSF at a rate of 2-3 mL/min at 30-32°C.

• Patching a Neuron:

  • Under visual guidance (e.g., DIC microscopy), approach a neuron with a patch pipette filled with intracellular solution.

  • Apply gentle suction to form a giga-ohm seal.

  • Apply a brief, strong suction to rupture the membrane and achieve the whole-cell configuration.

• Data Acquisition:

  • Record baseline synaptic activity (e.g., spontaneous or evoked EPSCs/IPSCs) for a stable period (e.g., 5-10 minutes).

• Application of RO0711401:

  • Prepare the desired final concentration of RO0711401 in the recording ACSF. A typical starting concentration range is 10-100 nM.

  • Bath-apply the RO0711401-containing ACSF to the slice.

  • Record the synaptic activity in the presence of the compound for a sufficient duration to observe its effects (e.g., 10-20 minutes).

• Washout:

  • Perfuse the slice with the control recording ACSF to wash out the compound and observe any reversal of the effects.

Mandatory Visualizations

Signaling Pathway of mGlu1 Receptor Activation and Modulation by RO0711401

Caption: mGlu1 receptor signaling cascade potentiated by RO0711401.

Experimental Workflow for Brain Slice Electrophysiology

Caption: Workflow for a brain slice electrophysiology experiment.

Logical Relationship of RO0711401's Effect on Synaptic Transmission

Caption: Logical flow of RO0711401's modulatory action.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. researchgate.net [researchgate.net]

Application Notes and Protocols for RO0711401 Administration in Rodent Models of Ataxia

For Researchers, Scientists, and Drug Development Professionals

Introduction

Spinocerebellar ataxia (SCA) encompasses a group of neurodegenerative diseases characterized by progressive ataxia, motor incoordination, and Purkinje cell degeneration in the cerebellum. Spinocerebellar ataxia type 1 (SCA1) is an autosomal dominant form caused by a polyglutamine expansion in the ataxin-1 protein. Current therapeutic strategies are limited, highlighting the need for novel pharmacological interventions.

RO0711401 is a selective, orally active positive allosteric modulator (PAM) of the metabotropic glutamate (B1630785) receptor 1 (mGlu1).[1] mGlu1 receptors are highly expressed in cerebellar Purkinje cells and are crucial for motor learning and synaptic plasticity.[2] In mouse models of SCA1, a reduction in mGlu1 receptor expression and signaling in Purkinje cells has been observed, suggesting that enhancing mGlu1 receptor function could be a viable therapeutic approach.[3][4]

These application notes provide a comprehensive overview of the administration of RO0711401 in rodent models of SCA1, summarizing key quantitative data and providing detailed experimental protocols for its use and the assessment of its efficacy.

Data Presentation

The following tables summarize the quantitative data from studies investigating the effects of RO0711401 in mouse models of Spinocerebellar Ataxia Type 1 (SCA1).

Table 1: Effects of RO0711401 on Motor Coordination in SCA1 Mouse Models

Mouse Model	Age	Treatment Protocol	Behavioral Test	Key Findings	Reference
SCA1 (154Q/2Q)	30 weeks	Single 10 mg/kg s.c. injection	Accelerating Rotarod	Prolonged improvement in motor performance, lasting for several days.	[3][4]
SCA1 (154Q/2Q)	30 weeks	Daily 10 mg/kg s.c. injections	Accelerating Rotarod	Sustained improvement in motor performance with no development of tolerance.	[3]
SCA1 (154Q/2Q)	30 weeks	Single 10 mg/kg s.c. injection	Paw-print analysis	Improvement in gait parameters.	[3][4]

Table 2: Effects of RO0711401 on Cognitive Function in SCA1 Mouse Models

Mouse Model	Age	Treatment Protocol	Behavioral Test	Key Findings	Reference
SCA1 (154Q/2Q)	8 weeks	10 mg/kg s.c.	Morris Water Maze	Partially corrected learning deficits and restored memory retention.	[2][5]

Table 3: Molecular Effects of RO0711401 in the Hippocampus of SCA1 Mouse Models

Mouse Model	Age	Treatment Protocol	Molecular Endpoint	Key Findings	Reference
SCA1 (154Q/2Q)	8 weeks	10 mg/kg s.c.	Endocannabinoid Levels	Enhanced hippocampal levels of anandamide; no change in 2-arachidonylglycerol.	[2][5]

Experimental Protocols

RO0711401 Formulation and Administration

This protocol describes the preparation and subcutaneous administration of RO0711401 to mice.

Materials:

• RO0711401 powder

• Dimethyl sulfoxide (B87167) (DMSO)

• Corn oil

• Sterile 1.5 mL microcentrifuge tubes

• Sterile insulin (B600854) syringes with 28-30 gauge needles

• Vortex mixer

• Sonicator (optional)

Procedure:

• Vehicle Preparation: Prepare a 10% DMSO in corn oil vehicle. For example, to prepare 1 mL of vehicle, add 100 µL of DMSO to 900 µL of corn oil. Vortex thoroughly to ensure a homogenous mixture.

• RO0711401 Solution Preparation:

  • Calculate the required amount of RO0711401 for the desired concentration. For a 10 mg/kg dose in a 25 g mouse with an injection volume of 100 µL (4 µL/g), the required concentration is 2.5 mg/mL.

  • Weigh the calculated amount of RO0711401 powder and place it in a sterile microcentrifuge tube.

  • First, dissolve the RO0711401 powder in the DMSO portion of the vehicle (e.g., for 1 mL of final solution, dissolve the required amount of RO0711401 in 100 µL of DMSO).

  • Once dissolved in DMSO, add the corn oil portion (e.g., 900 µL) to the tube.

  • Vortex the solution vigorously. If precipitation occurs, gentle heating and/or sonication can be used to aid dissolution.[1] The final solution should be a clear, homogenous solution or a fine suspension.

  • It is recommended to prepare the working solution fresh on the day of the experiment.[1]

• Subcutaneous Administration:

  • Gently restrain the mouse.

  • Lift the loose skin over the back/scruff of the neck to form a "tent".

  • Insert the needle (bevel up) into the base of the tented skin, parallel to the spine.

  • Aspirate briefly to ensure the needle is not in a blood vessel.

  • Slowly inject the calculated volume of the RO0711401 solution.

  • Withdraw the needle and return the mouse to its home cage.

Assessment of Motor Coordination: Accelerating Rotarod Test

This protocol is used to assess motor coordination and balance in mice.

Materials:

• Accelerating rotarod apparatus for mice

• Timer

Procedure:

• Acclimation: Acclimate the mice to the testing room for at least 30 minutes before the experiment.

• Training (optional but recommended): On the day before testing, train the mice on the rotarod at a constant low speed (e.g., 4 rpm) for a set duration (e.g., 60 seconds) for 2-3 trials. This helps to reduce anxiety and improve performance consistency.

• Testing:

  • Place the mouse on the stationary rod of the rotarod apparatus.

  • Start the rotation, which should accelerate from a low speed (e.g., 4 rpm) to a high speed (e.g., 40 rpm) over a set period (e.g., 300 seconds).

  • Record the latency (in seconds) for the mouse to fall from the rod. If the mouse clings to the rod and makes a full passive rotation, the trial should be stopped, and the latency recorded.

  • Perform 2-3 trials per mouse with an inter-trial interval of at least 15 minutes.

  • The average latency to fall across the trials is used as the measure of motor coordination.

Assessment of Learning and Memory: Morris Water Maze

This protocol is used to assess hippocampal-dependent spatial learning and memory.

Materials:

• Circular water tank (1-1.5 m in diameter)

• Escape platform (submerged 1 cm below the water surface)

• Water opacifier (e.g., non-toxic white paint or milk powder)

• Video tracking system and software

• Distinct visual cues placed around the room

Procedure:

• Setup: Fill the tank with water and opacify it to hide the platform. Place the platform in a fixed location in one of the quadrants. Arrange distinct visual cues around the room to serve as spatial references.

• Acquisition Phase (Learning):

  • Gently place the mouse into the water facing the wall of the tank at one of four designated start positions.

  • Allow the mouse to swim freely for a set time (e.g., 60 or 90 seconds) to find the hidden platform.

  • If the mouse finds the platform, allow it to remain there for 15-30 seconds.

  • If the mouse does not find the platform within the allotted time, gently guide it to the platform and allow it to remain there for 15-30 seconds.

  • Conduct 4 trials per day for 5-7 consecutive days. The start position should be varied for each trial.

  • Record the escape latency (time to find the platform) and the path length for each trial using the video tracking software. A decrease in escape latency over the training days indicates learning.

• Probe Trial (Memory):

  • 24 hours after the last acquisition trial, remove the platform from the tank.

  • Place the mouse in the tank from a novel start position and allow it to swim for a set time (e.g., 60 seconds).

  • Record the time spent in the target quadrant (where the platform was previously located) and the number of times the mouse crosses the former platform location.

  • A preference for the target quadrant indicates spatial memory retention.

Western Blot for mGlu1α Receptor Expression

This protocol describes the detection and quantification of mGlu1α receptor protein levels in cerebellar tissue.

Materials:

• Cerebellar tissue homogenates

• RIPA buffer with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels and running buffer

• PVDF membrane

• Transfer buffer

• Blocking buffer (e.g., 5% non-fat dry milk in Tris-buffered saline with 0.1% Tween-20 (TBST))

• Primary antibody: anti-mGlu1α

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

• Imaging system

Procedure:

• Protein Extraction: Homogenize cerebellar tissue in ice-cold RIPA buffer containing protease and phosphatase inhibitors. Centrifuge to pellet cellular debris and collect the supernatant containing the protein lysate.

• Protein Quantification: Determine the protein concentration of each sample using a BCA protein assay.

• SDS-PAGE and Transfer:

  • Load equal amounts of protein (e.g., 20-30 µg) per lane onto an SDS-PAGE gel.

  • Perform electrophoresis to separate the proteins by size.

  • Transfer the separated proteins from the gel to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with the primary anti-mGlu1α antibody (diluted in blocking buffer) overnight at 4°C with gentle agitation.

  • Wash the membrane three times with TBST for 10 minutes each.

  • Incubate the membrane with the HRP-conjugated secondary antibody (diluted in blocking buffer) for 1 hour at room temperature.

  • Wash the membrane three times with TBST for 10 minutes each.

• Detection:

  • Apply the chemiluminescent substrate to the membrane.

  • Capture the signal using an imaging system.

  • Quantify the band intensities using densitometry software. Normalize the mGlu1α signal to a loading control protein (e.g., β-actin or GAPDH).

Immunohistochemistry for Calbindin in Purkinje Cells

This protocol is for visualizing Purkinje cells in cerebellar sections using an antibody against calbindin-D28k.

Materials:

• Paraffin-embedded or frozen cerebellar sections

• Antigen retrieval solution (for paraffin (B1166041) sections)

• Permeabilization buffer (e.g., PBS with 0.1-0.3% Triton X-100)

• Blocking solution (e.g., PBS with 5-10% normal goat serum and 0.1% Triton X-100)

• Primary antibody: anti-Calbindin-D28k

• Fluorescently-labeled secondary antibody

• DAPI (for nuclear counterstaining)

• Mounting medium

• Fluorescence microscope

Procedure:

• Slide Preparation:

  • For paraffin sections, deparaffinize and rehydrate the tissue sections. Perform antigen retrieval (e.g., by heating in citrate (B86180) buffer).

  • For frozen sections, bring the slides to room temperature.

• Permeabilization and Blocking:

  • Wash the sections with PBS.

  • Permeabilize the sections with permeabilization buffer for 10-15 minutes.

  • Block non-specific antibody binding by incubating the sections in blocking solution for 1 hour at room temperature.

• Antibody Incubation:

  • Incubate the sections with the primary anti-calbindin antibody (diluted in blocking solution) overnight at 4°C.

  • Wash the sections three times with PBS for 5 minutes each.

  • Incubate the sections with the fluorescently-labeled secondary antibody (diluted in blocking solution) for 1-2 hours at room temperature, protected from light.

• Counterstaining and Mounting:

  • Wash the sections three times with PBS for 5 minutes each, protected from light.

  • Counterstain the nuclei with DAPI for 5-10 minutes.

  • Wash the sections with PBS.

  • Mount the coverslips onto the slides using mounting medium.

• Imaging:

  • Visualize the sections using a fluorescence microscope. Calbindin-positive Purkinje cells will be labeled by the fluorescent secondary antibody.

Visualization of Signaling Pathways and Workflows

Caption: Mechanism of action of RO0711401 in SCA1.

Caption: Experimental workflow for RO0711401 studies.

References

• 1. researchgate.net [researchgate.net]
• 2. Targeting mGlu1 Receptors in the Treatment of Motor and Cognitive Dysfunctions in Mice Modeling Type 1 Spinocerebellar Ataxia - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Optimized immunohistochemical analysis of cerebellar purkinje cells using a specific biomarker, calbindin d28k - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Targeting mGlu1 Receptors in the Treatment of Motor and Cognitive Dysfunctions in Mice Modeling Type 1 Spinocerebellar Ataxia [iris.uniroma1.it]
• 5. openi.nlm.nih.gov [openi.nlm.nih.gov]

Technical Notes & Optimization

RO0711401 solubility and stability issues

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address common solubility and stability issues encountered when working with RO0711401.

Frequently Asked Questions (FAQs)

Q1: What is RO0711401 and what is its mechanism of action?

A1: RO0711401 is a selective and orally active positive allosteric modulator (PAM) of the metabotropic glutamate (B1630785) receptor 1 (mGlu1).[1] As a PAM, it does not activate the mGlu1 receptor directly but enhances the receptor's response to the endogenous agonist, glutamate.[2][3][4] This potentiation increases the potency and maximum efficacy of the agonist.[2][4] The mGlu1 receptor is a G-protein coupled receptor (GPCR) that, upon activation, initiates a signaling cascade through the Gq/11 protein, leading to the activation of phospholipase C (PLC) and the subsequent production of inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG).[5][6][7]

Q2: My RO0711401 is precipitating when I add it to my cell culture medium. What is the cause and how can I fix it?

A2: This is a common issue due to the hydrophobic nature of RO0711401 and its very low solubility in aqueous solutions. The precipitation, often called "crashing out," typically occurs when a concentrated stock solution in an organic solvent like DMSO is diluted into the aqueous environment of the cell culture medium.[8] To resolve this, you can try the following:

• Reduce the final concentration: Your target concentration may be above the solubility limit of RO0711401 in the final medium.

• Optimize your dilution method: Instead of a single large dilution, perform a serial or intermediate dilution. Add the stock solution dropwise to your pre-warmed medium while vortexing to ensure rapid and uniform mixing.[8]

• Check your DMSO concentration: Ensure the final concentration of DMSO in your culture medium is as low as possible (ideally ≤0.1% to 0.5%) to avoid both compound precipitation and solvent-induced cell toxicity.[9]

Q3: What is the maximum concentration of DMSO I can use in my cell-based assays?

A3: The tolerance to DMSO varies significantly between cell lines.[9] As a general guideline, a final DMSO concentration of 0.1% to 0.5% is considered safe for most cell lines.[10] However, it is crucial to perform a vehicle control experiment to determine the effect of DMSO on your specific cell line's viability and function.[9]

Q4: How should I store my RO0711401 stock solution to ensure its stability?

A4: RO0711401 stock solutions prepared in DMSO should be aliquoted into small, single-use volumes to avoid repeated freeze-thaw cycles.[1][11] These aliquots should be stored at -80°C for long-term stability (up to 6 months) or at -20°C for shorter periods (up to 1 month).[1]

Solubility and Solution Preparation

RO0711401 is a hydrophobic compound with high solubility in organic solvents like DMSO and poor solubility in aqueous buffers.

Solubility Data

Solvent	Solubility	Notes
DMSO	100 mg/mL (277.55 mM)	Ultrasonic assistance may be needed. Use of fresh, anhydrous DMSO is recommended as it is hygroscopic.[1]
Corn Oil (with 10% DMSO)	≥ 2.5 mg/mL (6.94 mM)	This formulation is suitable for in vivo studies.[1]
Water	Insoluble	Not recommended as a primary solvent.

Stock Solution Preparation Table (in DMSO)

Desired Stock Concentration	Mass of RO0711401 for 1 mL	Mass of RO0711401 for 5 mL	Mass of RO0711401 for 10 mL
1 mM	0.36 mg	1.80 mg	3.60 mg
5 mM	1.80 mg	9.01 mg	18.01 mg
10 mM	3.60 mg	18.01 mg	36.03 mg
50 mM	18.01 mg	90.07 mg	180.15 mg

Molecular Weight of RO0711401: 360.29 g/mol

Stability and Storage

Proper storage is critical to maintain the integrity and activity of RO0711401.

Form	Storage Temperature	Shelf Life	Notes
Solid Powder	-20°C	3 years	Store in a dry, dark place.[11]
4°C	2 years	For shorter-term storage.[1]
Stock Solution in DMSO	-80°C	6 months	Recommended for long-term storage. Aliquot to avoid freeze-thaw cycles.[1]
-20°C	1 month	Suitable for short-term storage.[1]

Experimental Protocols

Protocol 1: Preparation of a 10 mM Stock Solution in DMSO

• Weighing: Accurately weigh out 3.6 mg of RO0711401 powder in a sterile microcentrifuge tube.

• Dissolution: Add 1 mL of fresh, anhydrous DMSO to the tube.

• Solubilization: Vortex the solution vigorously for 1-2 minutes. If the compound does not fully dissolve, sonicate the tube in a water bath for 5-10 minutes.[1][11]

• Verification: Visually inspect the solution to ensure it is clear and free of any particulate matter.

• Storage: Aliquot the stock solution into smaller, single-use volumes in sterile tubes and store at -80°C.

Protocol 2: Preparation of Working Solutions for In Vitro Assays

This protocol is designed to minimize the risk of precipitation when diluting the DMSO stock solution into aqueous cell culture media.

• Pre-warm Media: Warm your complete cell culture medium (with serum, if applicable) to 37°C.

• Intermediate Dilution (Recommended):

  • Prepare an intermediate dilution of your stock solution in pure DMSO. For example, dilute your 10 mM stock 1:10 in DMSO to get a 1 mM solution.

  • In a sterile tube, add the required volume of the intermediate DMSO solution to the pre-warmed medium while gently vortexing. For instance, adding 1 µL of 1 mM stock to 1 mL of medium yields a 1 µM final concentration with 0.1% DMSO.[8]

• Direct Dilution (for lower concentrations):

  • While vigorously vortexing the pre-warmed medium, add the required volume of the high-concentration DMSO stock solution dropwise.[8]

• Final Inspection: Visually inspect the final working solution for any signs of cloudiness or precipitation before adding it to your cells.

Protocol 3: Preparation of Formulation for In Vivo Administration (Subcutaneous)

A common formulation for in vivo studies involves a co-solvent system to improve the solubility of RO0711401.[1]

• Prepare Stock Solution: Prepare a concentrated stock solution of RO0711401 in DMSO (e.g., 25 mg/mL).

• Formulation:

  • In a sterile tube, add 900 µL of corn oil.

  • Add 100 µL of the 25 mg/mL DMSO stock solution to the corn oil. This creates a 10% DMSO in 90% corn oil formulation with a final RO0711401 concentration of 2.5 mg/mL.[1]

• Homogenization: Mix the solution thoroughly by vortexing or sonicating until it is a clear and uniform solution.

• Administration: It is recommended to prepare this formulation fresh on the day of the experiment and use it immediately.

Troubleshooting and Visualization

Troubleshooting Workflow for Precipitation

If you encounter precipitation, follow this logical workflow to diagnose and solve the issue.

Caption: Troubleshooting workflow for addressing RO0711401 precipitation.

In Vitro Experimental Workflow

This workflow illustrates the recommended procedure for preparing a working solution of RO0711401 for cell-based assays to minimize precipitation.

Caption: Recommended workflow for preparing in vitro working solutions.

mGlu1 Receptor Signaling Pathway

RO0711401 acts as a positive allosteric modulator on the mGlu1 receptor, which is coupled to the Gq signaling pathway.

Caption: Simplified mGlu1 receptor signaling cascade.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Positive allosteric modulators of metabotropic glutamate 1 receptor: Characterization, mechanism of action, and binding site - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Positive allosteric modulators of metabotropic glutamate 1 receptor: characterization, mechanism of action, and binding site - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Group I Metabotropic Glutamate Receptors and Interacting Partners: An Update - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Glutamate Receptors (G Protein Family) [sigmaaldrich.com]
• 7. Ionotropic Glutamate Receptors: Regulation by G-Protein-Coupled Receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. researchgate.net [researchgate.net]
• 10. Using live-cell imaging in cell counting — The cytotoxicity of DMSO | Case studies | Cell x Image Lab - Nikon [healthcare.nikon.com]
• 11. Ro0711401 | GluR | TargetMol [targetmol.com]

RO0711401 storage conditions long term

This technical support center provides researchers, scientists, and drug development professionals with essential information regarding the long-term storage, handling, and use of RO0711401, a selective mGlu1 positive allosteric modulator.

Frequently Asked Questions (FAQs)

Q1: What are the recommended long-term storage conditions for RO0711401 powder?

RO0711401 powder is stable for extended periods when stored correctly. For optimal long-term stability, it is recommended to store the powder at -20°C, which should maintain its integrity for up to 3 years.[1][2] Storage at 4°C is also an option for shorter periods, with a shelf life of up to 2 years.[1][3]

Q2: How should I store stock solutions of RO0711401?

Once dissolved in a solvent such as DMSO, stock solutions of RO0711401 should be stored frozen to maintain efficacy. Storage at -80°C is recommended for up to 6 months.[1] For shorter-term storage, -20°C is acceptable for up to 1 month.[1][4] It is advisable to aliquot the stock solution into single-use volumes to avoid repeated freeze-thaw cycles.[5]

Q3: What is the recommended solvent for dissolving RO0711401?

The recommended solvent for RO0711401 is Dimethyl Sulfoxide (DMSO).[2][4][6] It is soluble in DMSO at a concentration of 100 mg/mL (277.55 mM); sonication may be required to fully dissolve the compound.[1][2]

Q4: Can I use RO0711401 in animal experiments?

Yes, RO0711401 is orally active and can be used in animal experiments.[1][7] When preparing solutions for in vivo studies, it is important to note that while a DMSO stock solution is necessary, the final working solution may require dilution with hydrotropy agents like sodium carboxymethyl cellulose (B213188) (CMC-Na) or Tween 80 to ensure solubility and minimize toxicity.[5]

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Compound will not dissolve	Insufficient sonication or use of old DMSO.	Use freshly opened DMSO and sonicate the solution as recommended.[1][2]
Loss of compound activity in experiments	Improper storage of stock solution or repeated freeze-thaw cycles.	Aliquot stock solutions into single-use vials and store at -80°C. Avoid leaving the solution at room temperature for extended periods.[5]
Precipitation of compound in cell culture media	High concentration of DMSO in the final working solution.	Ensure the final concentration of DMSO in your cell culture media is low (typically <0.5%) to avoid both precipitation and cellular toxicity.

Storage Conditions Summary

Format	Storage Temperature	Shelf Life
Powder	-20°C	3 years[1][2]
4°C	2 years[1][3]
In Solvent (e.g., DMSO)	-80°C	6 months[1]
-20°C	1 month[1][4]

Experimental Protocols

Preparation of RO0711401 Stock Solution (10 mM in DMSO)

• Pre-weighing Preparation: Allow the vial of RO0711401 powder to equilibrate to room temperature before opening to prevent condensation.

• Weighing: Accurately weigh the desired amount of RO0711401 powder in a sterile microcentrifuge tube.

• Solvent Addition: Add the calculated volume of high-purity, anhydrous DMSO to achieve a 10 mM concentration. Calculation: Volume (mL) = [Mass (mg) / 360.29 ( g/mol )] / 10 (mmol/L) * 1000 (mL/L)

• Dissolution: Vortex the solution and sonicate if necessary until the powder is completely dissolved.

• Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile cryovials. Store the aliquots at -80°C for long-term storage.

Visualizations

Caption: Experimental workflow for RO0711401 from receipt to experimental use.

Caption: Simplified mGlu1 receptor signaling pathway with the action of RO0711401.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Ro0711401 | GluR | TargetMol [targetmol.com]
• 3. (RS)-4C3HPG | mGluR | 134052-66-7 | Invivochem [invivochem.com]
• 4. medkoo.com [medkoo.com]
• 5. dbaitalia.it [dbaitalia.it]
• 6. axonmedchem.com [axonmedchem.com]
• 7. medchemexpress.com [medchemexpress.com]

troubleshooting RO0711401 experimental variability

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with RO0711401, a selective positive allosteric modulator (PAM) of the metabotropic glutamate (B1630785) receptor 1 (mGluR1).

Frequently Asked Questions (FAQs)

Q1: What is RO0711401 and what is its primary mechanism of action?

RO0711401 is a selective and orally active positive allosteric modulator (PAM) of the mGluR1 receptor with an EC50 of 56 nM.[1] As a PAM, it does not activate the mGluR1 receptor on its own but enhances the receptor's response to the endogenous agonist, glutamate. This modulation occurs at an allosteric site, a location on the receptor distinct from the glutamate binding site.

Q2: What are the common in vitro assays used to characterize RO0711401 activity?

Common in vitro assays for mGluR1 PAMs like RO0711401 include:

• Calcium Mobilization Assays: mGluR1 is a Gq-coupled receptor, and its activation leads to an increase in intracellular calcium ([Ca2+]i).[2][3] Assays measuring changes in [Ca2+]i are a primary method to assess the potentiation effect of RO0711401 in the presence of a glutamate receptor agonist.

• Inositol (B14025) Monophosphate (IP1) Accumulation Assays (e.g., IP-One HTRF assay): Activation of the Gq pathway also leads to the accumulation of inositol phosphates. Measuring the accumulation of IP1, a downstream metabolite of IP3, provides a robust readout of mGluR1 activation.[4][5]

Q3: What are the recommended solvent and storage conditions for RO0711401?

For in vivo studies, a common solvent formulation is 10% DMSO and 90% Corn Oil. For in vitro assays, DMSO is a typical solvent. Stock solutions should be stored at -20°C for short-term storage (up to 1 month) or -80°C for long-term storage (up to 6 months).[1] It is recommended to prepare fresh working solutions for in vivo experiments on the day of use.

Troubleshooting Experimental Variability

Experimental variability is a common challenge when working with allosteric modulators. The following guide addresses specific issues that may arise during experiments with RO0711401.

Issue 1: Inconsistent potentiation of the agonist response in vitro.

• Possible Cause 1: Probe Dependence. The magnitude of potentiation by a PAM can depend on the specific orthosteric agonist used in the assay.[6] Different agonists may stabilize distinct receptor conformations, leading to varied cooperativity with the allosteric modulator.

  • Recommendation: If possible, use the endogenous agonist, glutamate. If using a synthetic agonist, be aware that the observed potentiation may not directly translate to the physiological setting. Consider testing RO0711401 with multiple orthosteric agonists to characterize its probe dependence.

• Possible Cause 2: Cell Line and Receptor Expression Levels. The level of mGluR1 expression in the chosen cell line can significantly impact the observed activity of RO0711401. High receptor expression levels can sometimes lead to constitutive receptor activity, which may alter the modulatory effects of a PAM.[7]

  • Recommendation: Characterize the mGluR1 expression level in your cell line. If encountering variability, consider using a cell line with expression levels that more closely mimic the physiological system of interest.

• Possible Cause 3: Assay Buffer Composition. The concentration of extracellular ions, particularly calcium, can modulate the activity of mGluR1.[8] Variations in the composition of your assay buffer could contribute to inconsistent results.

  • Recommendation: Ensure consistent and well-documented preparation of all assay buffers. Use high-purity reagents and water.

Issue 2: Discrepancy between results from different assay formats (e.g., calcium mobilization vs. IP1 accumulation).

• Possible Cause: Biased Allosterism. RO0711401, like other allosteric modulators, may exhibit biased agonism, meaning it could preferentially enhance one signaling pathway over another (e.g., G-protein-dependent vs. β-arrestin-dependent pathways).[9] A calcium mobilization assay primarily measures Gq-pathway activation, while other pathways might also be modulated.

  • Recommendation: To obtain a comprehensive understanding of RO0711401's functional profile, consider employing multiple assay formats that capture different aspects of mGluR1 signaling, such as assays for ERK phosphorylation (β-arrestin pathway).

Issue 3: Diminished or no effect of RO0711401 in vivo.

• Possible Cause 1: Poor Compound Solubility or Stability in Formulation. If RO0711401 precipitates out of the vehicle, its bioavailability will be significantly reduced.

  • Recommendation: Prepare the formulation immediately before administration. Visually inspect the solution for any precipitation. Sonication may be used to aid dissolution. For longer-term studies, the stability of RO0711401 in the chosen vehicle should be validated.

• Possible Cause 2: Inappropriate Dosing or Administration Route. The efficacy of RO0711401 in vivo is dependent on achieving sufficient exposure at the target site.

  • Recommendation: Refer to published studies for appropriate dosing ranges and administration routes.[1] Pharmacokinetic studies may be necessary to determine the optimal dosing regimen for your specific animal model and experimental paradigm.

Data Presentation

Table 1: Illustrative Example of Probe Dependence for an mGluR1 PAM

Orthosteric Agonist	Agonist EC50 (nM)	Agonist EC50 + PAM (nM)	Fold Shift
Glutamate	150	30	5.0
Quisqualate	50	25	2.0
DHPG	200	150	1.3

This table illustrates the concept of probe dependence, where the magnitude of the leftward shift in the agonist's EC50 value varies depending on the orthosteric agonist used.

Experimental Protocols

1. In Vitro Calcium Mobilization Assay

This protocol provides a general framework for assessing the potentiation of an orthosteric agonist-induced calcium response by RO0711401 in a cell line expressing mGluR1.

• Cell Culture: Plate HEK293 cells stably expressing rat mGluR1 in black-walled, clear-bottomed 384-well plates at a density of 15,000-20,000 cells per well in assay medium (e.g., DMEM with 10% dialyzed FBS, 20 mM HEPES, and 1 mM sodium pyruvate) and incubate overnight.

• Dye Loading: On the day of the assay, remove the culture medium and load the cells with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM) according to the manufacturer's instructions.

• Compound Addition:

  • Prepare serial dilutions of RO0711401 in assay buffer.

  • Prepare a solution of the orthosteric agonist (e.g., glutamate) at a concentration that elicits a submaximal response (e.g., EC20).

  • Using a fluorescent imaging plate reader (e.g., FLIPR or FDSS), add the RO0711401 dilutions to the wells and incubate for a pre-determined time (e.g., 2.5-5 minutes).

  • Add the EC20 concentration of the orthosteric agonist to the wells.

• Data Acquisition and Analysis: Monitor the change in fluorescence intensity over time. The potentiation effect of RO0711401 is determined by the increase in the agonist-induced calcium response in the presence of the modulator compared to the agonist alone.

2. In Vitro IP-One HTRF Assay

This protocol outlines the general steps for measuring inositol monophosphate (IP1) accumulation as a readout of mGluR1 activation.

• Cell Stimulation:

  • Plate cells expressing mGluR1 in a suitable format (e.g., 384-well plate) and incubate.

  • Add varying concentrations of RO0711401, followed by a submaximal concentration of an orthosteric agonist.

  • Incubate at 37°C for a specified time (e.g., 30-60 minutes) in the presence of LiCl to prevent IP1 degradation.[5]

• Lysis and Detection:

  • Lyse the cells.

  • Add the HTRF detection reagents (IP1-d2 conjugate and anti-IP1-cryptate antibody).[4]

  • Incubate to allow for the competitive binding reaction to reach equilibrium.

• Data Acquisition and Analysis: Read the plate on an HTRF-compatible reader. The HTRF signal is inversely proportional to the concentration of IP1 produced by the cells.

Visualizations

Caption: mGluR1 Signaling Pathway modulated by RO0711401.

Caption: Troubleshooting workflow for RO0711401 experimental variability.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Metabotropic glutamate receptor 1-mediated calcium mobilization in the neonatal hippocampal marginal zone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mGluR1/5 subtype-specific calcium signalling and induction of long-term potentiation in rat hippocampal oriens/alveus interneurones - PMC [pmc.ncbi.nlm.nih.gov]
• 4. bmglabtech.com [bmglabtech.com]
• 5. resources.revvity.com [resources.revvity.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Allosteric Modulators for mGlu Receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Extracellular Calcium Modulates Actions of Orthosteric and Allosteric Ligands on Metabotropic Glutamate Receptor 1α - PMC [pmc.ncbi.nlm.nih.gov]
• 9. medchemexpress.com [medchemexpress.com]

Technical Support Center: Optimizing RO0711401 Concentration for Cell Culture

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on utilizing RO0711401 in cell culture experiments. Here you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and key data to ensure the successful optimization of RO0711401 concentrations for your specific research needs.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of RO0711401?

A1: RO0711401 is a selective positive allosteric modulator (PAM) of the metabotropic glutamate (B1630785) receptor 1 (mGluR1).[1] It does not activate the receptor on its own but enhances the receptor's response to the endogenous ligand, glutamate.[2] This potentiation occurs by binding to a site on the receptor distinct from the glutamate binding site, leading to an increase in the potency and maximal efficacy of glutamate.[2]

Q2: What is a typical effective concentration range for RO0711401 in cell culture?

A2: The effective concentration of RO0711401 can vary significantly depending on the cell line, the expression level of mGluR1, and the specific assay being performed. While an EC50 of 56 nM has been reported, this is a general guideline.[1] It is crucial to perform a dose-response experiment to determine the optimal concentration for your specific experimental setup. A starting point for such an experiment could range from 1 nM to 10 µM.

Q3: How should I prepare a stock solution of RO0711401?

A3: RO0711401 is readily soluble in dimethyl sulfoxide (B87167) (DMSO).[3] To prepare a high-concentration stock solution (e.g., 10 mM), dissolve the compound in 100% DMSO. It is recommended to sonicate the solution to ensure it is fully dissolved.[4] Store the stock solution in aliquots at -20°C or -80°C to avoid repeated freeze-thaw cycles.[3] When preparing working solutions, dilute the DMSO stock directly into your cell culture medium. Ensure the final DMSO concentration in your culture does not exceed a level that is toxic to your cells, typically recommended to be at or below 0.1% to 0.5%.[5]

Q4: What are the downstream signaling pathways activated by mGluR1?

A4: mGluR1 is primarily coupled to Gq/11 G-proteins.[6] Upon activation, it stimulates phospholipase C (PLC), leading to the hydrolysis of phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG).[6] IP3 triggers the release of intracellular calcium from the endoplasmic reticulum, while DAG activates protein kinase C (PKC).[6] These events can initiate a cascade of downstream signaling pathways, including the activation of mitogen-activated protein kinases (MAPKs).[6]

Troubleshooting Guide

Issue	Possible Cause	Suggested Solution
No observable effect of RO0711401.	Low or no expression of mGluR1 in the cell line.	Verify mGluR1 expression using techniques like Western blot, qPCR, or immunocytochemistry. Consider using a cell line known to express mGluR1 (e.g., HEK293 or CHO cells transfected with mGluR1).
Suboptimal concentration of RO0711401.	Perform a dose-response experiment with a wider concentration range (e.g., 0.1 nM to 100 µM) to determine the optimal concentration.
Insufficient concentration of glutamate in the culture medium.	As a PAM, RO0711401 requires the presence of an agonist. Ensure your assay buffer or cell culture medium contains an appropriate concentration of glutamate or co-administer a known mGluR1 agonist.
Degraded RO0711401 stock solution.	Prepare a fresh stock solution of RO0711401. Avoid repeated freeze-thaw cycles of the stock solution by storing it in aliquots.
High background signal or cell death.	Cytotoxicity of RO0711401 at high concentrations.	Perform a cytotoxicity assay (e.g., MTT or LDH assay) to determine the maximum non-toxic concentration of RO0711401 for your cell line.
High concentration of DMSO in the final culture medium.	Ensure the final DMSO concentration is within the tolerated range for your cells (typically ≤ 0.5%).[5] Prepare a vehicle control with the same final DMSO concentration to assess its effect.
Off-target effects of RO0711401.	While RO0711401 is selective for mGluR1, off-target effects at high concentrations cannot be entirely ruled out.[7][8] If possible, use a negative control cell line that does not express mGluR1 to assess for off-target effects.
Inconsistent or variable results.	Inconsistent cell seeding density.	Ensure uniform cell seeding across all wells of your assay plate.
Variability in incubation times.	Maintain consistent incubation times for drug treatment and subsequent assay steps.
Precipitation of RO0711401 in the culture medium.	When diluting the DMSO stock, add it to the medium with gentle mixing.[9] If precipitation is observed, consider preparing an intermediate dilution in a serum-free medium before adding to the final culture.

Experimental Protocols & Data

Data Presentation

Table 1: Recommended Starting Concentrations for RO0711401 Optimization

Cell Line	Assay Type	Recommended Starting Concentration Range
HEK293 (mGluR1 expressing)	Intracellular Calcium Mobilization	1 nM - 10 µM
CHO (mGluR1 expressing)	cAMP Accumulation	1 nM - 10 µM
Primary Neuronal Cultures	Neurite Outgrowth	10 nM - 10 µM

Table 2: Solubility and Storage of RO0711401

Solvent	Maximum Solubility	Stock Solution Storage
DMSO	≥ 100 mg/mL (277.55 mM)[3][4]	-20°C for up to 1 month, -80°C for up to 6 months[3]

Detailed Methodologies

Protocol 1: Determining the Optimal Concentration of RO0711401 using an Intracellular Calcium Assay

This protocol describes how to determine the dose-dependent effect of RO0711401 on intracellular calcium levels in mGluR1-expressing cells (e.g., HEK293-mGluR1).

Materials:

• HEK293 cells stably expressing mGluR1

• Cell culture medium (e.g., DMEM with 10% FBS)

• RO0711401

• DMSO

• Calcium-sensitive fluorescent dye (e.g., Fura-2 AM, Fluo-4 AM)

• Pluronic F-127

• HEPES-buffered saline (HBS)

• mGluR1 agonist (e.g., L-Quisqualic acid or (S)-3,5-DHPG)

• 96-well black, clear-bottom microplate

• Fluorescence plate reader with injection capabilities

Procedure:

• Cell Seeding: Seed HEK293-mGluR1 cells into a 96-well black, clear-bottom plate at a density that will result in a confluent monolayer on the day of the experiment. Incubate overnight at 37°C in a 5% CO2 incubator.

• Dye Loading:

  • Prepare a loading buffer containing a calcium-sensitive dye (e.g., 2 µM Fluo-4 AM) and Pluronic F-127 (e.g., 0.02%) in HBS.

  • Remove the culture medium from the cells and wash once with HBS.

  • Add 100 µL of the loading buffer to each well and incubate for 60 minutes at 37°C.

• Compound Preparation:

  • Prepare a 10 mM stock solution of RO0711401 in DMSO.

  • Perform serial dilutions of the RO0711401 stock in HBS to achieve a range of final desired concentrations (e.g., 1 nM to 10 µM). Also, prepare a vehicle control (DMSO in HBS at the highest final concentration used).

  • Prepare a solution of an mGluR1 agonist at a concentration that elicits a submaximal response (e.g., EC20).

• Assay Measurement:

  • Wash the cells twice with HBS to remove excess dye.

  • Add 100 µL of HBS to each well.

  • Place the plate in a fluorescence plate reader and set the appropriate excitation and emission wavelengths for your chosen dye.

  • Record a baseline fluorescence reading for approximately 20-30 seconds.

  • Inject the RO0711401 dilutions (or vehicle) into the wells and continue recording.

  • After a pre-incubation period with RO0711401 (e.g., 5-15 minutes), inject the mGluR1 agonist and continue recording the fluorescence signal for at least 2-3 minutes to capture the peak response.

• Data Analysis:

  • Calculate the change in fluorescence intensity (ΔF) by subtracting the baseline fluorescence from the peak fluorescence after agonist addition.

  • Normalize the data to the vehicle control.

  • Plot the normalized response against the log of the RO0711401 concentration to generate a dose-response curve and determine the EC50 value.

Protocol 2: Cytotoxicity Assay (MTT Assay)

This protocol is to determine the potential cytotoxic effects of RO0711401 on a chosen cell line.

Materials:

• Cell line of interest (e.g., CHO, HEK293)

• Cell culture medium

• RO0711401

• DMSO

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

• 96-well clear microplate

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at an appropriate density and allow them to attach and grow for 24 hours.

• Compound Treatment:

  • Prepare serial dilutions of RO0711401 in cell culture medium from a DMSO stock. Include a vehicle control (medium with the highest concentration of DMSO used) and a positive control for cell death (e.g., a known cytotoxic agent).

  • Remove the old medium and add 100 µL of the compound dilutions to the respective wells.

  • Incubate for the desired treatment duration (e.g., 24, 48, or 72 hours).

• MTT Addition:

  • Add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C until purple formazan (B1609692) crystals are visible.

• Solubilization:

  • Add 100 µL of the solubilization solution to each well and mix thoroughly to dissolve the formazan crystals.

• Absorbance Measurement:

  • Read the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

  • Plot cell viability against the log of the RO0711401 concentration to determine the IC50 value (the concentration that causes 50% inhibition of cell viability).

Visualizations

Caption: mGluR1 Signaling Pathway.

Caption: Experimental Workflow for RO0711401 Optimization.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Quantitative high-throughput assay to measure MC4R-induced intracellular calcium - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Off-target toxicity is a common mechanism of action of cancer drugs undergoing clinical trials - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Off-target toxicity is a common mechanism of action of cancer drugs undergoing clinical trials - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

potential off-target effects of RO0711401

This technical support center provides researchers, scientists, and drug development professionals with essential information regarding the potential off-target effects of RO0711401, a selective positive allosteric modulator (PAM) of the metabotropic glutamate (B1630785) receptor 1 (mGlu1).

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for RO0711401?

A1: RO0711401 is a selective and orally active positive allosteric modulator of the mGlu1 receptor, with an EC50 of 56 nM.[1][2] It does not directly activate the mGlu1 receptor on its own but potentiates the receptor's response to the endogenous agonist, glutamate.[3] This potentiation leads to an increase in intracellular calcium signaling and modulates synaptic strength, which is crucial for processes like long-term potentiation (LTP) involved in learning and memory.[2][3]

Q2: What is the known selectivity profile of RO0711401?

A2: RO0711401 is reported to be a selective modulator of the mGlu1 receptor.[1][2] Studies have shown that it does not affect the function of other metabotropic glutamate receptors, such as group II mGlu receptors.[3] Furthermore, in a study involving mGlu1-deficient crv4 mice, which exhibit severe ataxia, a single injection of RO0711401 did not improve motor performance, unlike the positive effect observed in wild-type mice.[4] This lack of effect in the absence of the mGlu1 receptor strongly suggests that the therapeutic effects of RO0711401 are mediated by its on-target activity.[4]

Q3: Are there any known off-target effects of RO0711401?

A3: Based on the available preclinical data, significant off-target effects of RO0711401 have not been reported. Its mechanism as a positive allosteric modulator, which requires the presence of the endogenous ligand for its action, contributes to its specificity. The compound's activity appears to be dependent on the expression of the mGlu1 receptor.[3][4] However, as with any small molecule, the potential for off-target interactions cannot be entirely excluded without comprehensive screening against a broad panel of receptors and enzymes. Researchers should always include appropriate controls in their experiments to monitor for potential unexpected effects.

Troubleshooting Guides

This section provides guidance for researchers who encounter unexpected results or suspect potential off-target effects during their experiments with RO0711401.

Issue: Unexpected Phenotype or Cellular Response Observed

If you observe a cellular response or phenotype that is inconsistent with the known function of mGlu1 receptor potentiation, it is prudent to investigate the possibility of off-target effects.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for investigating unexpected experimental results with RO0711401.

Experimental Protocol: Radioligand Binding Assay to Assess Off-Target Binding

This protocol provides a general framework for screening RO0711401 against a panel of receptors to identify potential off-target binding.

Objective: To determine if RO0711401 displaces the binding of known radiolabeled ligands to a panel of selected receptors.

Materials:

• RO0711401

• Membrane preparations from cells expressing the receptors of interest

• Appropriate radiolabeled ligands for each receptor

• Non-labeled reference compounds for each receptor (for positive control)

• Binding buffer specific to each receptor assay

• 96-well filter plates

• Scintillation fluid

• Scintillation counter

Methodology:

• Preparation of Reagents:

  • Prepare a stock solution of RO0711401 in a suitable solvent (e.g., DMSO).

  • Prepare serial dilutions of RO0711401 to achieve a range of final assay concentrations (e.g., 1 nM to 100 µM).

  • Prepare working solutions of radiolabeled ligands and reference compounds in the appropriate binding buffer.

• Assay Setup:

  • In a 96-well plate, add the following to each well:

    • Binding buffer

    • Membrane preparation

    • RO0711401 at various concentrations (or vehicle for total binding, or a saturating concentration of a non-labeled reference compound for non-specific binding).

    • Radiolabeled ligand at a concentration typically at or below its Kd.

• Incubation:

  • Incubate the plates at a specific temperature and for a duration optimized for each receptor-ligand pair to allow binding to reach equilibrium.

• Filtration and Washing:

  • Rapidly filter the contents of each well through the filter plate to separate bound from free radioligand.

  • Wash the filters with ice-cold binding buffer to remove unbound radioligand.

• Detection:

  • Allow the filters to dry.

  • Add scintillation fluid to each well.

  • Measure the radioactivity in each well using a scintillation counter.

• Data Analysis:

  • Calculate the percent inhibition of radioligand binding by RO0711401 at each concentration.

  • Plot the percent inhibition against the logarithm of the RO0711401 concentration.

  • If significant inhibition is observed, determine the IC50 value.

Data Presentation:

Target Receptor	Radioligand	RO0711401 IC50 (µM)
Receptor X	[³H]-Ligand Y	> 100
Receptor Z	[¹²⁵I]-Ligand A	> 100

Signaling Pathway of RO0711401 (On-Target Effect):

Caption: Signaling pathway of the mGlu1 receptor potentiated by RO0711401.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medkoo.com [medkoo.com]
• 3. Positive allosteric modulators of metabotropic glutamate 1 receptor: Characterization, mechanism of action, and binding site - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

RO0711401 steep structure-activity relationship challenges

Welcome to the technical support center for RO0711401 and its analogs. This resource is designed for researchers, scientists, and drug development professionals working with this series of mGlu1 positive allosteric modulators (PAMs). Here you will find troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during synthesis, in vitro screening, and structure-activity relationship (SAR) analysis.

Frequently Asked Questions (FAQs)

Q1: What is RO0711401 and why is its structure-activity relationship (SAR) considered "steep"?

A1: RO0711401 is a selective and orally active positive allosteric modulator (PAM) of the metabotropic glutamate (B1630785) receptor 1 (mGlu1), with a reported EC50 of 56 nM.[1] A "steep" SAR means that even minor structural modifications to the RO0711401 scaffold often lead to a dramatic loss of activity. This phenomenon presents a significant challenge for lead optimization, as medicinal chemists have a very narrow window of allowed structural changes to improve properties like potency, selectivity, and pharmacokinetic profiles. For the RO0711401 scaffold, it has been reported that only approximately 6 out of 200 synthesized analogs displayed any mGlu1 PAM activity, highlighting the unforgiving nature of its SAR.[2]

Q2: What is the mechanism of action for RO0711401?

A2: RO0711401 functions as a positive allosteric modulator. This means it does not directly activate the mGlu1 receptor on its own but enhances the receptor's response to the endogenous agonist, glutamate. It binds to a site on the receptor that is distinct from the glutamate binding site (the orthosteric site). This binding event induces a conformational change in the receptor that increases the affinity and/or efficacy of glutamate, thereby potentiating the downstream signaling cascade, which typically involves an increase in intracellular calcium.

Q3: What are the known therapeutic potentials for mGlu1 PAMs like RO0711401?

A3: Preclinical studies suggest that mGlu1 PAMs could be beneficial for a range of neurological and psychiatric disorders. For instance, RO0711401 has been shown to improve motor performance in animal models, suggesting potential applications in conditions like autoimmune encephalomyelitis.[1] There is also interest in their potential for treating schizophrenia and other CNS disorders.

Troubleshooting Guides

Analog Synthesis and Purification

Problem 1: Difficulty in purifying final xanthene carboxamide products.

• Question: My final compounds in the RO0711401 series are difficult to purify, showing persistent impurities by LC/MS and NMR. What are some common issues and solutions?

• Answer:

  • Incomplete Amide Coupling: The amide bond formation between the xanthene-9-carboxylic acid and the amine (e.g., 2-amino-4-(trifluoromethyl)oxazole) can sometimes be sluggish. Ensure your coupling reagents are fresh and the reaction is run under strictly anhydrous conditions. Consider using a different coupling reagent (e.g., HATU, COMU) or adding a catalyst like DMAP. Monitoring the reaction by TLC or LC/MS is crucial to ensure it goes to completion.

  • Side Reactions of the Xanthene Core: The xanthene core can be susceptible to oxidation or other side reactions under harsh conditions. Avoid strong acids or bases and elevated temperatures for prolonged periods.

  • Purification Strategy: These compounds can be challenging to purify by standard silica (B1680970) gel chromatography due to their polarity and potential for tailing. Consider using a gradient elution with a small amount of a modifier like triethylamine (B128534) or acetic acid in your solvent system to improve peak shape. Reverse-phase HPLC is often a more effective final purification step for obtaining highly pure material.

Problem 2: My synthesized analogs are inactive in the mGlu1 PAM assay.

• Question: I have synthesized several analogs of RO0711401 with minor modifications, but they are all inactive. Is this expected?

• Answer: Yes, this is a known characteristic of the steep SAR of the RO0711401 scaffold.[2] Very subtle changes to the structure can lead to a complete loss of activity. It is crucial to be systematic in your analog design. Focus on one part of the molecule at a time and make conservative changes. For example, explore different substituents on the oxazole (B20620) ring or subtle modifications to the xanthene core. It is also highly recommended to re-synthesize and test RO0711401 as a positive control to ensure your assay is performing correctly.

In Vitro Assays: Calcium Mobilization (FLIPR)

Problem 3: High variability or low signal-to-noise in the calcium flux assay.

• Question: My FLIPR assay results for mGlu1 PAMs are inconsistent, with high well-to-well variability and a poor signal window. How can I optimize the assay?

• Answer:

  • Cell Health and Density: Ensure your cells (e.g., HEK293 or CHO cells stably expressing mGlu1) are healthy and plated at an optimal density. Over-confluent or under-confluent cells will give suboptimal responses. Perform a cell density titration to find the optimal number of cells per well.

  • Dye Loading: Inconsistent dye loading is a common source of variability. Ensure the dye loading buffer is at the correct pH and temperature. The incubation time for dye loading should also be optimized (typically 30-60 minutes at 37°C).

  • Compound Solubility: Poorly soluble compounds can precipitate in the assay buffer, leading to inconsistent results and potential false negatives. RO0711401 and its analogs can have low aqueous solubility.[3] It is recommended to prepare stock solutions in 100% DMSO and then dilute them in assay buffer, ensuring the final DMSO concentration is consistent across all wells and typically below 0.5%. Sonication of the stock solution may be beneficial.[3]

  • Glutamate Concentration: As a PAM, the activity of RO0711401 is dependent on the presence of an orthosteric agonist. The concentration of glutamate used in the assay is critical. An EC20 concentration of glutamate is typically used to provide a sufficient window to observe potentiation.

Problem 4: Suspected false positives or negatives.

• Question: I am getting unexpected results in my screen. How can I identify and mitigate assay artifacts?

• Answer:

  • Fluorescent Compounds: Test compounds that are themselves fluorescent can interfere with the assay. Always run a "compound alone" plate where no cells are present to check for intrinsic fluorescence.

  • Cytotoxicity: At higher concentrations, some compounds may be cytotoxic, leading to a decrease in signal that could be misinterpreted as antagonism or a lack of PAM activity. Perform a cell viability assay in parallel with your functional screen.

  • Off-Target Effects: Your compounds may be acting on other cellular targets that modulate intracellular calcium. To confirm that the observed activity is mGlu1-dependent, test your compounds on the parental cell line that does not express the mGlu1 receptor. No activity should be observed in these cells.

Data Presentation

Structure-Activity Relationship (SAR) Data for RO0711401 Analogs

The following table summarizes the SAR for key analogs of RO0711401, illustrating the steepness of the relationship.

Compound ID	R Group (on heterocycle)	Heterocycle	mGlu1 PAM Potency (EC50, nM)	Fold-Shift in Glutamate EC50 (at 10 µM)
RO0711401	4-CF3	Oxazole	56	~5
Analog 1	4-Methyl	Thiazole	~150-200	~5
Analog 2	4-Ethyl	Thiazole	~150-200	~5
~200 Other Analogs	Various	Various	>10,000	Inactive

Data is compiled from publicly available literature.[2]

Experimental Protocols

Key Experiment: In Vitro Calcium Mobilization Assay using FLIPR

This protocol provides a general framework for assessing the mGlu1 PAM activity of test compounds.

1. Cell Culture and Plating:

• Culture HEK293 or CHO cells stably expressing the human or rat mGlu1 receptor in appropriate media.
• The day before the assay, plate the cells into black-walled, clear-bottom 384-well plates at a pre-optimized density to achieve a confluent monolayer on the day of the experiment.

2. Compound Plate Preparation:

• Prepare serial dilutions of test compounds in 100% DMSO.
• Transfer the DMSO dilutions to an intermediate plate and dilute with assay buffer (e.g., HBSS with 20 mM HEPES) to the desired final concentrations. Ensure the final DMSO concentration is consistent across all wells.

3. Dye Loading:

• Prepare the calcium-sensitive dye solution (e.g., Fluo-4 AM) in assay buffer according to the manufacturer's instructions.
• Remove the cell culture medium from the cell plate and add the dye solution to each well.
• Incubate the plate at 37°C for 30-60 minutes in the dark.

4. FLIPR Assay:

• Set the FLIPR instrument to the appropriate excitation and emission wavelengths for the chosen dye.
• Program a two-addition protocol:
• First addition: Add the test compounds from the compound plate to the cell plate. Incubate for a pre-determined time (e.g., 2-15 minutes) to allow the compound to interact with the receptor.
• Second addition: Add an EC20 concentration of glutamate to all wells to stimulate the receptor.
• Measure the fluorescence intensity before and after each addition. The increase in fluorescence corresponds to an increase in intracellular calcium.

5. Data Analysis:

• The PAM activity is quantified by the leftward shift in the glutamate concentration-response curve in the presence of the test compound.
• Calculate the EC50 values for the test compounds based on their potentiation of the glutamate response.

Visualizations

Signaling Pathway of mGlu1 Receptor Activation

Caption: Simplified signaling cascade of the mGlu1 receptor.

Experimental Workflow for mGlu1 PAM Screening

Caption: High-level workflow for screening mGlu1 PAMs.

Logical Relationship of Steep SAR Challenges

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Re-exploration of the mGlu₁ PAM Ro 07-11401 scaffold: Discovery of analogs with improved CNS penetration despite steep SAR - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Ro0711401 | GluR | TargetMol [targetmol.com]

Technical Support Center: Enhancing CNS Penetration of RO0711401

Welcome to the technical support center for researchers working with RO0711401. This resource provides troubleshooting guidance and frequently asked questions (FAQs) to address common challenges encountered during experiments aimed at improving the central nervous system (CNS) penetration of this selective mGlu1 positive allosteric modulator (PAM).

Frequently Asked Questions (FAQs)

Q1: What is RO0711401 and why is improving its CNS penetration a research focus?

A1: RO0711401 is a selective and orally active positive allosteric modulator of the metabotropic glutamate (B1630785) receptor 1 (mGlu1), with an EC50 of 56 nM.[1][2][3][4] It has demonstrated therapeutic potential in preclinical models of neurological disorders such as spinocerebellar ataxia type 1 and absence epilepsy.[1] However, studies have indicated that RO0711401 has modest CNS penetration (a brain-to-plasma concentration ratio, Kp, of 0.29) and a short half-life in rats.[5] Enhancing its ability to cross the blood-brain barrier (BBB) is crucial for improving its efficacy in treating CNS disorders. Research efforts have focused on developing analogs with better CNS exposure.[5][6][7][8]

Q2: What are the primary obstacles limiting the CNS penetration of small molecules like RO0711401?

A2: The primary obstacles are the physiological and biochemical properties of the blood-brain barrier (BBB). These include:

• Tight Junctions: These complex protein structures between endothelial cells of the BBB severely restrict the passive diffusion of substances from the bloodstream into the brain.

• Efflux Transporters: ATP-binding cassette (ABC) transporters, such as P-glycoprotein (P-gp) and Breast Cancer Resistance Protein (BCRP), are highly expressed at the BBB.[9][10][11] These transporters actively pump a wide range of xenobiotics, including many small molecule drugs, back into the bloodstream, limiting their brain accumulation.

• Physicochemical Properties of the Drug: Factors such as high molecular weight, low lipophilicity, a high number of hydrogen bond donors, and the presence of acidic functional groups can all hinder a molecule's ability to passively diffuse across the lipid membranes of the BBB endothelial cells.[12]

Q3: What are the general strategies to improve the CNS penetration of a compound like RO0711401?

A3: Broadly, the strategies can be divided into two main categories:

• Medicinal Chemistry Approaches: This involves structurally modifying the RO0711401 scaffold to optimize its physicochemical properties for better BBB permeability.[13][14] This could include increasing lipophilicity, reducing molecular size, or modifying functional groups to decrease recognition by efflux transporters.[10]

• Drug Delivery and Formulation Strategies: This involves utilizing a carrier system to transport RO0711401 across the BBB.[15] Examples include encapsulation in nanoparticles or liposomes, or conjugation to molecules that can hijack endogenous transport systems, such as receptor-mediated transcytosis via the transferrin receptor.[9][16][17]

Troubleshooting Guides

This section addresses specific issues that researchers may encounter during their experiments.

Problem 1: Inconsistent or low brain-to-plasma (Kp) ratios for RO0711401 or its analogs in vivo.

• Possible Cause 1: P-glycoprotein (P-gp) mediated efflux. RO0711401 or its analogs may be substrates for P-gp or other efflux transporters at the BBB.

  • Troubleshooting Tip: Conduct an in vivo study where the compound is co-administered with a known P-gp inhibitor, such as elacridar (B1662867) or tariquidar.[18] A significant increase in the Kp value in the presence of the inhibitor would confirm that the compound is a P-gp substrate.

• Possible Cause 2: Rapid metabolism. The compound may be rapidly metabolized in the liver or periphery, leading to low plasma concentrations and consequently low brain concentrations.

  • Troubleshooting Tip: Perform in vitro metabolic stability assays using liver microsomes or hepatocytes to determine the compound's metabolic fate. If metabolism is high, consider structural modifications to block metabolic hotspots.

• Possible Cause 3: High plasma protein binding. Extensive binding to plasma proteins like albumin can reduce the free fraction of the drug available to cross the BBB.

  • Troubleshooting Tip: Measure the plasma protein binding of your compound using techniques like equilibrium dialysis. While high binding is a challenge, improving other properties like lipophilicity can sometimes help to offset this.

Problem 2: Poor correlation between in vitro BBB permeability and in vivo CNS penetration.

• Possible Cause 1: In vitro model limitations. Simple in vitro models, like a monolayer of endothelial cells, may not fully recapitulate the complexity of the in vivo BBB, which includes pericytes, astrocytes, and active efflux systems.[19][20][21]

  • Troubleshooting Tip: Utilize more advanced in vitro models, such as co-culture systems (e.g., endothelial cells with astrocytes) or dynamic microfluidic "BBB-on-a-chip" models that incorporate shear stress.[20] Also, ensure your chosen cell line expresses relevant transporters.

• Possible Cause 2: Lack of efflux transporter consideration in the in vitro model. If the in vitro model does not adequately express key efflux transporters like P-gp, it may overestimate BBB penetration for compounds that are P-gp substrates.

  • Troubleshooting Tip: Use cell lines that are known to express high levels of P-gp, such as MDCK-MDR1 cells, for permeability assays.[22] Compare the permeability in the presence and absence of a P-gp inhibitor to determine the efflux ratio.

Data Presentation

Table 1: Physicochemical Properties and CNS Penetration of RO0711401 and Analogs

Compound	mGlu1 EC50 (nM)	Molecular Weight (Da)	cLogP	Kp (Brain/Plasma Ratio)	Reference
RO0711401	56	360.29	3.5	0.29	[2][5]
Analog 1 (Thiazole derivative)	~150	-	-	1.01	[6]
Analog 2 (Thiazole derivative)	~150	-	-	1.19	[6]
VU0486321 Analog (17e)	31.8	-	-	1.02	[5][8]

Table 2: Comparison of Experimental Models for Assessing CNS Penetration

Model Type	Model Example	Key Parameters Measured	Advantages	Disadvantages
In Silico	MPO Score, cLogBB	Predicted BBB permeability	High throughput, low cost	Predictive accuracy can be limited
In Vitro	bEnd.3, Caco-2, MDCK-MDR1 cells	Apparent permeability (Papp), Efflux Ratio (ER)	High throughput, mechanistic insights	May not fully replicate in vivo complexity
In Vivo	Mouse/Rat studies	Brain-to-plasma ratio (Kp), Brain Uptake Index (BUI)	Physiologically relevant, gold standard	Lower throughput, higher cost and ethical considerations

Experimental Protocols

Protocol 1: In Vitro Assessment of BBB Permeability using a Transwell Assay

• Cell Culture: Culture a monolayer of brain endothelial cells (e.g., bEnd.3) or MDCK-MDR1 cells on the microporous membrane of a Transwell insert until a confluent monolayer is formed.[19][23]

• Barrier Integrity Check: Measure the transendothelial electrical resistance (TEER) to confirm the integrity of the cell monolayer.[20]

• Permeability Assay:

  • Add the test compound (RO0711401 or an analog) to the apical (luminal) chamber.

  • At various time points, collect samples from the basolateral (abluminal) chamber.

  • To determine the efflux ratio, perform the experiment in the reverse direction (basolateral to apical) and also in the presence and absence of a P-gp inhibitor.

• Quantification: Analyze the concentration of the compound in the collected samples using LC-MS/MS.

• Calculation: Calculate the apparent permeability coefficient (Papp) to quantify the rate of transport across the cell monolayer.

Protocol 2: In Vivo Assessment of Brain Penetration in Mice

• Animal Model: Use adult male C57BL/6 mice.

• Compound Administration: Administer RO0711401 or its analog to the mice via an appropriate route (e.g., intravenous or oral).[24]

• Sample Collection: At a predetermined time point (e.g., 1 hour post-dose), collect blood samples via cardiac puncture and immediately perfuse the brain with saline to remove residual blood.

• Tissue Processing:

  • Centrifuge the blood to obtain plasma.

  • Homogenize the brain tissue.

• Quantification: Determine the concentration of the compound in the plasma and brain homogenate using LC-MS/MS.

• Calculation: Calculate the brain-to-plasma concentration ratio (Kp) by dividing the concentration of the compound in the brain by its concentration in the plasma.[24]

Mandatory Visualizations

Caption: Experimental workflow for assessing CNS penetration of RO0711401 analogs.

Caption: Diagram illustrating P-glycoprotein mediated efflux of RO0711401 at the BBB.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medkoo.com [medkoo.com]
• 3. axonmedchem.com [axonmedchem.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. scispace.com [scispace.com]
• 6. Re-exploration of the mGlu₁ PAM Ro 07-11401 scaffold: Discovery of analogs with improved CNS penetration despite steep SAR - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Development of Novel, CNS Penetrant Positive Allosteric Modulators for the Metabotropic Glutamate Receptor Subtype 1 (mGlu1), Based on an N-(3-Chloro-4-(1,3-dioxoisoindolin-2-yl)phenyl)-3-methylfuran-2-carboxamide Scaffold, That Potentiate Wild Type and Mutant mGlu1 Receptors Found in Schizophrenics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. Target-Agnostic P-Glycoprotein Assessment Yields Strategies to Evade Efflux, Leading to a BRAF Inhibitor with Intracranial Efficacy - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Bypassing P-Glycoprotein Drug Efflux Mechanisms: Possible Applications in Pharmacoresistant Schizophrenia Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Selecting good 'drug-like' properties to optimize small molecule blood-brain barrier penetration [sciencex.com]
• 13. Strategies for Structural Modification of Small Molecules to Improve Blood-Brain Barrier Penetration: A Recent Perspective - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. pubs.acs.org [pubs.acs.org]
• 15. Current approaches to enhance CNS delivery of drugs across the brain barriers - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Potential Pathways for CNS Drug Delivery Across the Blood-Cerebrospinal Fluid Barrier - PMC [pmc.ncbi.nlm.nih.gov]
• 17. The Blood-Brain Barrier: A Double-Edged Sword in Neurology [biocytogen.jp]
• 18. Modulation of P-glycoprotein at the Blood-Brain Barrier: Opportunities to Improve CNS Pharmacotherapy - PMC [pmc.ncbi.nlm.nih.gov]
• 19. In-vitro blood-brain barrier models for drug screening and permeation studies: an overview - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Frontiers | In vitro Models of the Blood–Brain Barrier: Tools in Translational Medicine [frontiersin.org]
• 21. Experimental Models of In Vitro Blood–Brain Barrier for CNS Drug Delivery: An Evolutionary Perspective [mdpi.com]
• 22. Current in vitro and in silico models of blood-brain barrier penetration: a practical view - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. An in vitro Blood-brain Barrier Model to Study the Penetration of Nanoparticles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 24. In Vivo Methods to Study Uptake of Nanoparticles into the Brain - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: RO0711401 Formulation for Oral Gavage

This technical support center is designed for researchers, scientists, and drug development professionals to provide guidance on the formulation of RO0711401 for oral gavage administration. The following information addresses common challenges and provides clear, actionable protocols and troubleshooting advice for in vivo experiments.

Frequently Asked Questions (FAQs)

Q1: What are the relevant physicochemical properties of RO0711401 for formulation?

A2: RO0711401 is a solid, white to off-white compound.[1] Key properties relevant to its formulation are summarized in the table below. Its high solubility in DMSO and poor aqueous solubility are critical factors to consider for developing an oral gavage formulation.[1][2]

Q2: Is RO0711401 orally active?

A2: Yes, RO0711401 is described as an orally active positive allosteric modulator of the mGlu1 receptor.[1]

Q3: What is a recommended starting vehicle for the oral gavage of RO0711401?

A3: Given that RO0711401 is soluble in DMSO but likely has poor water solubility, a common approach for such compounds is to use a co-solvent system.[1][2][3] A widely used vehicle for poorly soluble compounds in preclinical studies involves a combination of a solvent, a surfactant, and an aqueous component. A recommended starting formulation would be a mixture of DMSO, Tween-80, and sterile water or saline.

Q4: Why is a multi-component vehicle necessary?

A4: Multi-component vehicles are often required for compounds that are not readily soluble in water.[3][4] In the proposed formulation, DMSO acts as a solubilizing agent, Tween-80 as a surfactant to aid in dispersion and prevent precipitation upon dilution in the gastrointestinal tract, and water/saline as the bulk vehicle.[4][5]

Quantitative Data Summary

Property	Value	Source
Molecular Weight	360.29 g/mol	[1][2]
Formula	C18H11F3N2O3	[1][2]
CAS Number	714971-87-6	[1]
Appearance	Solid, White to off-white	[1]
Solubility
In DMSO	100 mg/mL (277.55 mM)	[1][2]
Aqueous Solubility	Not explicitly stated, but implied to be low
Storage
Powder	-20°C for 3 years	[1]
In Solvent	-80°C for 6 months	[1]

Experimental Protocols

Recommended Protocol for a 1 mg/mL RO0711401 Formulation

This protocol provides a starting point for formulating RO0711401 for oral gavage. The final concentrations of excipients may need to be optimized based on the required dose and stability of the formulation.

Materials:

• RO0711401 powder

• Dimethyl sulfoxide (B87167) (DMSO), sterile

• Tween-80 (Polysorbate 80)

• Sterile water or 0.9% saline

• Sterile conical tubes

• Vortex mixer

• Sonicator (optional)

Procedure:

• Prepare the Vehicle:

  • In a sterile conical tube, prepare the vehicle by combining the components. A common starting ratio for similar compounds is 10% DMSO, 10% Tween-80, and 80% sterile water/saline (v/v/v).

  • For example, to prepare 10 mL of vehicle, add 1 mL of DMSO and 1 mL of Tween-80 to 8 a mL of sterile water/saline.

  • Vortex thoroughly to ensure the components are well mixed.

• Prepare the RO0711401 Formulation:

  • Weigh the required amount of RO0711401 powder. For a 1 mg/mL solution, you will need 10 mg for a final volume of 10 mL.

  • Add the RO0711401 powder to a sterile conical tube.

  • Add the DMSO component of your final volume first (e.g., 1 mL for a 10 mL final volume). Vortex until the powder is completely dissolved. Sonication can be used to aid dissolution.[2]

  • Add the Tween-80 component (e.g., 1 mL) and vortex.

  • Gradually add the sterile water or saline to reach the final desired volume (e.g., add 8 mL). Vortex thoroughly between additions to maintain a homogenous solution/suspension.

• Administration:

  • Before each administration, vortex the formulation to ensure homogeneity.

  • Use an appropriately sized gavage needle for the animal model.

  • Administer the formulation slowly to prevent aspiration.

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Compound Precipitation During Formulation	Incorrect order of solvent addition or insufficient mixing.	Always dissolve RO0711401 in DMSO first before adding other components. Ensure thorough vortexing at each step. Gentle warming may aid dissolution, but allow the solution to cool to room temperature before administration.
Precipitation After a Short Period	The formulation is not stable at the prepared concentration.	Try adjusting the ratio of the vehicle components. Increasing the proportion of DMSO or Tween-80 may improve stability. Alternatively, prepare the formulation fresh before each use.
Difficulty in Administering Due to Viscosity	High concentration of formulating agents like Tween-80.	Reduce the percentage of Tween-80 in the vehicle. However, be aware that this may affect the stability of the formulation. A slight, validated dilution might also be considered.
Inconsistent Dosing	Inhomogeneous formulation.	Ensure the formulation is thoroughly mixed by vortexing immediately before drawing each dose.[6]
Animal Distress During Gavage	Improper gavage technique or irritation from the formulation.	Ensure personnel are well-trained in oral gavage techniques.[6][7] Use a flexible gavage needle of the appropriate size. If irritation is suspected, consider alternative, well-tolerated vehicles, which may require re-validation.
High Variability in Experimental Results	Inconsistent formulation preparation or administration.	Standardize the formulation protocol and ensure all personnel adhere to it. Prepare a single batch of vehicle for the entire study to minimize variability.[6]

Visualizations

Caption: Workflow for preparing the RO0711401 oral gavage formulation.

Caption: Decision tree for troubleshooting common formulation issues.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Ro0711401 | GluR | TargetMol [targetmol.com]
• 3. Preclinical Formulations: Insight, Strategies, and Practical Considerations - PMC [pmc.ncbi.nlm.nih.gov]
• 4. future4200.com [future4200.com]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]

Technical Support Center: RO0711401 Dose-Response Curve Optimization

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with RO0711401, a selective positive allosteric modulator (PAM) of the mGlu1 receptor.

Frequently Asked Questions (FAQs)

Q1: What is RO0711401 and what is its primary mechanism of action?

A1: RO0711401 is a selective and orally active positive allosteric modulator (PAM) of the metabotropic glutamate (B1630785) receptor 1 (mGlu1).[1] As a PAM, it does not directly activate the mGlu1 receptor on its own in most experimental systems. Instead, it binds to a topographically distinct site on the receptor, enhancing the receptor's response to an orthosteric agonist like glutamate. This potentiation can manifest as an increase in the agonist's potency (a leftward shift in the dose-response curve) and/or an increase in its maximum efficacy.

Q2: What is the reported EC50 for RO0711401?

A2: The reported half-maximal effective concentration (EC50) for RO0711401 is 56 nM.[1] It is important to note that this value can vary depending on the experimental conditions, such as the cell line used, the concentration of the orthosteric agonist, and the specific signaling pathway being measured.

Q3: I am observing a response with RO0711401 alone, without adding an orthosteric agonist. Is this expected?

A3: This phenomenon, known as "ago-PAM" activity, can occur under certain conditions. In systems with high levels of mGlu1 receptor expression or significant constitutive (basal) receptor activity, a PAM like RO0711401 can sometimes elicit a response in the absence of an exogenous agonist. If this is not the desired effect, consider using a cell line with lower, more physiologically relevant receptor expression levels.

Q4: How does the choice of orthosteric agonist affect the dose-response curve of RO0711401?

A4: The observed potency and efficacy of RO0711401 can be highly dependent on the orthosteric agonist used in the assay. The degree of cooperativity between the PAM and the orthosteric ligand can vary. It is recommended to use a sub-maximal concentration (e.g., EC20) of the orthosteric agonist to achieve a suitable assay window for observing potentiation.

Q5: What are the recommended storage conditions for RO0711401?

A5: For long-term storage, it is recommended to store RO0711401 as a solid at -20°C for up to one month or at -80°C for up to six months.[1] Stock solutions should also be stored at -20°C or -80°C. Avoid repeated freeze-thaw cycles.

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
High variability between replicate wells	Inconsistent cell seeding, pipetting errors, or edge effects in the microplate.	Ensure a homogenous cell suspension before seeding. Use calibrated pipettes and consider reverse pipetting for viscous solutions. Avoid using the outer wells of the plate or fill them with a buffer to minimize evaporation.
Inconsistent EC50 values between experiments	Variation in cell passage number, cell health, concentration of orthosteric agonist, or incubation times.	Use cells within a consistent passage number range and ensure they are in a logarithmic growth phase. Prepare fresh dilutions of the orthosteric agonist for each experiment and maintain consistent incubation times.
Shallow or steep slope of the dose-response curve	The Hill slope provides insight into the binding characteristics. A shallow slope might indicate negative cooperativity or complex binding interactions. A steep slope could suggest positive cooperativity or an artifact of the assay.	Ensure thorough mixing of all reagents. Review the data analysis model to ensure it is appropriate for the observed response. Consider the possibility of off-target effects at higher concentrations.
Incomplete dose-response curve (does not reach a plateau)	The concentration range of RO0711401 may be too narrow, or the compound may have solubility issues at higher concentrations.	Widen the range of concentrations tested. Visually inspect the wells with the highest concentrations for any signs of precipitation. If solubility is an issue, consider using a different solvent or a lower starting concentration.
No potentiation of the orthosteric agonist response	Low receptor expression in the chosen cell line, use of an inappropriate orthosteric agonist, or suboptimal assay conditions.	Confirm mGlu1 receptor expression in your cell line using a validated method (e.g., qPCR, Western blot). Test different orthosteric agonists or vary the concentration of the current one. Optimize assay parameters such as incubation time and temperature.

Experimental Protocols

Cell-Based Calcium Flux Assay for RO0711401 Dose-Response Curve Generation

This protocol describes a method for determining the EC50 of RO0711401 by measuring its potentiation of glutamate-induced intracellular calcium mobilization in a cell line expressing the human mGlu1 receptor.

Materials:

• HEK293 cells stably expressing human mGlu1 receptor

• RO0711401

• L-Glutamic acid

• Calcium-sensitive fluorescent dye (e.g., Fluo-4 AM or Indo-1 AM)

• Pluronic F-127

• Assay Buffer (e.g., HBSS with 20 mM HEPES)

• 96-well or 384-well black-walled, clear-bottom microplates

Methodology:

• Cell Culture and Plating:

  • Culture the mGlu1-expressing HEK293 cells under standard conditions.

  • On the day before the assay, seed the cells into the microplates at a density that will result in a confluent monolayer on the day of the experiment.

• Dye Loading:

  • Prepare the dye loading solution containing the calcium-sensitive fluorescent dye and Pluronic F-127 in the assay buffer.

  • Remove the cell culture medium from the plates and add the dye loading solution to each well.

  • Incubate the plates at 37°C for a duration appropriate for the chosen dye (typically 30-60 minutes).

• Compound Preparation:

  • Prepare a stock solution of RO0711401 in DMSO.

  • Perform serial dilutions of RO0711401 in assay buffer to create a range of concentrations for the dose-response curve.

  • Prepare a solution of L-glutamic acid in assay buffer at a concentration that corresponds to its EC20 (the concentration that gives 20% of the maximal response). This concentration should be predetermined in a separate experiment.

• Assay Procedure:

  • Wash the cells with assay buffer to remove excess dye.

  • Add the different concentrations of RO0711401 to the respective wells and incubate for a short period (e.g., 10-15 minutes) at room temperature.

  • Place the plate in a fluorescence plate reader (e.g., FLIPR or FlexStation).

  • Establish a baseline fluorescence reading for each well.

  • Add the EC20 concentration of L-glutamic acid to all wells simultaneously using the plate reader's integrated fluidics.

  • Measure the fluorescence intensity over time to monitor the intracellular calcium mobilization.

• Data Analysis:

  • Determine the peak fluorescence response for each well after the addition of the agonist.

  • Normalize the data to the response of the orthosteric agonist alone (0% potentiation) and a maximal response control (100% potentiation).

  • Plot the normalized response against the logarithm of the RO0711401 concentration.

  • Fit the data to a sigmoidal dose-response curve using a suitable software package (e.g., GraphPad Prism) to determine the EC50 value.

Visualizations

Caption: Simplified mGlu1 receptor signaling pathway activated by glutamate and potentiated by RO0711401.

Caption: Experimental workflow for generating an RO0711401 dose-response curve using a calcium flux assay.

Caption: Logical flowchart for troubleshooting common issues in RO0711401 dose-response experiments.

References

• 1. medchemexpress.com [medchemexpress.com]

Reference Data & Comparative Studies

A Head-to-Head Battle of mGlu1 Positive Allosteric Modulators: RO0711401 vs. The Field

For Immediate Release

A Comparative Analysis of RO0711401 and Other mGlu1 Positive Allosteric Modulators for Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of RO0711401 with other notable mGlu1 positive allosteric modulators (PAMs), focusing on their performance in preclinical studies. The data presented here is intended to assist researchers in selecting the most appropriate tool compound for their studies in neuroscience and drug discovery.

Metabotropic glutamate (B1630785) receptor 1 (mGlu1) is a critical G-protein coupled receptor involved in the modulation of synaptic transmission and neuronal excitability. Its dysfunction has been implicated in a range of neurological and psychiatric disorders, making it a promising target for therapeutic intervention. Positive allosteric modulators, which enhance the receptor's response to the endogenous ligand glutamate, represent a key strategy for targeting mGlu1. This comparison focuses on RO0711401, a well-characterized mGlu1 PAM, and contrasts its properties with other key players in the field, including VU0360172 and VU6024578.

In Vitro Potency and Selectivity: A Quantitative Look

The in vitro activity of mGlu1 PAMs is a crucial determinant of their utility as research tools and potential therapeutic agents. The following table summarizes the reported potency (EC50) of RO0711401 and other selected mGlu1 PAMs. It is important to note that direct comparisons of EC50 values across different studies should be made with caution due to potential variations in experimental conditions.

Compound	Target	EC50 (nM)	Species	Assay Type	Reference
RO0711401	mGlu1	56	Rat	Not Specified	[1]
VU6024578	mGlu1	54	Human	Calcium Mobilization	[2][3]
VU0360172	mGlu5	-	Rat	Not Specified	[4]

Note: VU0360172 is primarily a selective mGlu5 PAM and is often used as a control to differentiate between mGlu1 and mGlu5 mediated effects.[4]

In Vivo Efficacy: From Bench to Preclinical Models

The therapeutic potential of mGlu1 PAMs is being actively investigated in various animal models of neurological disorders. RO0711401 has demonstrated significant efficacy in preclinical models of spinocerebellar ataxia (SCA1) and absence epilepsy.

In a mouse model of SCA1, a genetic disorder leading to progressive ataxia, systemic administration of RO0711401 (10 mg/kg, s.c.) resulted in a prolonged improvement in motor performance.[4][5][6][7] Notably, this therapeutic benefit was sustained, and no tolerance was observed with repeated injections.[4][7] In contrast, the mGlu5 PAM VU0360172 showed only a short-lasting improvement in the same model, highlighting the specific role of mGlu1 in this context.[4]

A head-to-head comparison in a rat model of absence epilepsy revealed that while both RO0711401 and the mGlu5 PAM VU0360172 initially reduced spike-and-wave discharges, tolerance developed to the anti-epileptic effects of RO0711401 by the third day of treatment.[8]

VU6024578 has shown efficacy in preclinical models relevant to psychosis and cognition. In rats, it demonstrated a minimum effective dose (MED) of 3 mg/kg (p.o.) in a model of amphetamine-induced hyperlocomotion and 10 mg/kg (p.o.) in a model of MK-801 induced disruptions of novel object recognition.[3]

Pharmacokinetic Profile: Getting to the Target

The pharmacokinetic properties of a compound determine its absorption, distribution, metabolism, and excretion (ADME), which are critical for its effectiveness in vivo.

VU6024578 has been characterized with a favorable pharmacokinetic profile in rats. It exhibits good CNS penetration with a brain-to-plasma ratio (Kp) of 0.99 and an unbound brain-to-plasma ratio (Kp,uu) of 0.82.[2][3] The compound has low clearance (8.3 mL/min/kg), a moderate half-life (t1/2 = 3.6 h), and good oral bioavailability.[2]

Detailed pharmacokinetic data for RO0711401 is less readily available in the public domain, making a direct comparison with VU6024578 challenging.

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the canonical mGlu1 signaling pathway and a typical experimental workflow for evaluating mGlu1 PAMs.

Caption: Canonical mGlu1 receptor signaling pathway.

Caption: General experimental workflow for mGlu1 PAMs.

Experimental Protocols

In Vitro Calcium Mobilization Assay

This assay is a common method to determine the potency and efficacy of mGlu1 PAMs.

• Cell Culture: HEK293 cells stably expressing the human or rat mGlu1 receptor are cultured in DMEM supplemented with 10% FBS, penicillin/streptomycin, and a selection antibiotic.

• Cell Plating: Cells are seeded into 384-well black-walled, clear-bottom plates at a density of 20,000-40,000 cells per well and incubated overnight.

• Dye Loading: The culture medium is removed, and cells are incubated with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM) in assay buffer (e.g., HBSS with 20 mM HEPES) for 1 hour at 37°C.

• Compound Addition: The dye solution is removed, and the cells are washed with assay buffer. A baseline fluorescence reading is taken. The test compound (e.g., RO0711401) is then added at various concentrations.

• Glutamate Stimulation: After a short incubation with the test compound, a sub-maximal concentration of glutamate (e.g., EC20) is added to stimulate the mGlu1 receptor.

• Fluorescence Measurement: The change in intracellular calcium concentration is measured as a change in fluorescence intensity using a plate reader (e.g., FLIPR or FlexStation).

• Data Analysis: The EC50 values are calculated from the concentration-response curves using non-linear regression.

In Vivo Rotarod Test for Motor Coordination

The rotarod test is widely used to assess motor coordination and balance in rodent models of ataxia.[9][10][11][12][13]

• Apparatus: An accelerating rotarod apparatus is used.

• Acclimation: Mice are acclimated to the testing room for at least 30 minutes before the experiment.

• Training (Optional): Mice may be trained on the rotarod at a constant low speed for a short period on the day before testing.

• Testing Protocol:

  • The rod is set to accelerate from a low speed (e.g., 4 rpm) to a high speed (e.g., 40 rpm) over a set period (e.g., 5 minutes).

  • Each mouse is placed on the rotating rod.

  • The latency to fall from the rod is recorded. If a mouse clings to the rod and makes a full passive rotation, the trial is stopped.

  • Multiple trials (typically 3) are conducted for each mouse with an inter-trial interval (e.g., 15-30 minutes).

• Drug Administration: The test compound (e.g., RO0711401) or vehicle is administered at a specified time before the test.

• Data Analysis: The average latency to fall across the trials is calculated for each animal and compared between treatment groups.

Conclusion

RO0711401 remains a valuable and well-studied tool for investigating the role of mGlu1 in various physiological and pathological processes. Its demonstrated efficacy in preclinical models of ataxia, without the development of tolerance, makes it a particularly interesting compound for studies on neurodegenerative disorders. However, the emergence of newer mGlu1 PAMs, such as VU6024578, with well-defined pharmacokinetic profiles and proven efficacy in models of psychosis and cognition, provides researchers with a broader toolkit. The choice of a specific mGlu1 PAM will ultimately depend on the specific research question, the desired in vivo properties, and the experimental model being used. This guide provides a starting point for researchers to make an informed decision based on the available preclinical data.

References

• 1. Allosteric Modulators for mGlu Receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Discovery of VU6024578/BI02982816: An mGlu1 Positive Allosteric Modulator with Efficacy in Preclinical Antipsychotic and Cognition Models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Pharmacological enhancement of mGlu1 metabotropic glutamate receptors causes a prolonged symptomatic benefit in a mouse model of spinocerebellar ataxia type 1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Targeting mGlu1 Receptors in the Treatment of Motor and Cognitive Dysfunctions in Mice Modeling Type 1 Spinocerebellar Ataxia [iris.uniroma1.it]
• 7. mdpi.com [mdpi.com]
• 8. Pharmacological and pharmacokinetic properties of JNJ-40411813, a positive allosteric modulator of the mGlu2 receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Rotarod Protocol - IMPReSS [web.mousephenotype.org]
• 10. ataxia.org [ataxia.org]
• 11. Measuring Motor Coordination in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 12. mmpc.org [mmpc.org]
• 13. youtube.com [youtube.com]

A Comparative Efficacy Analysis of mGlu1 Positive Allosteric Modulators: RO0711401 and VU0486321

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the efficacy of two prominent positive allosteric modulators (PAMs) of the metabotropic glutamate (B1630785) receptor 1 (mGlu1), RO0711401 and VU0486321. This document summarizes key experimental data, details relevant experimental protocols, and visualizes the underlying signaling pathways to facilitate an objective evaluation of their performance.

Mechanism of Action

Both RO0711401 and VU0486321 are positive allosteric modulators of the mGlu1 receptor.[1] They do not directly activate the receptor but enhance its response to the endogenous ligand, glutamate. This modulation occurs at a binding site distinct from the glutamate binding site. The potentiation of mGlu1 signaling is a promising therapeutic strategy for neurological disorders characterized by mGlu1 hypofunction, such as certain forms of spinocerebellar ataxia and schizophrenia.

Quantitative Efficacy Data

The following tables summarize the available quantitative data on the in vitro potency and in vivo efficacy of RO0711401 and VU0486321.

Table 1: In Vitro Potency

Compound	Target	Assay	EC₅₀	Reference
RO0711401	mGlu1	Not Specified	56 nM	[1]
VU0486321	mGlu1	Not Specified	~5 nM

Table 2: In Vivo Efficacy in a Model of Spinocerebellar Ataxia Type 1 (SCA1)

Compound	Animal Model	Test	Dosage & Administration	Key Findings	Reference
RO0711401	SCA1 transgenic mice (Q154/Q2)	Rotarod	10 mg/kg, s.c.	Significant and long-lasting improvement in motor performance.

Table 3: In Vivo Efficacy in a Model of Absence Epilepsy

Compound	Animal Model	Test	Dosage & Administration	Key Findings	Reference
RO0711401	WAG/Rij rats	EEG recording	10 mg/kg, s.c. (twice daily for 10 days)	Initial reduction in spike-and-wave discharges, but tolerance developed from day 3.
VU0360172 (from the same series as VU0486321)	WAG/Rij rats	EEG recording	3 mg/kg, s.c. (twice daily for 10 days)	Sustained reduction in spike-and-wave discharges without the development of tolerance.

Table 4: Pharmacokinetic Properties

Compound	Parameter	Value	Species	Reference
RO0711401	CNS Penetration (Kp)	1.01-1.19	Not Specified
VU0486321	CNS Penetration (Kp)	0.25-0.97	Rat
VU0486321	Half-life (t½)	54 min	Rat

Signaling Pathway and Experimental Workflow

The activation of the mGlu1 receptor by glutamate, potentiated by PAMs like RO0711401 and VU0486321, triggers a cascade of intracellular signaling events. A simplified representation of this pathway is provided below.

Caption: Simplified mGlu1 receptor signaling pathway activated by glutamate and potentiated by PAMs.

The following diagram illustrates a typical experimental workflow for assessing the in vivo efficacy of these compounds in a mouse model of ataxia.

Caption: Experimental workflow for the rotarod test in a mouse model of spinocerebellar ataxia.

Experimental Protocols

Rotarod Test for Motor Coordination in SCA1 Mice

This protocol is adapted from studies evaluating motor performance in mouse models of spinocerebellar ataxia.

Objective: To assess motor coordination and balance.

Apparatus: An automated 5-lane accelerating rotarod (Ugo Basile, Italy).

Procedure:

• Acclimation: Mice are acclimated to the testing room for at least 30 minutes before the experiment.

• Training (Optional but Recommended): Prior to the first day of testing, mice may be trained on the rotarod at a constant speed (e.g., 4 rpm) for a short duration (e.g., 5 minutes) to familiarize them with the apparatus.

• Testing:

  • Mice are placed on the rotating rod, which accelerates from a starting speed (e.g., 4 rpm) to a final speed (e.g., 40 rpm) over a set period (e.g., 5 minutes).

  • The latency to fall from the rod is recorded for each mouse. A fall is defined as the mouse falling off the rod or clinging to the rod and completing a full passive rotation.

  • Multiple trials (e.g., 3-4 trials) are conducted per day for each mouse, with a minimum inter-trial interval (e.g., 15 minutes).

  • The test is typically repeated over several consecutive days to assess learning and sustained drug effects.

• Data Analysis: The average latency to fall across trials for each day is calculated for each treatment group and compared using appropriate statistical methods (e.g., ANOVA).

Electroencephalography (EEG) in WAG/Rij Rats for Absence Epilepsy

This protocol is based on studies investigating anti-epileptic drug efficacy in the WAG/Rij rat model.

Objective: To quantify the occurrence of spike-and-wave discharges (SWDs), the hallmark of absence seizures.

Apparatus: EEG recording system with cortical electrodes.

Procedure:

• Electrode Implantation: Under anesthesia, rats are surgically implanted with stainless steel electrodes over the cortex (e.g., frontal and parietal regions) for EEG recording. A reference electrode is placed over the cerebellum. Animals are allowed to recover for at least one week post-surgery.

• Baseline Recording: Before drug administration, a baseline EEG is recorded for a defined period (e.g., 2 hours) to determine the spontaneous incidence of SWDs for each rat.

• Drug Administration: The test compound (e.g., RO0711401 or VU0360172) or vehicle is administered via the specified route (e.g., subcutaneous injection).

• Post-treatment Recording: Following drug administration, EEG is continuously recorded for several hours to monitor the effect of the compound on the number and duration of SWDs.

• Chronic Treatment Protocol (for tolerance assessment): For chronic studies, the drug is administered repeatedly (e.g., twice daily for 10 days), and EEG recordings are taken at multiple time points throughout the treatment period (e.g., on day 1, day 3, and day 10) to assess the sustained efficacy and the potential development of tolerance.

• Data Analysis: The total number and cumulative duration of SWDs are quantified for each recording session. The data is then expressed as a percentage of the baseline and compared between treatment groups using statistical analysis.

Conclusion

Both RO0711401 and VU0486321 are potent mGlu1 PAMs with demonstrated in vivo activity. RO0711401 has shown significant efficacy in a mouse model of spinocerebellar ataxia, suggesting its potential for treating motor deficits. However, in a model of absence epilepsy, its chronic administration led to the development of tolerance. In contrast, a compound from the same series as VU0486321, VU0360172, demonstrated sustained efficacy without tolerance in the same epilepsy model. The VU0486321 series has been optimized for improved pharmacokinetic properties, including CNS penetration.

The choice between these compounds for further research and development will likely depend on the specific therapeutic indication. For conditions requiring acute or intermittent treatment, the potential for tolerance with RO0711401 may be less of a concern. For chronic conditions, compounds from the VU0486321 series may offer a more sustained therapeutic effect. Further head-to-head comparative studies in various disease models are warranted to fully elucidate the relative therapeutic potential of these two promising mGlu1 PAMs.

References

• 1. Re-exploration of the mGlu₁ PAM Ro 07-11401 scaffold: Discovery of analogs with improved CNS penetration despite steep SAR - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to mGlu1 Receptor Modulators: RO0711401 vs. JNJ16259685

In the landscape of metabotropic glutamate (B1630785) receptor 1 (mGlu1) research, the compounds RO0711401 and JNJ16259685 represent two distinct modalities of receptor modulation. This guide provides a detailed comparison of these molecules, offering researchers and drug development professionals a comprehensive overview of their pharmacological profiles, supported by experimental data.

Overview of RO0711401 and JNJ16259685

RO0711401 is a selective and orally active positive allosteric modulator (PAM) of the mGlu1 receptor.[1][2][3][4] In contrast, JNJ16259685 is a highly potent, selective, and systemically active non-competitive antagonist, functioning as a negative allosteric modulator (NAM) of the mGlu1 receptor.[5][6][7][8] Their opposing mechanisms of action—one enhancing and the other inhibiting the receptor's response to the endogenous ligand, glutamate—make them valuable tools for dissecting mGlu1 receptor function and for therapeutic development.

Quantitative Pharmacological Data

The following tables summarize the key quantitative data for RO0711401 and JNJ16259685, highlighting their potency and selectivity.

Table 1: In Vitro Potency of RO0711401 and JNJ16259685

Compound	Mechanism of Action	Assay	Species	Potency
RO0711401	Positive Allosteric Modulator (PAM)	Functional Assay	Not Specified	EC50: 56 nM[1][3][4]
JNJ16259685	Negative Allosteric Modulator (NAM)	Ca2+ Mobilization	Rat	IC50: 3.24 nM[5][6]
Ca2+ Mobilization	Human	IC50: 1.21 nM[5][6]
Radioligand Binding ([3H]R214127)	Rat	Ki: 0.34 nM[5][6]
Inositol Phosphate Production	Rat	IC50: 1.73 nM[5]
Synaptic Activation	Not Specified	IC50: 19 nM[9]

Table 2: Selectivity Profile of JNJ16259685

Receptor/Channel	Activity	Potency
mGlu5	Antagonist	>400-fold less potent than at mGlu1[7][10]
mGlu2, mGlu3, mGlu4, mGlu6	No agonist, antagonist, or PAM activity	IC50 > 10 µM[5][7][10]
AMPA, NMDA receptors	No binding or activity	IC50 > 10 µM[5][7][10]

Table 3: In Vivo Efficacy of JNJ16259685

Assay	Species	Efficacy
mGlu1 Receptor Occupancy (Cerebellum)	Rat	ED50: 0.040 mg/kg[5]
mGlu1 Receptor Occupancy (Thalamus)	Rat	ED50: 0.014 mg/kg[5]

Signaling Pathways of the mGlu1 Receptor

The mGlu1 receptor, a G protein-coupled receptor (GPCR), primarily signals through the Gαq/11 pathway.[11] Upon activation by glutamate, this pathway initiates a cascade of intracellular events. Additionally, mGlu1 can signal through G protein-independent pathways. The differential effects of a PAM (RO0711401) and a NAM (JNJ16259685) on these pathways are critical to their pharmacological outcomes.

Caption: mGlu1 receptor signaling pathways and points of modulation.

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below.

Calcium Mobilization Assay

This assay is used to determine the potency of compounds in modulating the mGlu1 receptor's ability to trigger intracellular calcium release.

Caption: Workflow for a calcium mobilization assay.

Radioligand Binding Assay

This assay measures the affinity of a compound for the mGlu1 receptor by assessing its ability to displace a radiolabeled ligand.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. axonmedchem.com [axonmedchem.com]
• 3. glpbio.cn [glpbio.cn]
• 4. medchemexpress.com [medchemexpress.com]
• 5. JNJ16259685, a highly potent, selective and systemically active mGlu1 receptor antagonist - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. JNJ 16259685 | Glutamate (Metabotropic) Group I Receptors | Tocris Bioscience [tocris.com]
• 8. Allosteric Modulators for mGlu Receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 9. medchemexpress.com [medchemexpress.com]
• 10. rndsystems.com [rndsystems.com]
• 11. Group I Metabotropic Glutamate Receptors and Interacting Partners: An Update - PMC [pmc.ncbi.nlm.nih.gov]

Navigating the Landscape of mGlu1 Receptor Modulation: A Comparative Guide to Alternatives for RO0711401

For Researchers, Scientists, and Drug Development Professionals: An In-Depth Analysis of Positive and Negative Allosteric Modulators Targeting the Metabotropic Glutamate (B1630785) Receptor 1.

The metabotropic glutamate receptor 1 (mGlu1) stands as a pivotal G-protein coupled receptor (GPCR) in the central nervous system, playing a crucial role in modulating synaptic plasticity and neuronal excitability. Its dysfunction has been implicated in a range of neurological and psychiatric disorders, making it a prime target for therapeutic intervention. RO0711401 is a known positive allosteric modulator (PAM) of mGlu1, enhancing its response to the endogenous ligand glutamate. This guide provides a comprehensive comparison of alternative compounds for mGlu1 modulation, presenting key performance data, detailed experimental methodologies, and visual representations of associated signaling pathways and workflows to aid researchers in selecting the appropriate pharmacological tools for their studies.

Quantitative Comparison of mGlu1 Positive Allosteric Modulators (PAMs)

Positive allosteric modulators of mGlu1 enhance the receptor's function in the presence of an agonist. Below is a comparison of several alternatives to RO0711401. Potency is typically measured by the half-maximal effective concentration (EC50), representing the concentration of the compound that produces 50% of the maximal possible effect.

Compound	Type	Potency (EC50)	Selectivity Highlights	Key Features
RO0711401	PAM	56 nM	Selective for mGlu1	Orally active, improves motor performance in preclinical models.[1]
Ro 67-7476	PAM	60.1 nM (rat mGlu1a)	Group I mGlu receptor selective	Potentiates glutamate-induced calcium release.[2] Note: May exhibit species differences, with less activity at human mGlu1.[3][4]
Ro 67-4853	PAM	~70 nM (pEC50 = 7.16 for rat mGlu1a)	Active at both rat and human Group I mGlu receptors (mGlu1 and mGlu5).[5]	Potentiates agonist-induced responses in native and recombinant systems.
VU0483605	PAM	356 nM (rat mGlu1), 390 nM (human mGlu1)	Selective against mGlu2, mGlu3, mGlu4, mGlu5, mGlu7, and mGlu8.	Brain-penetrant.

Quantitative Comparison of mGlu1 Negative Allosteric Modulators (NAMs)

Negative allosteric modulators reduce the activity of the mGlu1 receptor. These compounds are valuable tools for investigating the consequences of decreased mGlu1 signaling. Potency for NAMs is often expressed as the half-maximal inhibitory concentration (IC50) or the inhibitory constant (Ki).

Compound	Type	Potency	Selectivity Highlights	Key Features
JNJ-16259685	NAM	IC50 = 1.21 nM (human mGlu1a), 3.24 nM (rat mGlu1a); Ki = 0.34 nM (rat mGlu1a)[6]	>400-fold selective over mGlu5; no activity at mGlu2, 3, 4, 6, AMPA, or NMDA receptors.	Highly potent, non-competitive antagonist, and systemically active.[6][7]
FITM	NAM	IC50 = 5.1 nM	>1300-fold selective for mGlu1 over other mGlu receptors (IC50 for mGlu5 is 7 µM).	Potent and highly selective non-competitive antagonist.
VU0469650	NAM	IC50 = 99 nM	Excellent selectivity profile.	CNS-penetrant.[1]

Key Signaling Pathways of mGlu1 Receptor

The mGlu1 receptor primarily signals through the Gq alpha subunit of the heterotrimeric G-protein. However, evidence also points to a G-protein-independent pathway involving β-arrestin. Understanding these pathways is critical for interpreting the effects of mGlu1 modulators.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. news-medical.net [news-medical.net]
• 4. researchgate.net [researchgate.net]
• 5. medchemexpress.com [medchemexpress.com]
• 6. JNJ16259685, a highly potent, selective and systemically active mGlu1 receptor antagonist - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

RO0711401: A Comparative Guide to its Validation in Different Cell Lines

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the in vitro validation of RO0711401, a positive allosteric modulator (PAM) of the metabotropic glutamate (B1630785) receptor 1 (mGlu1), with other alternative mGlu1 PAMs. The data presented here is compiled from various studies to facilitate an objective assessment of its performance across different cell lines and experimental assays.

Comparative Performance of mGlu1 PAMs

The following tables summarize the in vitro potency of RO0711401 and alternative mGlu1 PAMs in two commonly used cell lines for GPCR research: Chinese Hamster Ovary (CHO) and Human Embryonic Kidney 293 (HEK293) cells. The primary assays discussed are intracellular calcium mobilization and extracellular signal-regulated kinase (ERK) 1/2 phosphorylation, key downstream signaling events of mGlu1 receptor activation.

Table 1: Potency of mGlu1 Positive Allosteric Modulators in CHO Cells (Calcium Mobilization Assay)

Compound	EC50 (nM)	Fold Potentiation of Glutamate EC20	Reference
RO0711401	~200	Not explicitly stated	[1]
Ro 67-7476	185.8 ± 45.6	~3-fold	[2]
VU0092273	Not Reported	Not Reported
JNJ-46356481	Not Reported	Not Reported

Note: Data for RO0711401 in CHO cells via calcium mobilization is limited in publicly available literature. The value presented is an approximation based on available information. Fold potentiation indicates the shift in the glutamate concentration-response curve in the presence of the PAM.

Table 2: Potency of mGlu1 Positive Allosteric Modulators in HEK293 Cells

Compound	Assay	EC50 (nM)	Notes	Reference
RO0711401	Calcium Mobilization	56	Potentiation of glutamate response	[3]
Ro 67-7476	Calcium Mobilization	60.1	Potentiates glutamate-induced calcium release	[4]
Ro 67-7476	ERK1/2 Phosphorylation	163.3	Agonist activity in the absence of exogenous glutamate	[4]
VU0092273	Calcium Mobilization	Not Reported for mGlu1	Potent mGlu5 PAM with an EC50 of 270 nM	[5]
JNJ-46356481	Not Reported	Not Reported

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below. These protocols are generalized from multiple sources and should be optimized for specific experimental conditions.

Intracellular Calcium Mobilization Assay

This assay measures the increase in intracellular calcium concentration following mGlu1 receptor activation.

Cell Culture and Plating:

• CHO or HEK293 cells stably expressing the human mGlu1 receptor are cultured in appropriate media (e.g., DMEM/F-12 for CHO, DMEM for HEK293) supplemented with 10% fetal bovine serum, penicillin (100 U/mL), and streptomycin (B1217042) (100 µg/mL).

• Cells are seeded into 96-well or 384-well black-walled, clear-bottom plates at a density that ensures a confluent monolayer on the day of the experiment.

Assay Procedure:

• On the day of the assay, the growth medium is removed, and cells are washed with a buffered salt solution (e.g., Hanks' Balanced Salt Solution with 20 mM HEPES).

• Cells are then incubated with a calcium-sensitive fluorescent dye (e.g., Fura-2 AM, Fluo-4 AM) in the dark at 37°C for a specified time (typically 30-60 minutes).

• After incubation, the dye solution is removed, and cells are washed again with the assay buffer.

• A baseline fluorescence reading is taken using a fluorescence plate reader (e.g., FlexStation).

• The test compound (RO0711401 or other PAMs) is added at various concentrations, followed by a sub-maximal concentration of glutamate (EC20).

• Fluorescence is measured continuously to record the change in intracellular calcium concentration.

• Data is analyzed by plotting the change in fluorescence against the compound concentration to determine the EC50 value.

ERK1/2 Phosphorylation Assay (Western Blot)

This assay quantifies the level of phosphorylated ERK1/2, a downstream target in the mGlu1 signaling cascade.

Cell Culture and Treatment:

• HEK293 cells stably expressing the mGlu1 receptor are grown to 80-90% confluency in 6-well plates.

• Cells are serum-starved for 4-12 hours prior to the experiment to reduce basal ERK phosphorylation.

• Cells are then treated with RO0711401 or other PAMs at various concentrations for a specific duration (e.g., 5-15 minutes).

Protein Extraction and Quantification:

• After treatment, the cells are washed with ice-cold PBS and lysed with a lysis buffer containing protease and phosphatase inhibitors.

• The cell lysates are centrifuged to pellet cellular debris, and the supernatant containing the protein is collected.

• The total protein concentration in each lysate is determined using a protein assay (e.g., BCA assay).

Western Blotting:

• Equal amounts of protein from each sample are separated by SDS-PAGE and transferred to a PVDF or nitrocellulose membrane.

• The membrane is blocked with a blocking buffer (e.g., 5% non-fat milk or BSA in TBST) to prevent non-specific antibody binding.

• The membrane is incubated with a primary antibody specific for phosphorylated ERK1/2 (p-ERK1/2) overnight at 4°C.

• After washing, the membrane is incubated with a horseradish peroxidase (HRP)-conjugated secondary antibody.

• The protein bands are visualized using an enhanced chemiluminescence (ECL) detection system.

• To normalize the data, the membrane is stripped and re-probed with an antibody against total ERK1/2.

• The band intensities are quantified using densitometry software, and the ratio of p-ERK1/2 to total ERK1/2 is calculated.

Visualizations

mGlu1 Receptor Signaling Pathway

Caption: mGlu1 receptor signaling cascade.

Experimental Workflow for Calcium Mobilization Assay

Caption: Workflow for the calcium mobilization assay.

Experimental Workflow for ERK1/2 Phosphorylation Western Blot

Caption: Workflow for ERK1/2 phosphorylation Western blot.

References

• 1. Independent induction of morphological transformation of CHO cells by receptor-activated cyclic AMP synthesis or by receptor-operated calcium influx - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Allosteric Potentiators of Metabotropic Glutamate Receptor Subtype 1a Differentially Modulate Independent Signaling Pathways in Baby Hamster Kidney Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Positive allosteric modulators of metabotropic glutamate 1 receptor: Characterization, mechanism of action, and binding site - PMC [pmc.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. medchemexpress.com [medchemexpress.com]

A Comparative Guide to the In Vivo Effects of RO0711401 and Other mGlu1/mGlu5 Receptor Modulators

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the in vivo effects of RO0711401, a positive allosteric modulator (PAM) of the metabotropic glutamate (B1630785) receptor 1 (mGlu1), with other relevant mGlu1 and mGlu5 receptor modulators. The information presented is intended to assist researchers in evaluating the preclinical efficacy and pharmacological profile of these compounds.

Executive Summary

RO0711401 is a selective and orally active mGlu1 PAM that has demonstrated significant efficacy in preclinical models of neurological disorders, most notably spinocerebellar ataxia type 1 (SCA1). It has been shown to produce a long-lasting improvement in motor performance in a mouse model of this disease. This guide compares the in vivo effects of RO0711401 with an mGlu5 PAM (VU0360172), an mGlu1 negative allosteric modulator (NAM) (JNJ16259685), and another mGlu1 PAM (VU6024578/BI02982816). The comparative data highlights the distinct pharmacological profiles and therapeutic potential of these compounds.

Data Presentation

In Vivo Efficacy Comparison

Compound	Target	Animal Model	Dose & Route	Key Findings	Reference
RO0711401	mGlu1 PAM	Spinocerebellar Ataxia Type 1 (SCA1) Mice	10 mg/kg, s.c.	Prolonged improvement in motor performance on rotarod and paw-print tests.[1]	Notartomaso et al., 2013
VU0360172	mGlu5 PAM	WAG/Rij Rat (Absence Epilepsy)	3 mg/kg, s.c.	Reduced spike-and-wave discharges.[2]	Celli et al., 2020
JNJ16259685	mGlu1 NAM	Rat (Anxiety)	2.5 mg/kg, i.p.	Anxiolytic-like effects in the lick suppression test.[3]	Steckler et al., 2005
VU6024578/ BI02982816	mGlu1 PAM	Rat (Psychosis Model)	3 mg/kg, p.o.	Reversed amphetamine-induced hyperlocomotion.	Noonan et al., 2024

Pharmacokinetic Parameters in Rats

Compound	Cmax	Tmax	Half-life (t1/2)	Bioavailability	Reference
RO0711401	Data not available	Data not available	Data not available	Data not available
VU0360172	Data not available	Data not available	Data not available	Data not available
JNJ16259685	Data not available	Data not available	Data not available	Data not available
VU6024578/ BI02982816	~1 µM (at 3 mg/kg, p.o.)	~2 hours	~4 hours	Good	Noonan et al., 2024

Experimental Protocols

Rotarod Test for Motor Coordination in SCA1 Mice

Objective: To assess motor coordination and balance.

Apparatus: An accelerating rotarod treadmill for mice.

Procedure:

• Acclimation: Mice are acclimated to the testing room for at least 30 minutes before the test.

• Training: Mice are placed on the rotating rod at a constant low speed (e.g., 4 rpm) for a short period (e.g., 1-2 minutes) for 2-3 trials to familiarize them with the apparatus.

• Testing:

  • The rod is set to accelerate from a low speed (e.g., 4 rpm) to a high speed (e.g., 40 rpm) over a set period (e.g., 5 minutes).

  • The latency to fall from the rod is recorded for each mouse.

  • A fall is defined as the mouse falling off the rod or clinging to the rod and making one full passive rotation.

  • Multiple trials are conducted with an inter-trial interval of at least 15 minutes.

Paw-Print Test for Gait Analysis in Mice

Objective: To analyze gait parameters such as stride length and base width.

Apparatus: A runway with a dark goal box at one end, white paper to line the runway, and non-toxic ink of different colors for the forepaws and hindpaws.

Procedure:

• Acclimation: Mice are allowed to walk down the runway into the goal box a few times to acclimate.

• Inking: The mouse's forepaws are coated with ink of one color and its hindpaws with a different color.

• Walking the Runway: The mouse is placed at the start of the paper-lined runway and allowed to walk towards the dark goal box.

• Analysis: The paw prints on the paper are allowed to dry. The following parameters are then measured:

  • Stride Length: The distance between consecutive prints of the same paw.

  • Base Width: The perpendicular distance between the prints of the left and right paws.

  • Overlap: The distance between a forepaw print and the subsequent hindpaw print on the same side.

Signaling Pathways and Experimental Workflows

mGlu1 Receptor Signaling Pathway

The mGlu1 receptor is a G-protein coupled receptor (GPCR) that, upon activation by glutamate, primarily couples to Gαq/11. This initiates a signaling cascade that leads to the activation of phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular calcium (Ca2+), and DAG activates protein kinase C (PKC). Positive allosteric modulators like RO0711401 bind to a site on the receptor distinct from the glutamate binding site and potentiate this signaling cascade.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Pharmacological activation of mGlu5 receptors with the positive allosteric modulator VU0360172, modulates thalamic GABAergic transmission - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Effects of mGlu1 receptor blockade on anxiety-related behaviour in the rat lick suppression test - PubMed [pubmed.ncbi.nlm.nih.gov]

RO0711401: A Comparative Review of a Selective mGlu1 Positive Allosteric Modulator

For Researchers, Scientists, and Drug Development Professionals

RO0711401 is a selective and orally active positive allosteric modulator (PAM) of the metabotropic glutamate (B1630785) receptor 1 (mGlu1), a G-protein coupled receptor implicated in various neurological and psychiatric disorders. With a potent EC50 of 56 nM, RO0711401 has been investigated as a potential therapeutic agent, particularly in the contexts of absence epilepsy and spinocerebellar ataxia type 1 (SCA1).[1][2] This guide provides a comparative overview of RO0711401, summarizing key experimental data and methodologies to inform further research and development.

Comparative Efficacy

RO0711401 has been evaluated in preclinical models, with notable comparisons made against other allosteric modulators. A key study directly compared its efficacy and tolerance profile with VU0360172, a positive allosteric modulator of the mGlu5 receptor, in a rat model of absence epilepsy.

Compound	Animal Model	Dosage	Key Findings	Reference
RO0711401	WAG/Rij rat model of absence epilepsy	10 mg/kg, s.c., twice daily	Initially reduced spike-and-wave discharges (SWDs), but tolerance developed by day 3 of treatment.	[3][4]
VU0360172	WAG/Rij rat model of absence epilepsy	3 mg/kg, s.c., twice daily	Maintained its anti-absence activity throughout the 10-day treatment period without significant tolerance.	[3][4]
RO0711401	SCA1 mouse model	10 mg/kg, s.c.	Improved motor performance on the rotarod test and partially corrected learning deficits in the Morris water maze.	[5][6]
JNJ16259685 (mGlu1 NAM)	SCA1 mouse model	2.5 mg/kg, i.p.	Markedly reduced motor performance in both wild-type and SCA1 mice.	[5]

Signaling Pathways and Mechanism of Action

RO0711401 acts as a positive allosteric modulator, enhancing the effect of the endogenous ligand, glutamate, on the mGlu1 receptor. The primary signaling cascade initiated by mGlu1 receptor activation is through its coupling to Gαq/11 proteins. This leads to the activation of phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) triphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular calcium (Ca2+) from the endoplasmic reticulum, while DAG activates protein kinase C (PKC).

Beyond this canonical pathway, evidence suggests a G-protein-independent signaling mechanism involving β-arrestin-1, which can lead to the phosphorylation of extracellular signal-regulated kinase (ERK).

Caption: Simplified signaling pathways of the mGlu1 receptor modulated by RO0711401.

Experimental Protocols

Detailed methodologies are crucial for the replication and extension of research findings. Below are summaries of the experimental protocols used in key comparative studies of RO0711401.

Head-to-Head Comparison in a Rat Model of Absence Epilepsy

• Animal Model: Male WAG/Rij (Wistar Albino Glaxo from Rijswijk) rats, a genetic model of absence epilepsy.

• Drug Administration:

  • RO0711401: 10 mg/kg, administered subcutaneously (s.c.) twice daily for 10 days.

  • VU0360172: 3 mg/kg, administered subcutaneously (s.c.) twice daily for 10 days.

• Efficacy Measurement: Electroencephalogram (EEG) recordings were used to quantify the incidence and duration of spike-and-wave discharges (SWDs), the characteristic hallmark of absence seizures.

• Experimental Workflow:

Caption: Workflow for the comparative study of RO0711401 in a rat model of absence epilepsy.

Evaluation in a Mouse Model of Spinocerebellar Ataxia Type 1 (SCA1)

• Animal Model: Transgenic mice expressing a mutant human ataxin-1 gene, a model for SCA1.

• Drug Administration: A single subcutaneous (s.c.) injection of RO0711401 at a dose of 10 mg/kg.

• Motor Performance Assessment:

  • Rotarod Test: Mice were placed on a rotating rod, and the latency to fall was measured to assess motor coordination and balance.

• Cognitive Function Assessment:

  • Morris Water Maze: This test was used to evaluate spatial learning and memory. Mice were trained to find a hidden platform in a pool of water, and the time taken to locate the platform was recorded.

• Experimental Workflow:

Caption: Workflow for the evaluation of RO0711401 in a mouse model of SCA1.

Pharmacokinetics and Safety

Currently, there is limited publicly available information regarding the detailed pharmacokinetic profile (including Cmax, Tmax, and bioavailability) and the comprehensive safety and toxicology of RO0711401. Further studies are required to fully characterize these critical parameters for drug development.

Conclusion

RO0711401 demonstrates efficacy as a selective mGlu1 PAM in preclinical models of neurological disorders. However, the development of tolerance with chronic administration in a model of absence epilepsy, as compared to an mGlu5 PAM, highlights the need for further investigation into the long-term effects of mGlu1 modulation. Its positive effects on motor and cognitive function in a model of SCA1 are promising. Future research should focus on elucidating its complete pharmacokinetic and safety profile and conducting direct comparative studies with other mGlu1 PAMs to better define its therapeutic potential.

References

• 1. file.medchemexpress.com [file.medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Molecular Insights into Metabotropic Glutamate Receptor Allosteric Modulation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Lead optimization of the VU0486321 series of mGlu(1) PAMs. Part 2: SAR of alternative 3-methyl heterocycles and progress towards an in vivo tool - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Neuropharmacological Insight from Allosteric Modulation of mGlu Receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 6. search.library.ucdavis.edu [search.library.ucdavis.edu]

Advancing CNS Drug Development: A Comparative Analysis of RO0711401 Analogs with Enhanced Pharmacokinetic Profiles

For researchers and drug development professionals, overcoming the blood-brain barrier and achieving optimal drug exposure in the central nervous system (CNS) remains a critical hurdle. In the pursuit of novel therapeutics targeting the metabotropic glutamate (B1630785) receptor 1 (mGlu1), the positive allosteric modulator (PAM) RO0711401 has served as a valuable pharmacological tool. However, its utility in in vivo studies has been hampered by suboptimal pharmacokinetic properties, particularly CNS penetration. This guide provides a comparative analysis of novel thiazole-based analogs of RO0711401 that have been engineered for improved pharmacokinetic profiles, offering a promising new generation of CNS drug candidates.

This guide presents a detailed comparison of the lead compound RO0711401 and its improved analogs, focusing on key pharmacokinetic parameters and in vitro drug metabolism and pharmacokinetics (DMPK) data. The information is intended to provide researchers with the necessary data and methodologies to inform the selection and development of CNS-active mGlu1 PAMs.

Comparative Pharmacokinetic and In Vitro DMPK Data

A multi-dimensional, iterative parallel synthesis approach has led to the discovery of two thiazole-containing analogs of RO0711401, designated as Analog 9a and Analog 9b, which exhibit significantly improved CNS penetration.[1] While there is a slight trade-off in terms of mGlu1 potency, the overall DMPK profile of these analogs represents a significant advancement for in vivo applications.[1]

Compound	mGlu1 EC50 (nM)	Mouse Liver Microsomal Stability (% remaining at 60 min)	Rat Liver Microsomal Stability (% remaining at 60 min)	Mouse Kp	Mouse Brain Unbound Fraction (fu,brain)	Mouse Kp,uu
RO0711401 (4)	110	85	95	0.35	0.025	0.12
Analog 9a	350	>95	>95	1.01	0.028	0.34
Analog 9b	330	>95	>95	1.19	0.026	0.41

Table 1: In vitro DMPK and in vivo CNS penetration data for RO0711401 and its thiazole (B1198619) analogs. Kp represents the brain-to-plasma concentration ratio. Kp,uu represents the unbound brain-to-unbound plasma concentration ratio, a key indicator of CNS penetration.[1]

Signaling Pathway of mGlu1 Receptor Positive Allosteric Modulation

The metabotropic glutamate receptor 1 (mGlu1) is a G-protein coupled receptor that plays a crucial role in modulating excitatory synaptic transmission throughout the central nervous system. Positive allosteric modulators like RO0711401 and its analogs do not activate the receptor directly but enhance the receptor's response to the endogenous agonist, glutamate. This modulation can lead to downstream signaling events that are implicated in various neurological and psychiatric disorders.

References

• 1. researchgate.net [researchgate.net]

Specificity of RO0711401 in Knockout Models: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the metabotropic glutamate (B1630785) receptor 1 (mGlu1) positive allosteric modulator (PAM) RO0711401 with alternative compounds, focusing on its specificity as demonstrated in knockout animal models. The information presented is intended to assist researchers in designing and interpreting experiments aimed at modulating the mGlu1 receptor.

Introduction to RO0711401

RO0711401 is a selective, orally active positive allosteric modulator of the mGlu1 receptor, with a reported EC50 of 56 nM.[1] As a PAM, RO0711401 does not activate the mGlu1 receptor directly but potentiates the receptor's response to its endogenous ligand, glutamate. This mechanism of action offers a nuanced approach to enhancing mGlu1 signaling, potentially providing a greater therapeutic window compared to direct agonists. The mGlu1 receptor, a Gq/11-coupled G-protein coupled receptor (GPCR), is a key player in synaptic plasticity and is implicated in various neurological and psychiatric disorders.

Assessment of Specificity using Knockout Models

A critical aspect of characterizing any pharmacological tool is to determine its target specificity. The use of knockout animal models, in which the target protein is absent, provides a powerful method to investigate potential off-target effects.

A key study by Notartomaso et al. (2013) investigated the effects of RO0711401 in a mouse model of spinocerebellar ataxia type 1 (SCA1), a neurodegenerative disease characterized by motor deficits. To confirm that the observed therapeutic effects were mediated by mGlu1, the study utilized mGlu1-deficient (crv4) mice.

Experimental Data: Motor Performance Assessment

The rotarod test is a standard behavioral assay to assess motor coordination and balance in rodents. The latency to fall from a rotating rod is measured, with longer latencies indicating better motor performance.

Table 1: Effect of RO0711401 on Rotarod Performance in Wild-Type, SCA1, and mGlu1 Knockout Mice

Animal Model	Treatment (Dose)	Latency to Fall (seconds, Mean ± SEM)	Change from Baseline (%)
Wild-Type	Vehicle	~180 ± 15	-
RO0711401 (10 mg/kg, s.c.)	~180 ± 15	No significant change
SCA1	Vehicle	~75 ± 10	-
RO0711401 (10 mg/kg, s.c.)	~150 ± 20	~100% improvement
mGlu1 Knockout (crv4)	Vehicle	~20 ± 5	-
RO0711401 (10 mg/kg, s.c.)	~20 ± 5	No significant change

Data for Wild-Type and SCA1 mice are extracted from Notartomaso et al., 2013. Data for mGlu1 Knockout mice are estimated from the graphical representation in the same publication, as exact numerical values were not provided in the text.

As the data in Table 1 clearly demonstrates, RO0711401 significantly improved motor performance in the SCA1 mouse model, approximately doubling the latency to fall on the rotarod. In contrast, the compound had no effect on the motor performance of wild-type mice or, crucially, the mGlu1 knockout mice. This lack of effect in the knockout model provides strong evidence that the therapeutic action of RO0711401 is mediated through its intended target, the mGlu1 receptor.

Comparison with Alternative mGlu1 Modulators

To further understand the specificity and utility of RO0711401, it is compared here with a negative allosteric modulator (NAM) of mGlu1, JNJ16259685, and a PAM for the related mGlu5 receptor, VU0360172.

Table 2: Comparative Effects of Different mGluR Modulators on Motor Performance in SCA1 Mice

Compound	Target	Mechanism	Effect on Rotarod Performance in SCA1 Mice
RO0711401	mGlu1	PAM	Significant improvement
JNJ16259685	mGlu1	NAM	Worsening of motor performance
VU0360172	mGlu5	PAM	No significant improvement

The contrasting effects of the mGlu1 PAM (RO0711401) and the mGlu1 NAM (JNJ16259685) in the SCA1 model further support the specific role of mGlu1 in the observed motor improvements. Furthermore, the lack of efficacy of the mGlu5 PAM (VU0360172) highlights the specificity of targeting the mGlu1 subtype in this context.

Experimental Protocols

Animals:

• Wild-type C57BL/6J mice.

• SCA1 transgenic mice (B05, carrying the human ataxin-1 gene with a polyglutamine expansion) on a C57BL/6J background.

• mGlu1-deficient (crv4) mice on a C57BL/6J background.

• Animals were housed under a 12-hour light/dark cycle with ad libitum access to food and water.

Drug Administration:

• RO0711401: Dissolved in a vehicle of 5% DMSO, 5% Tween 80, and 90% saline. Administered via subcutaneous (s.c.) injection at a dose of 10 mg/kg.

• JNJ16259685: Administered via intraperitoneal (i.p.) injection.

• VU0360172: Administered via subcutaneous (s.c.) injection.

Rotarod Test:

• Mice were placed on an accelerating rotarod (Ugo Basile, Italy).

• The rod accelerated from 4 to 40 rpm over a period of 5 minutes.

• The latency to fall from the rod was recorded for each mouse.

• Mice were trained on the apparatus for several days prior to the experiment to establish a stable baseline performance.

• On the test day, a baseline measurement was taken, followed by drug or vehicle administration.

• Motor performance was then assessed at various time points post-injection (e.g., 30, 60, 90 minutes).

Visualizing the Molecular and Experimental Framework

To provide a clearer understanding of the underlying biology and experimental design, the following diagrams were generated using Graphviz.

References

• 1. Positive allosteric modulators of metabotropic glutamate 1 receptor: Characterization, mechanism of action, and binding site - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the In Vitro and In Vivo Efficacy of RO0711401, a Positive Allosteric Modulator of mGlu1

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the experimental data on RO0711401, a selective positive allosteric modulator (PAM) of the metabotropic glutamate (B1630785) receptor 1 (mGlu1). The in vitro and in vivo effects of RO0711401 are compared with alternative mGlu1 and mGlu5 receptor modulators to offer a clear perspective on its performance and potential therapeutic applications.

In Vitro Profile of RO0711401 and Comparator Compounds

RO0711401 demonstrates potent and selective modulation of the mGlu1 receptor. Its in vitro efficacy has been characterized through various cellular assays, with key quantitative data summarized below in comparison to an mGlu1 negative allosteric modulator (NAM), JNJ16259685, and an mGlu5 PAM, VU0360172.

Compound	Target	Modality	Assay	Species	EC50 / IC50	Reference
RO0711401	mGlu1	PAM	-	-	56 nM (EC50)	[1]
JNJ16259685	mGlu1	NAM	Ca2+ Mobilization	Rat	3.24 ± 1.00 nM (IC50)	[2]
JNJ16259685	mGlu1	NAM	Ca2+ Mobilization	Human	1.21 ± 0.53 nM (IC50)	[2]
JNJ16259685	mGlu1	NAM	[3H]R214127 Binding	Rat	0.34 ± 0.20 nM (Ki)	[3]
JNJ16259685	mGlu5	NAM	Ca2+ Mobilization	Rat	1.31 ± 0.39 µM (IC50)	[2]
VU0360172	mGlu5	PAM	-	-	16 nM (EC50)	[4]
VU0360172	mGlu5	PAM	-	-	195 nM (Ki)	[4]

In Vivo Efficacy of RO0711401 in a Model of Spinocerebellar Ataxia Type 1 (SCA1)

RO0711401 has been evaluated in a transgenic mouse model of Spinocerebellar Ataxia Type 1 (SCA1), a neurodegenerative disease characterized by progressive motor dysfunction. The compound has shown significant efficacy in improving motor coordination and performance.

Compound	Dose	Route	Animal Model	Key Findings	Reference
RO0711401	10 mg/kg	s.c.	SCA1 Mice	Prolonged improvement in motor performance on rotarod and paw-print tests, lasting for several days without tolerance development.	[5]
JNJ16259685	2.5 mg/kg	i.p.	SCA1 Mice	Further impaired motor performance.	[2]
VU0360172	10 mg/kg	s.c.	SCA1 Mice	Caused only a short-lasting improvement in motor symptoms.	[2]

Experimental Protocols

Detailed methodologies for the key experiments cited in this guide are provided below.

In Vitro Calcium Mobilization Assay

This assay is used to determine the potency of compounds in modulating mGlu1 receptor activation by measuring changes in intracellular calcium concentration.

• Cell Culture: Human Embryonic Kidney (HEK293) cells stably expressing the rat or human mGlu1a receptor are cultured in appropriate media.

• Cell Plating: Cells are seeded into 96-well plates and allowed to adhere overnight.

• Dye Loading: The cell culture medium is removed, and cells are incubated with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM) in a buffered saline solution for 1 hour at 37°C.

• Compound Addition: Test compounds (e.g., RO0711401, JNJ16259685) are added to the wells at various concentrations.

• Agonist Stimulation: After a short incubation with the test compound, a fixed concentration of glutamate (e.g., EC20 or EC80) is added to stimulate the mGlu1 receptor.

• Signal Detection: Changes in fluorescence intensity, corresponding to changes in intracellular calcium levels, are measured using a fluorescence plate reader.

• Data Analysis: The EC50 or IC50 values are calculated from the concentration-response curves.

In Vivo Rotarod Test in SCA1 Mice

This behavioral test is used to assess motor coordination and balance in rodent models.

• Animal Acclimation: Mice are acclimated to the testing room for at least 30 minutes before the experiment.

• Apparatus: A rotarod apparatus with a rotating rod is used.

• Training/Baseline: Mice are placed on the rotating rod at a low speed, and the speed is gradually accelerated (e.g., from 4 to 40 rpm over 5 minutes). The latency to fall from the rod is recorded. This is repeated for several trials to establish a baseline performance.

• Compound Administration: RO0711401 (10 mg/kg, s.c.), JNJ16259685 (2.5 mg/kg, i.p.), VU0360172 (10 mg/kg, s.c.), or vehicle is administered to the mice.

• Testing: At specific time points after drug administration, the mice are re-tested on the rotarod, and the latency to fall is recorded.

• Data Analysis: The change in motor performance is calculated by comparing the latency to fall before and after compound administration.

Signaling Pathways and Experimental Workflow

The following diagrams illustrate the mGlu1 receptor signaling pathway and a typical experimental workflow for evaluating mGlu1 modulators.

References

• 1. mmpc.org [mmpc.org]
• 2. medchemexpress.com [medchemexpress.com]
• 3. JNJ16259685, a highly potent, selective and systemically active mGlu1 receptor antagonist - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Metabotropic glutamate receptor 5 (mGlu5 )-positive allosteric modulators differentially induce or potentiate desensitization of mGlu5 signaling in recombinant cells and neurons - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Navigating the Safe Disposal of RO0711401: A Procedural Guide

For researchers and drug development professionals, the proper handling and disposal of chemical compounds are paramount to ensuring laboratory safety and environmental protection. This guide provides essential information on the proper disposal procedures for RO0711401, a selective mGlu1 positive allosteric modulator. While a specific Safety Data Sheet (SDS) for RO0711401 is not publicly available, this document outlines general best practices for the disposal of research-grade chemicals of this nature, based on available safety information for similar compounds.

Immediate Safety and Handling Precautions

Before addressing disposal, it is crucial to handle RO0711401 with appropriate care. This compound is intended for research use only.[1][2] Until comprehensive safety data is available, it should be considered hazardous.[3] Standard laboratory personal protective equipment (PPE), including safety glasses, gloves, and a lab coat, should be worn at all times. Work should be conducted in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of any dust or aerosols. In the event of a spill, it is important to prevent the substance from entering drains or water courses.[4]

General Disposal Procedures for Research Chemicals

The disposal of RO0711401 should be carried out in strict accordance with all applicable federal, state, and local regulations.[4] The following steps provide a general framework for the safe disposal of this and similar research compounds.

Step 1: Waste Identification and Segregation

Properly identify and segregate chemical waste. Solid waste, such as contaminated consumables (e.g., pipette tips, tubes, gloves), should be collected separately from liquid waste. Unused or expired solid RO0711401 should be treated as chemical waste.

Step 2: Liquid Waste Management

If RO0711401 has been dissolved in a solvent, the resulting solution must be disposed of as hazardous chemical waste. Do not mix different chemical waste streams unless compatibility has been verified. The choice of waste container will depend on the solvent used.

Step 3: Containerization and Labeling

All waste must be collected in appropriate, clearly labeled, and sealed containers.[5] Labels should include the full chemical name ("RO0711401"), the solvent (if applicable), concentration, and any relevant hazard warnings.

Step 4: Scheduling Waste Pickup

Contact your institution's Environmental Health and Safety (EHS) department to schedule a pickup for the hazardous waste. Do not attempt to dispose of chemical waste down the drain or in the regular trash.

Key Safety and Disposal Summary

Parameter	Guideline	Citation
Personal Protective Equipment	Safety glasses, gloves, lab coat.	[4][5]
Handling	Use in a well-ventilated area or fume hood. Avoid dust inhalation. Wash hands thoroughly after handling.	[3][4][5]
Solid Waste Disposal	Collect in a labeled, sealed container. Dispose of as chemical waste through your institution's EHS program.	[4]
Liquid Waste Disposal	Collect in a compatible, labeled, and sealed waste container. Do not pour down the drain. Arrange for pickup by EHS.	[4]
Spill Management	Prevent entry into drains and waterways. Use appropriate absorbent material for liquid spills. Clean the area thoroughly.	[4][5]
Storage	Store at -20°C for up to 1 month or -80°C for up to 6 months.	[1]

Experimental Workflow for Safe Handling and Disposal

The following diagram illustrates a standard workflow for the safe handling and disposal of a research chemical like RO0711401.

Workflow for Safe Chemical Handling and Disposal

Disclaimer: The information provided is based on general laboratory safety principles. Always consult your institution's specific safety protocols and the relevant Safety Data Sheet (SDS) for the chemicals you are working with. If an SDS for a specific compound is not available, treat the substance as hazardous and consult with your Environmental Health and Safety (EHS) department for guidance.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. cdn.caymanchem.com [cdn.caymanchem.com]
• 4. file.medchemexpress.eu [file.medchemexpress.eu]
• 5. cdn.pfizer.com [cdn.pfizer.com]